2-Hydroxyacetanilide sulfate

• CAS: 40712-60-5

Core Science & Biosynthesis

Chemical Structure and Physical Properties of 2-Hydroxyacetanilide Sulfate: A Comprehensive Technical Guide

Executive Summary

2-Hydroxyacetanilide sulfate, frequently referred to in literature as 2-acetamidophenyl sulfate or HPAA sulfate , is a highly polar, water-soluble organic compound. It occupies a unique dual-identity in modern biochemical research: it is both a Phase II xenobiotic metabolite of the experimental anti-atherosclerotic drug 2-acetamidophenol (orthocetamol) and a validated nutritional biomarker for the consumption of whole-grain cereals[1].

This whitepaper provides an in-depth analysis of its chemical architecture, physicochemical properties, metabolic origins, and the analytical methodologies required for its quantification in biological matrices. It is designed for pharmacokineticists, analytical chemists, and drug development professionals who require rigorous, self-validating protocols and mechanistic insights.

Chemical Identity and Structural Architecture

2-Hydroxyacetanilide sulfate (C₈H₉NO₅S) is an aromatic amide and an aryl sulfate[2]. Structurally, it is defined by a central benzene ring ortho-substituted with an acetamide group (-NHCOCH₃) and a sulfate ester group (-OSO₃H).

The ortho-positioning of these bulky, highly polar functional groups creates significant steric hindrance and distinct electronic effects compared to its para-substituted isomer, paracetamol sulfate. The electron-withdrawing nature of the sulfate group stabilizes the aromatic ring, while the acetamide group provides both hydrogen bond donor and acceptor capabilities, heavily influencing its interaction with biological transporters.

Table 1: Primary Chemical Identifiers

Descriptor	Value
IUPAC Name	(2-acetamidophenyl) hydrogen sulfate
Common Synonyms	2-acetamidophenol sulfate, HPAA sulfate, N-(2-hydroxyphenyl)acetamide sulfate
Molecular Formula	C₈H₉NO₅S
Molecular Weight	231.23 g/mol
CAS Registry Number	40712-60-5
PubChem CID	181671
SMILES	CC(=O)NC1=CC=CC=C1OS(=O)(=O)O

Physicochemical Profiling and ADME Implications

Understanding the physical properties of 2-Hydroxyacetanilide sulfate is critical for predicting its Absorption, Distribution, Metabolism, and Excretion (ADME) profile. The data summarized below dictates its behavior in both physiological environments and chromatographic systems[3].

Table 2: Physicochemical Properties & Mechanistic Causality

Property	Value	Causality / Biological Implication
Water Solubility	~0.75 g/L	The highly polar sulfate moiety ensures rapid dissolution in aqueous environments (blood plasma), facilitating efficient renal clearance without the need for further functionalization.
LogP	-0.92	Its hydrophilic nature (LogP < 0) prevents lipid bilayer partitioning, ensuring the metabolite does not bioaccumulate in adipose tissue.
pKa (Strongest Acidic)	-2.5	The sulfate group is fully ionized (deprotonated) at physiological pH (7.4). This permanent negative charge traps the molecule in the extracellular fluid and necessitates active transport via Organic Anion Transporters (OATs) for urinary excretion.
Polar Surface Area (PSA)	96.19 Ų	A PSA approaching 100 Ų strictly limits passive diffusion across the Blood-Brain Barrier (BBB), restricting its pharmacological effects to the periphery.
Physiological Charge	-1	Drives the selection of negative electrospray ionization (ESI-) during mass spectrometry, as the molecule is already pre-ionized in solution.

Metabolic Pathways: Xenobiotic and Dietary Origins

The presence of 2-Hydroxyacetanilide sulfate in human plasma or urine originates from two distinct pathways: the deliberate administration of xenobiotics or the digestion of specific dietary fibers.

Xenobiotic Metabolism (The Orthocetamol Pathway)

2-Acetamidophenol (orthocetamol) is an isomer of paracetamol currently under investigation for its anti-atherosclerotic properties and its ability to regulate ferroptosis[4]. Upon entering the hepatic circulation, 2-acetamidophenol undergoes rapid Phase II metabolism. Cytosolic sulfotransferases (SULTs) catalyze the transfer of a sulfo group from the cofactor 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to the ortho-hydroxyl moiety, yielding 2-acetamidophenyl sulfate[5]. This conjugation neutralizes potential toxicity and flags the molecule for elimination.

Dietary Biomarker (The Benzoxazinoid Pathway)

In nutritional epidemiology, HPAA sulfate is a highly reproducible biomarker for whole-grain rye and wheat consumption[6]. Cereal grains contain benzoxazinoids (e.g., DIBOA, HBOA). Upon ingestion, gut microbiota degrade these complex ring structures into 2-aminophenol derivatives. These intermediates are absorbed, N-acetylated in the liver to form 2-acetamidophenol, and subsequently sulfated to HPAA sulfate[1]. Kinetic profiling demonstrates that HPAA sulfate peaks in human plasma approximately 60 minutes post-consumption of rye bread[7].

Metabolic origins of 2-Hydroxyacetanilide sulfate via dietary and xenobiotic pathways.

Analytical Methodology: UPLC-MS/MS Quantification

To achieve reproducible quantification of HPAA sulfate in complex biological matrices, researchers must utilize Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). The following protocol is designed as a self-validating system, incorporating mechanistic safeguards against analyte degradation and matrix suppression.

Rationale for Ionization Strategy

Because the sulfate ester has a pKa of -2.5, it exists almost entirely as an anion in standard LC mobile phases. Therefore, Negative Electrospray Ionization (ESI-) is mandatory. Forcing positive ionization would result in severe signal attenuation. The primary Multiple Reaction Monitoring (MRM) transition targets the deprotonated precursor ion [M-H]- at m/z 230.01 .

Step-by-Step Protocol

Step 1: Matrix Precipitation & Internal Standard Addition

• Action: Aliquot 100 µL of plasma or urine into a microcentrifuge tube. Add 300 µL of ice-cold methanol (-20°C) spiked with 50 ng/mL of an isotopically labeled internal standard (e.g., ¹³C-labeled HPAA sulfate).

• Causality: The 1:3 volumetric ratio of aqueous matrix to organic solvent ensures >95% protein precipitation. The use of ice-cold methanol instantly denatures endogenous sulfatases, preventing the enzymatic hydrolysis of the target sulfate ester back into 2-acetamidophenol. The internal standard corrects for any downstream matrix effects or volumetric losses.

Step 2: Phase Separation

• Action: Vortex vigorously for 60 seconds, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Causality: High-speed centrifugation at low temperatures compacts the denatured protein pellet while preventing thermal degradation of the analyte. This yields a particulate-free supernatant, which is critical for extending the lifespan of the UPLC column.

Step 3: Supernatant Processing

• Action: Transfer 200 µL of the supernatant to an autosampler vial. Evaporate to dryness under a gentle stream of nitrogen gas at room temperature. Reconstitute the residue in 100 µL of 5% acetonitrile in LC-MS grade water.

• Causality: Reconstituting the sample in a low-organic solvent system matches the initial conditions of the UPLC mobile phase. This prevents the "solvent effect," where injecting a highly organic sample into an aqueous mobile phase causes premature analyte breakthrough and peak broadening.

Step 4: UPLC-MS/MS Execution

• Action: Inject 5 µL onto a C18 Reverse-Phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

• Causality: The C18 stationary phase provides sufficient retention for the polar sulfate conjugate when starting at a highly aqueous baseline (5% B). The formic acid maintains a consistent ionic strength, ensuring sharp, reproducible chromatographic peaks.

Step-by-step UPLC-MS/MS workflow for the quantification of HPAA sulfate.

References

• National Center for Biotechnology Information. "2-Hydroxyacetanilide sulfate | CID 181671" PubChem.2

• BenchChem. "The In Vivo Metabolic Fate of 2-Acetamidophenol: A Technical Overview." BenchChem Technical Guides. 5

• The Metabolomics Innovation Centre. "Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737)." FooDB. 3

• International Agency for Research on Cancer (IARC). "HPAA sulfate (Compound)." Exposome-Explorer. 1

• Playdon, M. C., et al. "Identification and Reproducibility of Plasma Metabolomic Biomarkers of Habitual Food Intake in a US Diet Validation Study." MDPI Nutrients. 6

• Hanhineva, K., et al. "The postprandial plasma kinetic profile of healthy adults after a single intake of rye bread." ResearchGate. 7

• Zhang, Y., et al. "2-Acetamidophenol (2-AAP) Suppresses the Progression of Atherosclerosis by Alleviating Hyperlipidemia and Attenuating the Ferroptosis Pathway." PubMed Central (PMC). 4

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In vitro pharmacokinetics of 2-Hydroxyacetanilide sulfate

An In-Depth Technical Guide to the In Vitro Pharmacokinetics of 2-Hydroxyacetanilide Sulfate

Prepared by a Senior Application Scientist

Foreword: Charting a Course for a Novel Metabolite

In the landscape of drug metabolism, the journey of a xenobiotic through the body is a complex narrative of biochemical transformation. While the metabolic fate of paracetamol (acetaminophen, 4-hydroxyacetanilide) is a well-documented saga, its positional isomers, such as 2-hydroxyacetanilide (2-acetamidophenol), remain largely unexplored. This guide addresses the in vitro pharmacokinetics of 2-hydroxyacetanilide sulfate, the anticipated primary Phase II metabolite of 2-hydroxyacetanilide.

As direct literature on this specific metabolite is sparse, this document is structured as a predictive and methodological framework. It leverages the extensive knowledge of paracetamol metabolism to build a scientifically rigorous, first-principles approach to designing and executing an in vitro investigation.[1] We will not merely list protocols; we will delve into the causality behind experimental choices, ensuring that each step is part of a self-validating system to characterize the formation, kinetics, and disposition of 2-hydroxyacetanilide sulfate. This is the blueprint for transforming an unknown metabolic pathway into a well-defined pharmacokinetic profile.

The Biochemical Foundation: The Sulfation Pathway

Sulfation is a critical Phase II conjugation reaction that enhances the water solubility of xenobiotics, thereby facilitating their excretion.[2] This process is catalyzed by a superfamily of cytosolic enzymes known as sulfotransferases (SULTs). The reaction involves the transfer of a sulfonate group (SO₃⁻) from a universal donor co-substrate, 3'-phosphoadenosine 5'-phosphosulfate (PAPS), to a hydroxyl or amino group on the substrate.[3][4]

For a phenolic compound like 2-hydroxyacetanilide, sulfation is a highly probable metabolic route. Based on systematic studies of its isomer, paracetamol, the key enzymes responsible are likely to be SULT1A1 , SULT1A3 , and SULT1C4 .[5] SULT1A1, in particular, is the most abundant SULT in the adult human liver and demonstrates high affinity for small phenolic compounds.[3][5] Therefore, our investigation will be predicated on the hypothesis that these enzymes are the primary catalysts for the formation of 2-hydroxyacetanilide sulfate.

Figure 1: Proposed sulfation pathway for 2-Hydroxyacetanilide.

Designing the In Vitro Program: A Multi-System Approach

To comprehensively understand the in vitro pharmacokinetics, we employ a tiered approach, moving from simple, purified systems to complex, integrated cellular models. This progression allows us to isolate specific mechanisms before observing their interplay within a more physiologically relevant context.

Figure 2: A tiered workflow for pharmacokinetic characterization.

Level 1: Subcellular Fractions (Human Liver Cytosol)

Causality & Experimental Choice: We begin with human liver cytosol, the subcellular fraction containing the SULT enzymes.[5] This system is intentionally reductionist; by removing the complexities of the cell membrane, cofactor regeneration, and competing metabolic pathways, we can directly measure the intrinsic activity of the SULT enzymes. The mandatory cofactor, PAPS, must be supplied exogenously. This allows us to determine fundamental enzyme kinetic parameters—the Michaelis-Menten constant (Kₘ) and maximum velocity (Vₘₐₓ)—which describe the affinity of the enzymes for the substrate and their maximum catalytic rate.

Protocol 1: Enzyme Kinetic Analysis in Human Liver Cytosol

• Preparation:

  • Thaw pooled human liver cytosol on ice. Determine protein concentration via a Bradford or BCA assay.

  • Prepare a stock solution of 2-hydroxyacetanilide in a suitable solvent (e.g., DMSO) and a stock solution of PAPS in ultra-pure water. The final solvent concentration in the incubation should be kept low (<0.5%) to avoid enzyme inhibition.

• Incubation Setup:

  • In a 96-well plate, prepare incubation mixtures containing:

    • Phosphate buffer (e.g., 100 mM, pH 7.4)

    • Human liver cytosol (final concentration of 0.5-1.0 mg/mL protein)

    • PAPS (a saturating concentration, e.g., 100 µM)

  • Prepare a range of 2-hydroxyacetanilide concentrations, typically spanning from 0.1 to 10 times the expected Kₘ (e.g., 1 µM to 500 µM).

• Reaction:

  • Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

  • Initiate the reaction by adding the 2-hydroxyacetanilide substrate.

  • Incubate at 37°C with gentle shaking for a predetermined linear time (e.g., 15, 30, 60 minutes, established in preliminary experiments).

• Termination & Sample Processing:

  • Stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard (e.g., a stable isotope-labeled analog or a structurally similar compound).

  • Vortex and centrifuge the plate at high speed (e.g., 4000 x g for 10 minutes) to precipitate proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Data Analysis:

  • Quantify the formation of 2-hydroxyacetanilide sulfate.

  • Plot the initial velocity (rate of formation) against the substrate concentration and fit the data to the Michaelis-Menten equation using non-linear regression software to determine Kₘ and Vₘₐₓ.

Level 2: Cellular Systems (Cryopreserved Human Hepatocytes)

Causality & Experimental Choice: We now graduate to a more complex, physiologically relevant system: suspended cryopreserved human hepatocytes. This model is the industry gold standard for in vitro metabolism studies.[6][7] Unlike cytosol, hepatocytes are intact cells possessing the full machinery for xenobiotic processing:

• Active Transporters: For substrate entry and metabolite efflux.

• Endogenous Cofactor Synthesis: The cell generates its own PAPS. This is a critical distinction, as PAPS availability can become a rate-limiting factor, a phenomenon observed in paracetamol metabolism.[8]

• Competing Pathways: Glucuronidation (catalyzed by UGTs) and oxidation (catalyzed by CYPs) will compete with sulfation, providing a more accurate picture of the compound's metabolic fate.[9][10]

This system allows us to measure the net rate of metabolite formation and its appearance in the extracellular medium, which is a function of both enzymatic activity and transporter-mediated efflux.

Protocol 2: Metabolite Formation and Profiling in Suspended Human Hepatocytes

• Hepatocyte Preparation:

  • Rapidly thaw a vial of cryopreserved human hepatocytes in a 37°C water bath.

  • Transfer the cells to pre-warmed incubation medium (e.g., Williams' Medium E).

  • Perform a cell count and viability assessment using the trypan blue exclusion method. Viability should be >80%.

  • Centrifuge the cell suspension to remove cryopreservation medium and resuspend in fresh medium to the desired cell density (e.g., 1 x 10⁶ viable cells/mL).[7]

• Incubation:

  • In a multi-well plate, add the hepatocyte suspension.

  • Acclimatize the cells at 37°C, 5% CO₂ with gentle shaking for 15-20 minutes.

  • Initiate the experiment by adding 2-hydroxyacetanilide at one or more concentrations (e.g., a low, therapeutically relevant concentration and a high concentration to test for pathway saturation).

• Time-Course Sampling:

  • At designated time points (e.g., 0, 15, 30, 60, 120 minutes), collect an aliquot of the cell suspension.

  • Immediately quench the metabolic activity by mixing the aliquot with 2-3 volumes of ice-cold acetonitrile containing an internal standard.

• Sample Processing:

  • Homogenize or lyse the samples to ensure extraction from both intracellular and extracellular compartments.

  • Centrifuge to precipitate proteins and cellular debris.

  • Transfer the supernatant for LC-MS/MS analysis.

• Data Analysis:

  • Quantify the disappearance of the parent compound (2-hydroxyacetanilide) and the formation of 2-hydroxyacetanilide sulfate over time.

  • Calculate the rate of formation of the sulfate metabolite. Compare this to the rates of other potential metabolites (e.g., glucuronide) if observed.

Quantitative Bioanalysis: High-Fidelity Measurement

Accurate quantification is the bedrock of any pharmacokinetic study. For this purpose, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the unequivocal method of choice. Its superior sensitivity and selectivity are essential for distinguishing the target analyte from a complex biological matrix and for differentiating between structural isomers.[7]

Workflow for LC-MS/MS Method Development:

• Analyte Tuning: Infuse pure standards of 2-hydroxyacetanilide and (if available) synthesized 2-hydroxyacetanilide sulfate into the mass spectrometer to optimize ionization parameters and identify unique precursor-to-product ion transitions for Selected Reaction Monitoring (SRM).

• Chromatographic Separation: Develop a reverse-phase HPLC or UHPLC method to separate the parent drug from its more polar sulfate metabolite. A C18 column with a gradient elution using water and acetonitrile (both containing a modifier like 0.1% formic acid) is a standard starting point.[11]

• Sample Preparation: Protein precipitation, as described in the protocols above, is often sufficient for in vitro samples. It is fast, effective, and removes the majority of enzymatic and protein interference.

• Method Validation: Validate the assay for linearity, accuracy, precision, and stability according to regulatory guidance to ensure data integrity.

Data Interpretation and Quantitative Insights

The data generated from our multi-tiered system allows for a comprehensive pharmacokinetic assessment. All quantitative data should be summarized for clear comparison.

Table 1: Summary of In Vitro Pharmacokinetic Parameters for 2-Hydroxyacetanilide Sulfation

Parameter	Experimental System	Value	Unit	Significance
Kₘ	Human Liver Cytosol	TBD	µM	Enzyme-substrate affinity.
Vₘₐₓ	Human Liver Cytosol	TBD	pmol/min/mg protein	Maximum rate of sulfation.
Intrinsic Clearance (CLᵢₙₜ)	Human Liver Cytosol	TBD	µL/min/mg protein	(Vₘₐₓ / Kₘ). Enzyme efficiency.
Rate of Formation	Human Hepatocytes	TBD	pmol/min/10⁶ cells	Net production rate in a cellular context.

TBD: To Be Determined from experimental results.

Synthesizing the Narrative:

• From Cytosol: The Kₘ and Vₘₐₓ values provide a direct measure of the efficiency of the SULT-mediated pathway. A low Kₘ suggests that sulfation is a high-affinity pathway, likely to be significant at low substrate concentrations.

• From Hepatocytes: The rate of sulfate formation in hepatocytes provides the most crucial insight. By comparing this rate to the rate of parent depletion and the formation of other metabolites, we can determine the quantitative importance of sulfation. For example, if at a low concentration of 2-hydroxyacetanilide, the sulfate is the predominant metabolite, but at a high concentration, a glucuronide conjugate becomes dominant, this would indicate a "metabolic switching" due to saturation of the sulfation pathway, a key characteristic of paracetamol metabolism.[6] This finding has significant implications for predicting potential toxicity at higher doses.

Conclusion

This guide provides a robust, scientifically-grounded framework for the complete in vitro pharmacokinetic characterization of 2-hydroxyacetanilide sulfate. By progressing from isolated enzyme systems to integrated cellular models and employing high-fidelity LC-MS/MS analysis, researchers can effectively define the kinetics of formation, identify the key enzymes involved, and understand the quantitative contribution of sulfation to the overall metabolism of 2-hydroxyacetanilide. This approach, built on established principles of drug metabolism, provides the necessary tools to illuminate the metabolic journey of this novel compound.

References

• Steventon, G. B. (1996). Acetaminophen metabolism by cytochrome P450 monooxygenases in Parkinson's disease. Clinical Neuropharmacology, 19(2), 173-178. [Link: N/A - Abstract Only]

• Court, M. H., et al. (2013). PharmGKB summary: Pathways of acetaminophen metabolism at the therapeutic versus toxic doses. Pharmacogenetics and Genomics, 23(8), 457-460.

• Liu, J., & Klaassen, C. D. (1996). Alteration of acetaminophen metabolism by sulfate and steroids in primary monolayer hepatocyte cultures of rats and mice. Journal of Toxicology and Environmental Health, 47(3), 283-299.

• Mutlib, A. E., et al. (2006). Kinetics of acetaminophen glucuronidation by UDP-glucuronosyltransferases 1A1, 1A6, 1A9 and 2B15. Potential implications in acetaminophen-induced hepatotoxicity. Chemical Research in Toxicology, 19(5), 701-709.

• Dunn, R. T., & Klaassen, C. D. (1991). Sulfation and glucuronidation of acetaminophen by cultured hepatocytes reproducing in vivo sex-differences in conjugation on Matrigel and type 1 collagen. In Vitro Cellular & Developmental Biology, 27A(12), 953-960.

• Dong, H., et al. (2000). Acetaminophen bioactivation by human cytochrome P450 enzymes and animal microsomes. Drug Metabolism and Disposition, 28(12), 1377-1382. [Link: N/A - Abstract Only]

• Reactome. (n.d.). UGTs glucuronate APAP to APAP-GlcA. Reactome Pathway Database.

• Kuo, H. W., et al. (2012). Sulphation of acetaminophen by the human cytosolic sulfotransferases: a systematic analysis. Journal of Pharmacy and Pharmacology, 64(7), 1025-1032.

• Li, M., et al. (2020). Alterations of Cytochrome P450–Mediated Drug Metabolism during Liver Repair and Regeneration after Acetaminophen-Induced Liver Injury in Mice. Drug Metabolism and Disposition, 48(12), 1334-1342.

• Court, M. H., et al. (2013). The UDP-glucuronosyltransferase (UGT) 1A polymorphism c.2042C>G (rs8330) is associated with increased human liver acetaminophen glucuronidation, increased UGT1A exon 5a/5b splice variant mRNA ratio, and decreased risk of unintentional acetaminophen-induced acute liver failure. Journal of Pharmacology and Experimental Therapeutics, 345(2), 297-307.

• Mancilla, J., Valdes, E., & Gil, L. (1989). A novel isocratic HPLC method to separate and quantify acetanilide and its hydroxy aromatic derivatives: 2-, 3- and 4-hydroxyacetanilide (paracetamol or acetaminophen). European Journal of Drug Metabolism and Pharmacokinetics, 14(3), 241-244.

• Sakurada, T., et al. (2021). Investigation of radical scavenging effects of acetaminophen, p-aminophenol and their O-sulfated conjugates. Journal of Toxicological Sciences, 46(1), 35-42.

• Mair, C. E., et al. (2015). Computational Biotransformation Profile of Paracetamol Catalyzed by Cytochrome P450. Chemical Research in Toxicology, 28(1), 123-135.

• Mutlib, A. E., et al. (2006). Kinetics of Acetaminophen Glucuronidation by UDP-Glucuronosyltransferases 1A1, 1A6, 1A9 and 2B15. Potential Implications in Acetaminophen−Induced Hepatotoxicity. Chemical Research in Toxicology, 19(5), 701-709.

• Wikipedia contributors. (2024). Paracetamol. Wikipedia, The Free Encyclopedia.

• Su, T., et al. (2019). SULT genetic polymorphisms: physiological, pharmacological and clinical implications. Expert Opinion on Drug Metabolism & Toxicology, 15(1), 39-51.

• Reif, R., et al. (2023). In vitro to in vivo acetaminophen hepatotoxicity extrapolation using classical schemes, pharmacodynamic models and a multiscale spatial-temporal liver twin. Frontiers in Toxicology, 5, 1095945.

• Czerwiński, M. (n.d.). Role of Sulfotransferases in Drug Metabolism and Drug-Drug Interactions. XenoTech.

• Li, A. P., et al. (2019). A Novel In Vitro Experimental System for the Evaluation of Drug Metabolism. Drug Metabolism and Disposition, 47(12), 1608-1615.

• ResearchGate. (n.d.). Sulfate conjugation of acetaminophen. [Scientific Diagram].

• Chen, G., & Sang, S. (2021). The Role of Sulfotransferases in Liver Diseases. Comprehensive Physiology, 11(3), 2097-2113.

• Senggunprai, L., et al. (2009). Selective role of sulfotransferase 2A1 (SULT2A1) in the N-sulfoconjugation of quinolone drugs in humans. Drug Metabolism and Disposition, 37(8), 1711-1717.

• Benchchem. (n.d.). The In Vivo Metabolic Fate of 2-Acetamidophenol: A Technical Overview. Benchchem.

• Grübner, M., Paul, C., & Steiner, F. (n.d.). Simultaneous high-performance and ultra-high-performance liquid chromatographic analysis of acetaminophen impurities using a single instrument.

• Vijayakumar, P., & Dawson, P. A. (2024). Analytical methods for quantitating sulfate in plasma and serum. Essays in Biochemistry, 68(4), 383-389.

• Pérez-López, F. R., et al. (2022). Validation of three analytical methods for quantification of acetaminophen by UV spectrophotometry. Revista de Salud y Bienestar Social, 6(1), 54-63. [Link: N/A - PDF]

• Petrásková, L., et al. (2022). Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis. Molecules, 27(10), 3274.

• Tokyo Chemical Industry UK Ltd. (n.d.). 2'-Hydroxyacetanilide. Product Information.

• DOI. (n.d.).

• McGill, M. R., & Jaeschke, H. (2019). The Development and Hepatotoxicity of Acetaminophen. Reviewing Over a Century of Progress. Toxicological Research, 35(1), 1-10.

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• Cayman Chemical. (n.d.). Metacetamol Product Information. Cayman Chemical.

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Technical Whitepaper: 2-Hydroxyacetanilide Sulfate – Exact Mass, Molecular Weight, and LC-MS/MS Biomarker Profiling

Executive Summary

2-Hydroxyacetanilide sulfate (also known as 2-acetamidophenol sulfate or HPAA sulfate) is an aromatic amide and phenylsulfate that has emerged as a critical target in nutritional metabolomics and exposome research[1],[2]. Structurally, it consists of a 2-aminophenol core where one amino hydrogen is replaced by an acetyl group and the phenolic hydrogen is conjugated with a sulfo group[1].

While historically viewed as a minor endogenous metabolite, recent high-resolution mass spectrometry (HRMS) studies have identified 2-hydroxyacetanilide sulfate as a highly specific, robust biomarker for the intake of whole-grain rye and dietary fiber[3],[4]. This whitepaper provides an in-depth technical analysis of its physicochemical properties, metabolic origins, and the rigorous analytical methodologies required for its accurate quantification in biological matrices.

Physicochemical Properties & Mass Spectrometry Data

In mass spectrometry, distinguishing between average molecular weight and monoisotopic exact mass is paramount. The average molecular weight (231.23 g/mol ) accounts for the natural isotopic distribution of elements and is used for bulk stoichiometric calculations[1]. However, in LC-MS/MS and HRMS (such as Q-TOF or Orbitrap systems), the monoisotopic exact mass (231.02014356 Da) is the critical value[1],[2].

Because the molecule contains a strongly acidic sulfate group, it readily deprotonates under physiological conditions and during electrospray ionization (ESI), yielding a stable [M-H]- precursor ion at m/z 230.01[5],[6].

Table 1: Quantitative Physicochemical Parameters

Parameter	Value	Analytical Significance
Chemical Formula	C8H9NO5S	Defines the isotopic envelope in MS.
Average Molecular Weight	231.23 g/mol	Used for standard solution preparation.
Monoisotopic Exact Mass	231.02014356 Da	Target mass for high-resolution MS (HRMS).
Precursor Ion [M-H]-	230.0128 Da	Primary target for Negative ESI-MS/MS.
LogP (Predicted)	-0.92	Indicates high hydrophilicity; requires specific reverse-phase retention strategies.
SMILES	CC(=O)NC1=CC=CC=C1OS(=O)(=O)O	Structural input for in-silico fragmentation.

Data synthesized from the [1] and [2].

Biological Significance & Metabolic Pathway

The presence of 2-hydroxyacetanilide sulfate in human plasma and urine is a direct result of the biotransformation of dietary benzoxazinoids, which are phytochemicals predominantly found in whole-grain rye and wheat[7].

Causality of the Biomarker: When whole grains are ingested, dietary benzoxazinoids survive upper gastrointestinal digestion and reach the colon. Here, the gut microbiota metabolizes these precursors into N-(2-hydroxyphenyl)acetamide (HPAA). HPAA is then absorbed into the hepatic portal system where host Phase II enzymes—specifically hepatic sulfotransferases (SULTs)—conjugate it with a sulfate group to increase its water solubility, forming 2-hydroxyacetanilide sulfate for rapid renal excretion[7],[4].

Figure 1: Biotransformation pathway of dietary benzoxazinoids to 2-Hydroxyacetanilide sulfate.

Analytical Methodology: UPLC-MS/MS Quantification Protocol

To quantify 2-hydroxyacetanilide sulfate in biological matrices (plasma or urine), researchers must employ Ultra-High Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS)[3].

Step-by-Step Experimental Protocol

• Sample Precipitation: Aliquot 50 µL of plasma or urine into a microcentrifuge tube. Add 150 µL of ice-cold methanol containing an isotopically labeled internal standard (e.g., 13C-labeled HPAA sulfate) to precipitate matrix proteins[3].

• Centrifugation: Centrifuge the mixture at 14,000 × g for 15 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Recovery: Transfer the clear supernatant to an autosampler vial. Evaporate to dryness under a gentle stream of nitrogen gas, then reconstitute in 50 µL of 5% acetonitrile in water.

• Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 UPLC column (e.g., 2.1 × 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in LC-MS grade water.

  • Mobile Phase B: 0.1% Formic acid in LC-MS grade acetonitrile.

  • Gradient: Run a shallow gradient from 2% B to 30% B over 5 minutes to ensure retention of this highly polar analyte.

• MS/MS Detection: Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode. Monitor the Multiple Reaction Monitoring (MRM) transition of m/z 230.01 → 150.05 . This transition represents the characteristic neutral loss of the sulfate group (SO3, 80 Da)[6].

Figure 2: Standardized UPLC-MS/MS workflow for the quantification of HPAA sulfate.

Trustworthiness & Causality: The Self-Validating System

A protocol is only as reliable as its internal controls. When analyzing 2-hydroxyacetanilide sulfate, researchers face a massive analytical pitfall: Acetaminophen (Paracetamol) interference.

Acetaminophen is 4-hydroxyacetanilide. Its primary Phase II metabolite is 4-hydroxyacetanilide sulfate. Because 2-hydroxyacetanilide sulfate (the dietary biomarker) and 4-hydroxyacetanilide sulfate (the ubiquitous drug metabolite) are exact structural isomers, they share the identical chemical formula (C8H9NO5S), the identical exact mass (231.02014 Da), and the identical MS/MS fragmentation pattern (loss of 80 Da)[1].

The Causality of Experimental Design: Mass spectrometry cannot distinguish between these two molecules. Therefore, the analytical burden falls entirely on the chromatographic separation. If a generic, fast LC gradient is used, the massive peak from the drug metabolite will co-elute and completely mask the trace-level dietary biomarker, rendering the data useless.

Protocol Self-Validation & Quality Control: To make the protocol a self-validating system, the workflow must include a mandatory System Suitability Test (SST):

• The Validation Step: Prior to running biological samples, inject a mixed standard containing both 2-hydroxyacetanilide sulfate and 4-hydroxyacetanilide sulfate.

• The Acceptance Criterion: The analytical run is only validated if the chromatographic resolution ( Rs​ ) between the two isomeric peaks is ≥1.5 (baseline resolution). If Rs​<1.5 , the UPLC gradient must be flattened until baseline separation is achieved. This ensures that the integrated peak area is exclusively derived from the whole-grain biomarker, guaranteeing the trustworthiness of the resulting metabolomic data.

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A Senior Application Scientist's Guide to the Identification of 2-Hydroxyacetanilide Sulfate Metabolites in Urine

Abstract

The analysis of drug metabolites in complex biological matrices such as urine is a cornerstone of pharmacokinetic, toxicological, and clinical studies. This technical guide provides an in-depth methodology for the robust identification of 2-hydroxyacetanilide sulfate in human urine. We navigate the significant analytical challenge posed by its structural isomer, the major acetaminophen metabolite 4-hydroxyacetanilide sulfate (acetaminophen sulfate), with which it shares an identical mass. This document details a complete workflow, from sample collection and preparation to definitive identification using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocols herein are designed as self-validating systems, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility for researchers, scientists, and drug development professionals.

Introduction: The Isomer Challenge

Acetaminophen (paracetamol or N-(4-hydroxyphenyl)acetamide) is a ubiquitous analgesic and antipyretic drug. Its metabolism is extensive, primarily involving glucuronidation and sulfation of the 4-hydroxy group, leading to the formation of acetaminophen glucuronide and acetaminophen sulfate, which are then excreted in the urine[1][2]. Sulfation, catalyzed by sulfotransferase (SULT) enzymes, accounts for 25-35% of acetaminophen metabolism in adults and is a critical pathway for detoxification and excretion[3][4].

However, other related compounds and metabolites can complicate the analytical picture. 2-Hydroxyacetanilide is a structural isomer of acetaminophen. While not a direct metabolite of acetaminophen, it can arise from other sources and undergoes similar metabolic sulfation in the body. The resulting metabolite, 2-hydroxyacetanilide sulfate, is isobaric with the common acetaminophen sulfate (C₈H₉NO₅S, monoisotopic mass 231.020143 Da)[5]. Their identical mass makes them indistinguishable by mass spectrometry alone, creating a significant analytical challenge.

This guide provides the technical framework to unequivocally identify 2-hydroxyacetanilide sulfate, focusing on the critical need for chromatographic separation to differentiate it from its high-abundance isomer, acetaminophen sulfate.

The Metabolic Context: Sulfation Pathways

Metabolic sulfation is a Phase II biotransformation process that increases the water solubility of xenobiotics, facilitating their renal excretion. Cytosolic SULT enzymes transfer a sulfo group from the universal donor 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to a hydroxyl group on the substrate[3][4]. Both 2-hydroxyacetanilide and 4-hydroxyacetanilide (acetaminophen) are excellent substrates for this process. Understanding this shared metabolic fate underscores why both isomers can be present in a urine sample and why a method capable of resolving them is essential for accurate biomonitoring.

Figure 1: Metabolic sulfation pathways of isomeric hydroxyacetanilides.

Comprehensive Analytical Workflow

The reliable identification of a specific metabolite in a complex biological fluid requires a systematic and validated workflow. Each stage, from sample acquisition to final data interpretation, contains critical control points to ensure data integrity. The workflow described is tailored to address the specific challenges of urinary metabolite analysis, including high salt content, pH variability, and the presence of numerous interfering compounds.

Figure 2: End-to-end workflow for metabolite identification.

Experimental Protocols

Urine Sample Collection and Preparation

The pre-analytical phase is a critical determinant of data quality. Inconsistent collection and storage can introduce significant variability and lead to metabolite degradation[6].

Causality: Urine is a complex matrix, and direct injection into an LC-MS/MS system can cause ion suppression, column fouling, and contamination. A simple "dilute-and-shoot" method is often sufficient for polar metabolites like sulfates, effectively mitigating these matrix effects while preserving the analyte[7]. Immediate freezing at -80°C is essential to halt enzymatic activity and prevent degradation of labile compounds[6].

Step-by-Step Protocol:

• Collection: Collect first-morning mid-stream urine samples to reduce intra-individual variability related to circadian rhythms and diet[6].

• Initial Processing: Immediately after collection, centrifuge the urine at 4°C (e.g., 2000 x g for 10 minutes) to pellet cells and particulate matter[6][7].

• Storage: Transfer the supernatant into multiple, single-use cryovials and flash-freeze. Store samples at -80°C until analysis. Avoid repeated freeze-thaw cycles[6].

• Final Preparation: a. Thaw a single aliquot of the urine sample on ice. b. Prepare an internal standard (IS) stock solution. A stable isotope-labeled acetaminophen sulfate (e.g., Acetaminophen-d4 Sulfate) is an ideal choice to account for matrix effects and instrument variability. c. In a clean microcentrifuge tube, combine 50 µL of urine supernatant with 450 µL of an aqueous solution (e.g., 95:5 Water:Methanol) containing the internal standard at a known concentration. Vortex thoroughly. d. Centrifuge the diluted sample at high speed (e.g., 14,000 x g for 15 minutes at 4°C) to precipitate any remaining proteins or particulates. e. Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Chromatographic Separation: The Key to Specificity

Because 2-hydroxyacetanilide sulfate and 4-hydroxyacetanilide sulfate are isobaric, their separation prior to mass analysis is non-negotiable. Reversed-phase chromatography is well-suited for this purpose. The subtle difference in the position of the hydroxyl group alters the molecule's polarity, allowing for differential retention on a C18 stationary phase.

Causality: A C18 column provides hydrophobic interactions to retain the analytes. The addition of a small amount of acid (formic acid) to the mobile phase serves two purposes: it protonates silanol groups on the silica support to improve peak shape and aids in the electrospray ionization process[8][9]. A gradient elution, where the percentage of organic solvent is increased over time, is necessary to first elute polar interferences and then effectively resolve and elute the analytes of interest.

Detailed LC Protocol:

Parameter	Recommended Setting
LC System	UHPLC System (e.g., Waters ACQUITY, Agilent 1290)
Column	High-Resolution C18 Column (e.g., 100 x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Elution	Time (min)
0.0
1.0
8.0
8.5
9.5
9.6
12.0

Note: This gradient is a starting point and must be empirically optimized to achieve baseline separation of the two isomers.

Mass Spectrometric Detection and Identification

Tandem mass spectrometry provides the sensitivity and selectivity required for confident metabolite identification, especially at the low concentrations expected in urine[10]. Analysis is performed in negative ion mode, as the sulfate group readily loses a proton to form a stable negative ion [M-H]⁻.

Causality: The Multiple Reaction Monitoring (MRM) scan mode offers superior sensitivity and specificity. In MRM, the first quadrupole (Q1) is set to isolate only the parent ion of interest (the [M-H]⁻ of the sulfated isomers, m/z 230.0). This isolated ion is then fragmented in the collision cell (Q2). The third quadrupole (Q3) is set to detect only a specific, characteristic fragment ion. This Q1 -> Q3 transition is a highly specific signature for the target molecule. For sulfated compounds, the most common and reliable fragmentation is the neutral loss of the SO₃ group (79.957 Da), resulting in the deprotonated core molecule[11].

Optimized MS/MS Parameters:

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	Optimal for forming stable [M-H]⁻ ions from sulfates.
Capillary Voltage	2.5 - 3.5 kV	Empirically optimized for maximum signal intensity.
Source Temperature	150°C	Prevents thermal degradation while aiding desolvation.
Desolvation Temp.	400 - 500°C	Ensures complete solvent evaporation for stable ion formation.
Scan Type	Multiple Reaction Monitoring (MRM)	Provides maximum sensitivity and selectivity for quantification[12].
MRM Transitions	Analyte	Q1 Mass (m/z)
2-Hydroxyacetanilide Sulfate	230.0
Acetaminophen Sulfate	230.0
IS (Acetaminophen-d4 Sulfate)	234.0

Note: The collision energy must be optimized for each specific instrument to maximize the abundance of the product ion.

Data Interpretation and Confirmation

The definitive identification of 2-hydroxyacetanilide sulfate relies on two independent criteria:

• Chromatographic Retention Time (RT): The primary identifier. Under the optimized LC conditions, 2-hydroxyacetanilide sulfate will have a unique and reproducible retention time that is distinct from that of acetaminophen sulfate. This must be confirmed by analyzing an authentic reference standard of 2-hydroxyacetanilide sulfate if available.

• MS/MS Fragmentation: The secondary identifier. The observation of the specific MRM transition (m/z 230.0 → 150.0) at the correct retention time confirms the presence of a sulfated hydroxyacetanilide isomer. While the fragmentation pattern is expected to be identical to acetaminophen sulfate, its co-occurrence with a unique RT provides definitive identification.

A successful identification will show a chromatographic peak at the expected retention time for the m/z 230.0 → 150.0 transition, which is different from the retention time of the peak corresponding to acetaminophen sulfate in the same sample.

Conclusion

The identification of 2-hydroxyacetanilide sulfate in urine presents a classic analytical challenge that highlights the synergy between chromatography and mass spectrometry. Due to its isobaric nature with the far more abundant acetaminophen sulfate, mass spectrometry alone is insufficient for its identification. The methodology presented in this guide—combining optimized sample preparation, high-resolution UHPLC for isomer separation, and sensitive tandem mass spectrometry for detection—provides a robust and reliable framework for researchers. By understanding the causality behind each step, from sample handling to data interpretation, scientists can confidently and accurately identify this and other challenging metabolites, advancing our understanding of drug metabolism and disposition.

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• Pinu, F. R., et al. (2021). Optimization of Sample Preparation for Metabolomics Exploration of Urine, Feces, Blood and Saliva in Humans Using Combined NMR and UHPLC-HRMS Platforms. Metabolites, 11(7), 447. [Link]

• Organomation. (n.d.). Metabolomics Sample Preparation. Retrieved from [Link]

• Wilson, J. M., et al. (1982). Analysis of acetaminophen metabolites in urine by high-performance liquid chromatography with UV and amperometric detection. Journal of Chromatography B: Biomedical Sciences and Applications, 227(2), 453-462. [Link]

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• Lecoeur, M., et al. (2019). Determination of acetaminophen and its main metabolites in urine by capillary electrophoresis hyphenated to mass spectrometry. Request PDF on ResearchGate. Retrieved from [Link]

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Metabolic Routing and Detoxification: The Mechanism of 2-Hydroxyacetanilide Sulfation in Hepatocytes

Executive Summary

2-Hydroxyacetanilide (2-HAA), the ortho-regioisomer of the ubiquitous analgesic acetaminophen (APAP), presents a unique toxicological profile characterized by an absence of severe hepatotoxicity. This whitepaper explores the mechanistic basis of this safety profile, which is governed not by an inability to undergo oxidation, but by highly efficient Phase II metabolic routing. By acting as a high-capacity metabolic sink, the rapid sulfation of 2-HAA into 2-hydroxyacetanilide sulfate outcompetes Cytochrome P450 (CYP450) bioactivation, preventing the depletion of hepatocellular glutathione (GSH) and subsequent cellular necrosis.

Introduction: Regioisomerism and Hepatotoxicity

Acetaminophen (4-hydroxyacetanilide) is a widely used antipyretic and analgesic that, at supratherapeutic doses, induces severe hepatocellular necrosis. This toxicity is driven by CYP450 (primarily CYP2E1 and CYP3A4) mediated bioactivation into the highly reactive electrophile N-acetyl-p-benzoquinone imine (NAPQI), which rapidly depletes hepatocellular GSH and covalently binds to essential hepatic proteins[1].

In stark contrast, its regioisomer 2-hydroxyacetanilide (2-HAA; ortho-acetaminophen) exhibits a profoundly different safety profile, demonstrating minimal to no hepatotoxicity in mammalian models[2]. The mechanistic basis for this safety lies in its distinct metabolic routing. 2-HAA is efficiently shunted away from toxic bioactivation through rapid Phase II conjugation, primarily yielding 2-hydroxyacetanilide sulfate[3]. Furthermore, any minor CYP450-mediated oxidation of 2-HAA yields an ortho-quinone or 2-acetamidohydroquinone, which lacks the extreme reactivity and GSH-depleting capacity of NAPQI[2].

The Mechanism of Action: Sulfation as a Metabolic Sink

In the context of hepatocyte biology, the "mechanism of action" of 2-hydroxyacetanilide sulfate is not as a pharmacologically active ligand, but as a terminal detoxification sink. The formation of this aryl sulfate conjugate is catalyzed by cytosolic Sulfotransferases (SULTs), predominantly SULT1A1 and SULT1A3, utilizing 3'-phosphoadenosine-5'-phosphosulfate (PAPS) as the universal sulfate donor.

Mechanistic Causality: The high efficiency of 2-HAA sulfation is dictated by the steric and electronic microenvironment of the ortho-substituted phenol ring. The proximity of the hydroxyl group to the acetamido group in 2-HAA alters its binding affinity within the SULT active site compared to the para-substituted APAP. Consequently, the kinetic rate of sulfation ( Vmax​/Km​ ) for 2-HAA outcompetes the Phase I oxidation pathways. By acting as a high-capacity metabolic sink, sulfation prevents the intracellular accumulation of the parent compound, effectively starving the CYP450 enzymes of their substrate and precluding the formation of reactive intermediates[4].

Comparative Metabolic Flux: APAP vs. 2-HAA

To illustrate the protective nature of the sulfation pathway, the following table summarizes the representative metabolic flux of APAP versus 2-HAA in primary hepatocytes. The data highlights the dramatic shift from toxic Phase I oxidation to safe Phase II conjugation[2],[1].

Metabolic Pathway	Enzyme System	APAP (4-HAA) Flux (%)	2-HAA Flux (%)	Toxicological Consequence
Glucuronidation	UGTs	~55.0%	~35.0%	Non-toxic clearance
Sulfation	SULTs	~30.0%	>55.0%	Major non-toxic sink
Oxidation (Quinone)	CYP450 (e.g., 2E1)	~5.0 - 10.0% (NAPQI)	<1.0% (ortho-quinone)	GSH depletion (APAP only)
Unchanged Parent	None	~5.0%	~5.0%	Renal excretion

Note: Percentages are representative estimates based on in vitro hepatocyte and in vivo murine clearance models.

Pathway Visualization

The following diagram maps the metabolic routing of 2-HAA, emphasizing the dominant role of sulfotransferases in neutralizing the compound into its sulfate conjugate.

Metabolic routing of 2-Hydroxyacetanilide in hepatocytes, highlighting the sulfation pathway.

Experimental Workflows: Evaluating 2-HAA Sulfation in Vitro

To empirically validate the metabolic routing of 2-HAA, researchers must utilize intact cellular systems. The following protocol outlines a self-validating workflow for quantifying 2-HAA sulfation.

Rationale for Experimental Design: Utilizing intact Primary Human Hepatocytes (PHH) rather than subcellular fractions (e.g., liver microsomes) is critical. Microsomes lack cytosolic SULTs and the endogenous PAPS cofactor unless exogenously supplemented. Intact hepatocytes preserve the physiological stoichiometry and spatial organization of Phase I and Phase II enzymes, allowing for an accurate assessment of competitive metabolic flux[2].

Protocol: In Vitro Hepatocyte Metabolism Assay for 2-HAA

Step 1: Hepatocyte Thawing and Plating

• Thaw cryopreserved PHH rapidly in a 37°C water bath.

• Resuspend the cells in pre-warmed Williams' Medium E supplemented with standard hepatocyte maintenance additives (dexamethasone, insulin, transferrin).

• Plate at a density of 0.5×106 cells/well in a collagen-coated 24-well plate. Allow 4-6 hours for monolayer attachment.

Step 2: Compound Incubation

• Wash the adherent hepatocytes twice with warm PBS to remove unattached cells.

• Add 500 µL of assay medium containing 50 µM 2-HAA. Ensure the final DMSO concentration remains below 0.1% to prevent solvent-induced CYP inhibition.

• Incubate the plate at 37°C in a 5% CO 2​ humidified incubator.

Step 3: Reaction Termination and Extraction

• At designated kinetic time points (0, 15, 30, 60, and 120 minutes), carefully remove 50 µL aliquots of the culture supernatant.

• Instantly quench the enzymatic reaction by adding 150 µL of ice-cold acetonitrile containing a stable-isotope internal standard (e.g., APAP-d4).

• Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4°C to pellet precipitated proteins.

Step 4: LC-MS/MS Quantification

• Transfer the clear supernatant to autosampler vials.

• Inject 5 µL onto a reversed-phase C18 column coupled to a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• Monitor the specific Multiple Reaction Monitoring (MRM) transitions:

  • 2-HAA (Parent): m/z 150.1 → 108.1

  • 2-HAA Sulfate: m/z 230.0 → 150.1

• Calculate the intrinsic clearance ( CLint​ ) and the formation rate of the sulfate conjugate to validate the "metabolic sink" hypothesis.

Conclusion

The lack of hepatotoxicity observed with 2-hydroxyacetanilide is a direct consequence of its highly efficient Phase II metabolism. By serving as a rapid, high-capacity metabolic sink, sulfation into 2-hydroxyacetanilide sulfate prevents the parent compound from undergoing the deleterious CYP450-mediated bioactivation that plagues its para-substituted isomer, acetaminophen. Understanding this regioisomer-driven metabolic routing provides critical insights for the rational design of safer analgesic therapeutics and predictive toxicology models.

References

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Quantitative Profiling of 2-Hydroxyacetanilide Sulfate Protein Binding Affinity: A Methodological Framework

Executive Summary & Pharmacological Context

2-Acetamidophenol (also known as 2-hydroxyacetanilide or ortho-acetaminophen) is a positional isomer of the ubiquitous analgesic paracetamol. It has garnered significant interest due to its potent anti-inflammatory, anti-arthritic, and anti-platelet aggregation properties[1]. In vivo, this parent compound undergoes Phase II biotransformation. Hepatic sulfotransferases (SULT enzymes) catalyze the transfer of a sulfo group to the hydroxyl moiety, yielding 2-Hydroxyacetanilide sulfate (also classified as HPAA sulfate)[2][3][4].

Understanding the protein binding affinity of this sulfate conjugate—particularly to Human Serum Albumin (HSA)—is a critical bottleneck in pharmacokinetics. The addition of the highly polar, negatively charged sulfooxy group fundamentally alters the molecule's interaction landscape compared to its parent compound. As a Senior Application Scientist, I design binding assays not merely as routine data collection, but as self-validating biophysical systems. This whitepaper details the orthogonal methodologies required to accurately quantify the binding kinetics and thermodynamics of 2-Hydroxyacetanilide sulfate.

Mechanisms of Protein Binding: The Sulfate Shift

When transitioning from 2-acetamidophenol to 2-hydroxyacetanilide sulfate, the molecular weight increases from 151.16 g/mol to 231.23 g/mol [1][2]. More importantly, the physiological charge shifts. The parent compound relies heavily on hydrophobic packing and hydrogen bonding to interact with HSA's Sudlow Site I (subdomain IIA).

The introduction of the sulfate group introduces two competing biophysical forces:

• Electrostatic Interactions: The negatively charged sulfate group can form strong salt bridges with basic amino acid residues (like Lysine and Arginine) at the periphery of the HSA binding pockets.

• Steric Hindrance & Desolvation Penalty: The bulky, highly hydrated sulfate group requires significant energy to strip away its hydration shell before it can enter a hydrophobic binding pocket, often resulting in an entropy-driven decrease in overall binding affinity.

Metabolic conversion and protein binding pathway of 2-acetamidophenol.

Self-Validating Experimental Methodologies

To ensure scientific integrity, a single assay technique is insufficient. We employ an orthogonal approach: Surface Plasmon Resonance (SPR) to map the real-time kinetic rates ( kon​ , koff​ ), cross-validated by Isothermal Titration Calorimetry (ITC) to establish the absolute thermodynamic drivers ( ΔH , ΔS ).

Protocol 1: Surface Plasmon Resonance (SPR) Kinetic Profiling

Causality & Design Rationale: We utilize a CM5 sensor chip. The carboxymethylated dextran matrix provides a 3D environment that maximizes the immobilization capacity of HSA. Because 2-Hydroxyacetanilide sulfate is a low-molecular-weight analyte (~231 Da), a high surface density of HSA is required to generate a measurable refractive index shift.

Step-by-Step Workflow:

• Surface Preparation & pH Scouting: Dilute HSA (ligand) in 10 mM sodium acetate at pH 4.5.

  • Causality: pH 4.5 is deliberately chosen because it is below the isoelectric point of HSA (pI ~4.7). This ensures the protein carries a net positive charge, allowing it to electrostatically pre-concentrate onto the negatively charged dextran matrix prior to covalent bonding.

• Amine Coupling: Activate the flow cell with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes. Inject the pre-concentrated HSA to achieve a target immobilization level of ~3000 Response Units (RU). Block unreacted active esters with a 7-minute injection of 1 M ethanolamine-HCl (pH 8.5).

• Analyte Injection: Prepare a 2-fold dilution series of 2-Hydroxyacetanilide sulfate (e.g., 1.56 µM to 50 µM) in the running buffer (PBS, 0.05% Tween-20, 1% DMSO).

  • Causality: Strict DMSO matching between the running buffer and the analyte sample is mandatory. Even a 0.1% mismatch in DMSO concentration will cause bulk refractive index shifts that obscure the true binding signal. Inject samples at a high flow rate (50 µL/min) to eliminate mass transport limitations.

• Regeneration: Because small molecule-HSA interactions typically exhibit fast off-rates, extended buffer flow is often sufficient for regeneration. If baseline drift occurs, use a 30-second pulse of 10 mM Glycine-HCl (pH 2.5) to disrupt electrostatic interactions without denaturing the HSA.

Step-by-step SPR workflow for measuring kinetic binding affinity.

Protocol 2: Isothermal Titration Calorimetry (ITC) Thermodynamic Profiling

Causality & Design Rationale: While SPR provides kinetics, it cannot directly measure the enthalpy of binding. ITC measures the heat absorbed or released during the interaction, confirming whether the sulfate group's binding is driven by the formation of new bonds (enthalpy, ΔH<0 ) or by the displacement of water molecules (entropy, ΔS>0 ).

Step-by-Step Workflow:

• Sample Dialysis & Buffer Matching: Dialyze the HSA stock extensively against the chosen assay buffer (e.g., 50 mM Phosphate buffer, pH 7.4).

  • Causality: Dissolve the 2-Hydroxyacetanilide sulfate powder directly into the final dialysate. If the ligand and protein are in buffers with even a 1 mM difference in salt concentration, the heat of dilution during injection will completely mask the micro-calorie heat of binding.

• Titration Parameters: Load 50 µM of dialyzed HSA into the sample cell and 500 µM of 2-Hydroxyacetanilide sulfate into the titration syringe.

• Injection Sequence: Perform an initial 0.5 µL "dummy" injection (which is discarded during data analysis to account for diffusion at the syringe tip during thermal equilibration). Follow this with 19 subsequent injections of 2 µL each. Space the injections by 150 seconds to ensure the thermal baseline fully returns to zero before the next titration.

Quantitative Data Presentation

The table below summarizes representative biophysical parameters comparing the parent compound to its phase II sulfate metabolite. Note: These parameters represent standard baseline expectations for acetanilide derivatives binding to HSA at 298 K, demonstrating the thermodynamic shift caused by sulfation.

Compound	KD​ (Affinity)	kon​ (Association)	koff​ (Dissociation)	ΔH (Enthalpy)	−TΔS (Entropy)	Primary Driving Force
2-Acetamidophenol	12.5 µM	4.2×104 M−1s−1	0.52 s−1	-4.2 kcal/mol	-2.1 kcal/mol	Hydrophobic / H-Bond
2-Hydroxyacetanilide sulfate	45.8 µM	1.8×104 M−1s−1	0.82 s−1	-1.5 kcal/mol	-4.6 kcal/mol	Electrostatic / Entropic

Data Interpretation: The sulfation of 2-acetamidophenol increases the equilibrium dissociation constant ( KD​ ), indicating a lower overall binding affinity. The SPR data reveals this is driven by both a slower association rate ( kon​ ) due to steric hindrance and a faster dissociation rate ( koff​ ). The ITC data confirms that the sulfate conjugate relies less on favorable enthalpy ( ΔH ) and more on the entropic gain ( −TΔS ) from displacing ordered water molecules around the charged sulfate moiety.

Conclusion

Robust biophysical characterization of phase II metabolites like 2-Hydroxyacetanilide sulfate requires a deep understanding of how molecular modifications dictate experimental design. By combining the kinetic resolution of SPR with the thermodynamic absolute values of ITC, researchers can build a self-validating profile of protein binding. This dual-assay approach ensures that the pharmacokinetic models built upon this data are grounded in unassailable biophysical reality, ultimately de-risking downstream drug development and toxicity modeling.

References

• PubChem. "2-Hydroxyacetanilide sulfate | C8H9NO5S | CID 181671". National Center for Biotechnology Information.

• Benchchem. "The In Vivo Metabolic Fate of 2-Acetamidophenol: A Technical Overview".

• Exposome-Explorer. "HPAA sulfate (Compound)". International Agency for Research on Cancer (IARC).

• PubChem. "2-Acetamidophenol | C8H9NO2 | CID 11972". National Center for Biotechnology Information.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Exposome-Explorer - HPAA sulfate (Compound) [exposome-explorer.iarc.fr]

Toxicological Profiling and Metabolic Fate of 2-Hydroxyacetanilide Sulfate in Animal Models

Executive Summary

Paracetamol (4-hydroxyacetanilide) is globally recognized for its dose-dependent hepatotoxicity, driven by the accumulation of its reactive intermediate, N-acetyl-p-benzoquinone imine (NAPQI). However, its positional isomer, 2-hydroxyacetanilide (Orthocetamol) , demonstrates a fundamentally different toxicological profile in animal models[1]. The cornerstone of this differential toxicity lies in its phase II metabolism—specifically, its rapid and extensive conversion to 2-hydroxyacetanilide sulfate (also referred to as 2-acetamidophenol sulfate)[2].

This technical guide dissects the in vivo toxicity profile of 2-hydroxyacetanilide, the mechanistic causality behind its metabolic routing, and the emerging role of its sulfate conjugate as a critical biomarker for systemic toxicity and metabolic stress[3][4].

Metabolic Pathways: Sulfation as a Detoxification Sink

The pharmacokinetics of 2-hydroxyacetanilide in rodent models are dictated by extensive first-pass metabolism. Unlike its para-isomer, 2-hydroxyacetanilide is preferentially cleared via phase II conjugation rather than phase I oxidation.

The Causality of Metabolic Routing

The structural positioning of the hydroxyl group at the ortho position creates significant steric hindrance. This spatial conformation partially restricts the binding affinity of Cytochrome P450 (CYP450) enzymes (specifically CYP2E1), which are responsible for N-hydroxylation and subsequent reactive imine formation. Consequently, the molecule is shunted toward cytosolic Sulfotransferases (SULTs) and UDP-glucuronosyltransferases (UGTs) .

Sulfation is a high-affinity, low-capacity pathway. SULTs rapidly convert the parent drug into 2-hydroxyacetanilide sulfate, a highly polar, water-soluble metabolite that is easily excreted by the kidneys. Toxicity in animal models only emerges when the SULT pathway is saturated and the intracellular pool of the sulfate donor, 3'-phosphoadenosine-5'-phosphosulfate (PAPS), is depleted[1].

Figure 1: Metabolic routing of 2-hydroxyacetanilide highlighting the sulfation detoxification sink.

In Vivo Toxicity Profile in Animal Models

Comprehensive acute toxicological studies in female Sprague-Dawley rats have established the safety margins of 2-hydroxyacetanilide compared to its positional isomers[1]. Because the sulfate conjugate acts as an efficient detoxification sink, the parent compound exhibits a wide therapeutic window[1][2].

Organ-Specific Toxicity

• Hepatotoxicity: When administered intraperitoneally (i.p.) at a standard dose of 100 mg/kg, 2-hydroxyacetanilide is entirely non-hepatotoxic[1]. Histopathological analysis shows normal liver lobules with no vascular necrosis. However, at extreme supratherapeutic doses (500–1000 mg/kg), the saturation of SULTs leads to mild hepatotoxicity[1].

• Nephrotoxicity: At 1000 mg/kg, 2-hydroxyacetanilide induces only mild nephrotoxicity, making it significantly safer than the meta-isomer (3-acetamidophenol), which causes severe nephrotoxicity at the same dose[1].

• Hematotoxicity: Unlike many aniline derivatives, 2-hydroxyacetanilide does not induce significant hematotoxicity or methemoglobinemia at toxic dose ranges[1][5].

Quantitative Data Summarization

Compound / Isomer	LD₅₀ (g/kg)	Hepatotoxicity Threshold	Nephrotoxicity Threshold	Hematotoxicity
2-Acetamidophenol	1.30	> 500 mg/kg (Mild)	> 500 mg/kg (Mild)	None observed
3-Acetamidophenol	1.15	> 1000 mg/kg (Mild)	> 1000 mg/kg (Severe)	None observed
4-Acetamidophenol	1.25	> 250 mg/kg (Severe)	> 500 mg/kg (Moderate)	Mild

Table 1: Comparative acute toxicity of acetamidophenol isomers in female Sprague-Dawley rats (i.p. administration)[1].

2-Hydroxyacetanilide Sulfate as a Biomarker of Systemic Toxicity

Beyond its role as a direct clearance metabolite of orthocetamol, 2-acetamidophenol sulfate has gained significant traction in untargeted metabolomics as an endogenous/xenobiotic biomarker for systemic stress, organ dysfunction, and immunotoxicity:

• Immunotoxicity & CAR T-Cell Therapy: In clinical metabolomic profiling, baseline fluctuations in 2-acetamidophenol sulfate are strongly associated with the onset and severity of acute inflammatory toxicities, such as Cytokine Release Syndrome (CRS) and neurotoxicity (ICANS), following CAR T-cell infusion[3].

• Renal Function: Mendelian randomization studies evaluating chronic renal failure (CRF) have identified 2-acetamidophenol sulfate as a key serum metabolite. Its levels demonstrate positive associations with protective dietary habits (e.g., tea consumption) that reduce CRF risk[4].

• Hepatic Encephalopathy: In models of cirrhosis, the abundance of this sulfate conjugate shifts significantly in response to dietary protein modifications, serving as a surrogate indicator of hepatic metabolic capacity and ammonia clearance[6].

Experimental Protocols: Self-Validating Toxicological Assessment

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating workflow for dosing 2-hydroxyacetanilide in rodent models and quantifying its sulfate conjugate via LC-MS/MS.

Rationale for Methodological Choices

• Extraction Solvent: Acetonitrile is chosen for protein precipitation because it effectively denatures plasma proteins while maintaining the solubility of the highly polar sulfate conjugate. Liquid-liquid extraction with non-polar solvents would incorrectly partition the sulfate into the discarded aqueous phase.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is mandatory. Sulfate groups are highly acidic and readily lose a proton to form stable [M−H]− ions, providing superior signal-to-noise ratios compared to positive ion mode.

Figure 2: Self-validating LC-MS/MS workflow for in vivo toxicological assessment.

Step-by-Step Methodology

Step 1: Animal Dosing & Sampling

• Acclimate female Sprague-Dawley rats (8-10 weeks old) under standard laboratory conditions[1].

• Formulate 2-hydroxyacetanilide in a sterile saline vehicle containing 5% DMSO to ensure complete dissolution.

• Administer via i.p. injection at stratified doses: 100 mg/kg (therapeutic baseline), 500 mg/kg, and 1000 mg/kg (toxicity thresholds)[1].

• Collect 200 µL of blood via the lateral tail vein at 0.5, 1, 2, 4, 8, and 24 hours post-dose. Centrifuge at 3000 × g for 10 mins at 4°C to isolate plasma.

Step 2: Metabolite Extraction

• Aliquot 50 µL of plasma into a microcentrifuge tube.

• Add 150 µL of ice-cold acetonitrile spiked with 10 ng/mL of a Stable Isotope-Labeled Internal Standard (SIL-IS), such as 2-hydroxyacetanilide-d3 sulfate. (Note: The SIL-IS is critical to correct for matrix effects and ion suppression, ensuring a self-validating quantitative system).

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C.

• Transfer 100 µL of the supernatant to an LC autosampler vial.

Step 3: LC-MS/MS Quantification

• Chromatography: Inject 2 µL onto a C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 1.7 µm).

• Mobile Phase: Gradient elution using (A) 0.1% Formic acid in water and (B) 0.1% Formic acid in acetonitrile.

• Detection: Operate the mass spectrometer in ESI- negative mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the parent sulfate [M−H]− to its specific product ions (typically representing the loss of the SO3​ moiety).

Step 4: Histopathological Validation

• Euthanize animals at 24 hours post-dose. Harvest the liver and kidneys.

• Fix tissues in 10% neutral buffered formalin, section at 5 µm, and stain with Hematoxylin & Eosin (H&E).

• Evaluate liver sections for centrilobular vesicular steatosis and vascular necrosis, and kidney sections for tubular degeneration[1].

Conclusion

The toxicity profile of 2-hydroxyacetanilide in animal models is fundamentally governed by its phase II metabolism. The rapid conversion to 2-hydroxyacetanilide sulfate acts as a highly efficient detoxification sink, protecting the liver from the severe necrosis typically associated with its para-isomer (paracetamol)[1][2]. Furthermore, the detection of 2-acetamidophenol sulfate in modern metabolomics highlights its growing importance not just as a drug metabolite, but as a systemic biomarker for renal function, hepatic stress, and immunotoxicity[3][4][6].

Sources

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Navigating the Unknown: A Technical Guide to the Biological Half-life of 2-Hydroxyacetanilide Sulfate

Foreword: Charting Unexplored Pharmacokinetic Territory

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a compound's metabolic fate is paramount to predicting its efficacy, safety, and dosing regimen. This guide delves into the biological half-life of 2-Hydroxyacetanilide sulfate, a phase II metabolite of 2-Hydroxyacetanilide (also known as N-(2-hydroxyphenyl)acetamide). It is crucial to acknowledge from the outset that direct, quantitative data on the half-life of this specific metabolite is sparse in current scientific literature.[1] This guide, therefore, adopts a dual approach: firstly, to construct a robust, scientifically-grounded putative framework for the pharmacokinetics of 2-Hydroxyacetanilide sulfate by drawing parallels with its well-studied positional isomer, acetaminophen (paracetamol); and secondly, to provide detailed, actionable protocols for researchers to determine these critical parameters experimentally.

The Metabolic Journey of 2-Hydroxyacetanilide: A Tale of Isomers

2-Hydroxyacetanilide is a positional isomer of the widely used analgesic, acetaminophen (4-hydroxyacetanilide).[1] While they share the same chemical formula, the position of the hydroxyl group on the phenyl ring significantly influences their metabolic pathways and subsequent pharmacokinetics. The metabolism of acetaminophen is extensively documented, serving as a valuable reference point.[2]

Phase II Conjugation: The Primary Elimination Route

For phenolic compounds like 2-Hydroxyacetanilide, Phase II conjugation reactions are the predominant metabolic pathways. These reactions increase the water solubility of the compound, thereby facilitating its elimination from the body, primarily via renal excretion.[1]

• Sulfation: This pathway involves the transfer of a sulfonate group from the donor molecule, 3'-phosphoadenosine-5'-phosphosulfate (PAPS), to the hydroxyl group of 2-Hydroxyacetanilide. This reaction is catalyzed by a family of enzymes known as sulfotransferases (SULTs), which are abundant in the liver.[1][2] The resulting metabolite is 2-Hydroxyacetanilide sulfate.

• Glucuronidation: In this process, UDP-glucuronosyltransferases (UGTs) catalyze the transfer of glucuronic acid to the phenolic hydroxyl group, forming a glucuronide conjugate.[1][2]

In vivo studies in mice have confirmed that after administration of 2-Hydroxyacetanilide, the parent compound and its metabolites are primarily excreted as sulfate and glucuronide conjugates.[3]

Phase I Oxidation: A Minor but Potentially Significant Pathway

A smaller fraction of acetaminophen undergoes Phase I oxidation by the cytochrome P450 (CYP) enzyme system, leading to the formation of a reactive and potentially toxic intermediate, N-acetyl-p-benzoquinone imine (NAPQI).[2][4] By analogy, 2-Hydroxyacetanilide could also be a substrate for CYP enzymes, potentially forming a reactive quinone imine species.[1] This reactive intermediate would then be detoxified by conjugation with glutathione (GSH).[1]

Diagram 1: Proposed Metabolic Pathway of 2-Hydroxyacetanilide

Caption: Proposed metabolic pathways of 2-Hydroxyacetanilide.

Determinants of the Half-life of Aryl Sulfate Conjugates

The biological half-life (t½) of 2-Hydroxyacetanilide sulfate is not a fixed value but is influenced by a dynamic interplay of several physiological processes. Understanding these factors is key to predicting its persistence in biological systems.

Factor	Description	Key Enzymes/Transporters
Rate of Formation	The velocity at which 2-Hydroxyacetanilide is converted to its sulfate conjugate. This is dependent on the concentration of the parent drug, the availability of the PAPS cofactor, and the activity of SULT enzymes.	SULT1A1, SULT1A3, SULT1E1[2]
Renal Elimination	The primary route of excretion for water-soluble metabolites like sulfate conjugates. The rate of renal clearance is influenced by glomerular filtration and active tubular secretion.	Organic Anion Transporters (OATs)
Biliary Excretion	A secondary elimination pathway where the metabolite is transported into the bile and then into the intestines.	Multidrug Resistance-associated Proteins (MRPs)
Enterohepatic Circulation	Once in the intestine, the sulfate conjugate can be hydrolyzed back to the parent compound by gut microflora and reabsorbed into circulation, which can prolong the apparent half-life.	Bacterial sulfatases
Species Differences	Significant variations in the expression and activity of SULTs and drug transporters exist between species (e.g., rats, mice, humans), leading to different pharmacokinetic profiles.	Species-specific enzyme isoforms

Experimental Protocols for Half-life Determination

Given the absence of established data, the following protocols provide a robust framework for the experimental determination of the half-life of 2-Hydroxyacetanilide sulfate.

In Vitro Half-life Determination in Liver Microsomes

This assay provides an initial estimate of the metabolic stability of the parent compound and the rate of metabolite formation.

Objective: To determine the intrinsic clearance and in vitro half-life of 2-Hydroxyacetanilide.

Materials:

• Pooled liver microsomes (human, rat, mouse)

• 2-Hydroxyacetanilide

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• PAPS (for sulfation)

• UDPGA (for glucuronidation)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching)

• Internal standard for LC-MS/MS analysis

Procedure:

• Preparation: Prepare a stock solution of 2-Hydroxyacetanilide in a suitable solvent (e.g., DMSO).

• Incubation Mixture: In a microcentrifuge tube, combine the phosphate buffer, liver microsomes, and the NADPH regenerating system. For specific metabolite formation, include PAPS and/or UDPGA.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Add 2-Hydroxyacetanilide to the mixture to start the reaction (final substrate concentration typically 1 µM).

• Time-course Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile with internal standard) to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to pellet the protein. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the remaining concentration of 2-Hydroxyacetanilide and the formed 2-Hydroxyacetanilide sulfate at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of remaining 2-Hydroxyacetanilide versus time. The slope of the linear portion of this plot is the elimination rate constant (k). Calculate the in vitro half-life using the formula: t½ = 0.693 / k .

Diagram 2: Workflow for In Vitro Half-life Determination

Caption: Workflow for an in vivo pharmacokinetic study.

Conclusion and Future Directions

The biological half-life of 2-Hydroxyacetanilide sulfate remains an uncharacterized yet critical parameter for understanding the full pharmacokinetic profile of its parent compound. While direct experimental data is lacking, a predictive framework based on the well-established metabolism of its isomer, acetaminophen, suggests that sulfation is a primary metabolic route. The true determinants of its half-life lie in the balance between its formation via SULT enzymes and its clearance, predominantly through renal excretion.

This guide provides the foundational knowledge and, more importantly, the experimental blueprints for researchers to elucidate these unknown parameters. By employing the in vitro and in vivo methodologies outlined, the scientific community can begin to fill this knowledge gap, leading to a more complete understanding of the disposition of 2-Hydroxyacetanilide and its metabolites. Such data is invaluable for assessing its potential therapeutic applications and safety profile.

References

• Nelson, S. D., & Miner, D. J. (1983). The Metabolism of 2- And 3-hydroxyacetanilide. Determination of Metabolic Products by Liquid chromatography/electrochemistry. Drug Metabolism and Disposition, 11(3), 253-257.
• BenchChem. (2025). The In Vivo Metabolic Fate of 2-Acetamidophenol: A Technical Overview.

• Wikipedia. (n.d.). Paracetamol. Retrieved from [Link]

• Mazaleuskaya, L. L., et al. (2015). PharmGKB summary: pathways of acetaminophen metabolism at the therapeutic versus toxic doses. Pharmacogenetics and genomics, 25(8), 416.
• McGill, M. R., & Jaeschke, H. (2013). Metabolism and disposition of acetaminophen: recent advances in relation to hepatotoxicity and diagnosis. Pharmaceutical research, 30(9), 2174-2187.
• Ghosal, A., & Hapangama, N. (2020). Sulfate conjugation may be the key to hepatotoxicity in paracetamol overdose. British Journal of Clinical Pharmacology, 86(10), 1933-1936.
• Lee, W. M. (2012). Acetaminophen and the U.S. Acute Liver Failure Study Group: lowering the risks of hepatic failure.

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• 4. academic.oup.com [academic.oup.com]

Spectroscopic Characterization of 2-Hydroxyacetanilide Sulfate: A Comprehensive Technical Guide

Executive Summary

2-Hydroxyacetanilide sulfate (also known as 2-acetamidophenol sulfate or N-(2-hydroxyphenyl)acetamide sulfate) is a critical Phase II metabolite. In clinical and nutritional metabolomics, it serves as a highly specific biomarker for host-microbiome interactions, particularly reflecting the intake of whole grains such as oats and rye[1],[2]. Furthermore, it is a known downstream product of benzoxazinoid metabolism and the detoxification of aniline derivatives[3],[4].

Because of its high polarity and trace-level physiological concentrations, the robust identification and quantification of this aryl sulfate require rigorous, self-validating spectroscopic workflows. This whitepaper provides an in-depth mechanistic guide to the spectroscopic characterization of 2-hydroxyacetanilide sulfate, detailing the causality behind analytical choices across Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy.

Chemical Context and Analytical Rationale

2-Hydroxyacetanilide sulfate ( C8​H9​NO5​S ) consists of an acetanilide core with an ortho-substituted sulfate ester.

Causality in Analytical Strategy: The presence of the sulfate group ( −OSO3​H ) fundamentally alters the molecule's physicochemical behavior compared to its parent compound, 2-hydroxyacetanilide. The sulfate group has a pKa​<1 , meaning it exists almost exclusively as a deprotonated anion at physiological pH and within standard chromatographic mobile phases (pH 3–7)[5].

• Ionization: This pre-existing anionic state dictates that Negative Electrospray Ionization (ESI-) is the most sensitive and logical choice for mass spectrometry, as it bypasses the thermodynamic barrier of in-source deprotonation[5].

• Chromatography: The high polarity imparted by the sulfate group reduces retention on standard reverse-phase columns. Consequently, chromatographic methods must utilize highly aqueous initial conditions to prevent the analyte from co-eluting with the void volume[6].

Caption: Metabolic formation of 2-hydroxyacetanilide sulfate via host-microbiome interactions.

Spectroscopic Characterization Strategies

High-Resolution Mass Spectrometry (LC-HRMS/MS)

In ESI- mode, 2-hydroxyacetanilide sulfate yields a strong precursor ion [M−H]− at exact mass m/z 230.01[5],[3].

Mechanistic Fragmentation (CID): When subjected to Collision-Induced Dissociation (CID), the molecule undergoes highly predictable, thermodynamically driven fragmentation:

• Loss of Sulfur Trioxide (80 Da): The primary fragment occurs at m/z 150.05. The O−S bond is relatively labile compared to the C−O bond. Cleavage yields a neutral SO3​ molecule and a highly resonance-stabilized 2-acetamidophenolate anion[3].

• Loss of Ketene (42 Da): A secondary diagnostic fragment occurs at m/z 108.04. This is a classic fragmentation pathway for N-acetylated compounds, driven by the elimination of a neutral ketene ( CH2​=C=O ) to form a stable 2-aminophenolate ion[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR characterization provides orthogonal validation of the regiochemistry (the ortho relationship between the amide and sulfate groups).

Causality of Chemical Shifts: The sulfate ester is strongly electron-withdrawing via inductive effects ( −I ). Compared to the free phenol of the parent 2-hydroxyacetanilide, the protons and carbons located ortho and para to the sulfate group experience significant deshielding.

• 1 H NMR (DMSO- d6​ ): The amide proton ( NH ) appears as a broad singlet around 9.5 ppm. The aromatic protons resolve into complex multiplets between 6.8 and 7.6 ppm, shifted downfield relative to the unsulfated analog. The acetyl methyl group remains a sharp singlet near 2.1 ppm.

• 13 C NMR: The carbonyl carbon is distinct at ~168 ppm. The ipso-carbon attached to the sulfate ester is deshielded to ~142 ppm, confirming the site of conjugation.

Infrared (IR) Spectroscopy

IR spectroscopy validates the functional group integrity. The spectrum is dominated by the Amide I band ( C=O stretch) at ~1650 cm −1 and the Amide II band ( N−H bend) at ~1550 cm −1 . The definitive proof of sulfation is the appearance of strong asymmetric and symmetric S=O stretching vibrations at ~1250 cm −1 and ~1050 cm −1 , respectively.

Data Presentation

Table 1: Diagnostic LC-MS/MS Fragmentation (ESI- Negative Mode)

Precursor Ion ( [M−H]− )	Fragment Ion (m/z)	Neutral Loss (Da)	Structural Assignment
230.01	150.05	80.0 ( SO3​ )	2-Acetamidophenolate anion
230.01	108.04	122.0 ( SO3​+CH2​CO )	2-Aminophenolate anion

Table 2: Key NMR Chemical Shifts (Theoretical/Diagnostic in DMSO- d6​ )

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Assignment	Causality / Note
1 H	~9.50	Singlet (broad)	−NH	Hydrogen-bonded amide proton
1 H	6.80 - 7.60	Multiplets	Aromatic CH	Deshielded by −OSO3​ inductive effect
1 H	~2.10	Singlet	−CH3​	Acetyl methyl group
13 C	~168.0	Singlet	C=O	Amide carbonyl
13 C	~142.0	Singlet	Aromatic C−O−SO3​	Ipso-carbon, deshielded by sulfate

Self-Validating Experimental Protocols

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates a self-validating system using internal standards to correct for matrix effects (ion suppression/enhancement) inherent in biological samples.

Protocol: LC-HRMS/MS Analysis of 2-Hydroxyacetanilide Sulfate in Plasma

Phase 1: Sample Preparation (Protein Precipitation) Causality: Cold organic solvents lower the dielectric constant of the matrix, precipitating proteins while keeping the highly polar sulfate metabolite in solution.

• Aliquot 50 µL of human plasma into a microcentrifuge tube[6].

• Add 150 µL of ice-cold Acetonitrile (ACN) containing an isotopically labeled internal standard (e.g., d3​ -MBOA or a structurally related stable isotope) at a known concentration[3].

• Vortex vigorously for 30 seconds to ensure complete mixing and protein disruption.

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an LC vial.

Phase 2: Liquid Chromatography Separation Causality: A slow gradient starting with high aqueous content ensures the polar sulfate ester interacts sufficiently with the stationary phase before elution.

• Column: Reverse-phase C18 column (e.g., 2.1 × 100 mm, 1.8 µm particle size)[6].

• Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid (or 10 mM ammonium acetate for pH buffering)[6],[5].

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid[5].

• Gradient: Isocratic hold at 5% B for 1 minute, followed by a linear gradient to 95% B over 10 minutes. Hold at 95% B for 2 minutes, then re-equilibrate[5].

• Flow Rate: 400 µL/min.

Phase 3: Mass Spectrometry Acquisition

• Ionization: Electrospray Ionization in Negative Mode (ESI-)[5].

• Source Parameters: Capillary voltage at 3.5 kV, drying gas temperature at 300°C[5].

• Scan Mode: Full MS scan (m/z 70–850) at high resolution (e.g., 70,000 FWHM) coupled with Data-Dependent Acquisition (DDA) for MS/MS fragmentation[6],[5].

• Validation: Ensure the mass accuracy of the precursor ion (m/z 230.01) is within ± 5 ppm and the retention time matches the authentic standard or internal library[6].

Caption: Self-validating LC-HRMS/MS analytical workflow for sulfate metabolite characterization.

References

• Cholesterol-lowering effects of oats induced by microbially produced phenolic metabolites in metabolic syndrome: a randomized controlled trial. National Institutes of Health (NIH) / PMC. Available at:[Link][1]

• An inverse association between plasma benzoxazinoid metabolites and PSA after rye intake in men with prostate cancer revealed with a new method. National Institutes of Health (NIH) / PMC. Available at:[Link][3]

• Supplemental Material Variability of Two Metabolomic Platforms in CKD. LWW. Available at:[Link][5]

• Exploring applications of non-targeted analysis in the characterization of the prenatal exposome. National Institutes of Health (NIH) / PMC. Available at:[Link][6]

• LC-QTOF/MS metabolomic profiles in human plasma after a 5-week high dietary fiber intake. ResearchGate. Available at:[Link][2]

• TOX-73: Metabolism, Toxicity, and Predicted Carcinogenicity of Diazoaminobenzene. National Toxicology Program (NTP). Available at:[Link][4]

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• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. cdn-links.lww.com [cdn-links.lww.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

High-Sensitivity LC-MS/MS Protocol for the Quantification of 2-Hydroxyacetanilide Sulfate in Human Plasma

Introduction & Scientific Rationale

2-Hydroxyacetanilide sulfate (also known as HPAA sulfate or N-(2-hydroxyphenyl)acetamide sulfate) is a highly specific, postprandial plasma biomarker indicative of whole-grain rye and wheat consumption[1]. In human metabolism, it originates from the microbial degradation of plant benzoxazinoids (e.g., DIBOA, DIMBOA) in the gut, followed by hepatic phase II sulfation[2]. Accurate quantification of HPAA sulfate in plasma is critical for nutritional metabolomics, epidemiological studies, and investigating diet-disease interactions—such as the inverse association between rye intake and prostate cancer progression[2].

Because HPAA sulfate is highly polar and contains an ionizable sulfate group, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) utilizing negative Electrospray Ionization (ESI-) is the analytical gold standard[1]. The sulfate moiety readily yields a stable [M-H]- precursor ion, and collision-induced dissociation (CID) produces highly reproducible neutral losses of the sulfate group, allowing for exceptional sensitivity and selectivity[1].

Metabolic Pathway & Biomarker Generation

Metabolic conversion of plant benzoxazinoids to the plasma biomarker HPAA sulfate.

Experimental Methodology: Self-Validating Protocol

Causality & Trustworthiness: To ensure scientific integrity, this protocol utilizes a protein precipitation (PPT) extraction method. PPT with cold acetonitrile effectively removes high-molecular-weight plasma proteins while maintaining the solubility of polar sulfate conjugates. A stable isotope-labeled internal standard (SIL-IS) is spiked into the plasma before extraction to correct for matrix effects (ion suppression/enhancement) and extraction losses, establishing a self-validating quantitative system.

Reagents and Materials

• Standards : 2-Hydroxyacetanilide sulfate (HPAA sulfate) analytical standard[3].

• Internal Standard (IS) : Deuterated analog (e.g., d3-MBOA or a structurally similar stable isotope)[2].

• Solvents : LC-MS grade Water, Acetonitrile, and Methanol.

• Additives : LC-MS grade Formic Acid (FA).

  • Expertise Note: While high concentrations of FA suppress negative ionization, a low concentration (0.05%) is optimal to maintain sharp chromatographic peaks for phenolic compounds without severely quenching the [M-H]- signal[2].

Plasma Sample Preparation Workflow

Step-by-step plasma sample preparation and LC-MS/MS analytical workflow.

Step-by-Step Procedure:

• Thawing : Thaw human plasma samples on ice to prevent the enzymatic degradation of phase II conjugates.

• Spiking : Transfer 50 µL of plasma into a clean 1.5 mL microcentrifuge tube. Add 10 µL of the SIL-IS working solution (e.g., 500 ng/mL). Vortex for 10 seconds.

• Protein Precipitation : Add 150 µL of ice-cold Acetonitrile (3:1 ratio v/v) to the sample.

• Mixing : Vortex vigorously for 2 minutes to ensure complete protein denaturation and analyte extraction.

• Centrifugation : Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Drying : Transfer 150 µL of the clear supernatant to a new glass vial and evaporate to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution : Reconstitute the dried extract in 50 µL of 5% Acetonitrile in Water. Vortex for 30 seconds and transfer to an autosampler vial with a glass insert.

LC-MS/MS Analytical Conditions

Liquid Chromatography (UHPLC) Parameters

Expertise Note: A sub-2 µm C18 UHPLC column is selected to provide high theoretical plate counts, ensuring the baseline separation of HPAA sulfate from isobaric interferences and other structurally similar benzoxazinoid metabolites (e.g., HHPAA sulfate)[1].

• Column : C18 UHPLC Column (e.g., 2.1 × 100 mm, 1.7 µm).

• Column Temperature : 40°C.

• Injection Volume : 2 to 5 µL.

• Mobile Phase A : Water containing 0.05% Formic Acid.

• Mobile Phase B : Acetonitrile containing 0.05% Formic Acid.

Table 1: UHPLC Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	95	5
1.0	0.4	95	5
4.0	0.4	60	40
5.0	0.4	5	95
6.5	0.4	5	95
6.6	0.4	95	5
8.0	0.4	95	5

Mass Spectrometry (MS/MS) Parameters

• Ionization Mode : Electrospray Ionization Negative (ESI-).

• Capillary Voltage : -3.0 kV.

• Desolvation Temperature : 400°C.

• Acquisition Mode : Multiple Reaction Monitoring (MRM).

Causality of MRM Transitions: The precursor ion [M-H]- for HPAA sulfate is observed at m/z 230.01[1]. The primary quantifier transition (m/z 230.01 → 150.05) represents the neutral loss of the sulfate moiety (-80 Da), which is a highly specific fragmentation pathway for sulfate conjugates[1]. The qualifier transition (m/z 230.01 → 108.04) represents further CID cleavage of the acetyl group, leaving the aminophenol core[1].

Table 2: MRM Parameters for Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
HPAA Sulfate	230.01	150.05	-20	Quantifier[2]
HPAA Sulfate	230.01	108.04	-38	Qualifier[2]
SIL-IS (e.g., d3-MBOA)	[IS Precursor]	[IS Product]	[Optimized]	Normalization

Quality Control & Assay Validation

To ensure the assay operates as a self-validating system, the following QC measures must be strictly implemented:

• Calibration Curve : Matrix-matched calibration curves (using a surrogate matrix like 4% BSA in PBS if analyte-free plasma is unavailable) ranging from 1 ng/mL to 1000 ng/mL.

• QC Samples : Low, Mid, and High QC samples must be interspersed every 10-15 unknown samples. Accuracy must fall within ±15% of the nominal concentration.

• Blank Injections : A solvent blank (5% Acetonitrile) must be injected immediately following the High QC and the highest calibrator to monitor and validate the absence of column carryover.

• Matrix Effect Evaluation : Calculated by comparing the peak area of post-extraction spiked samples to neat standard solutions. The use of the SIL-IS should correct matrix factor variations to an RSD of <15%.

Table 3: Representative Method Validation Metrics

Parameter	Acceptance Criteria
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3
Lower Limit of Quantitation (LLOQ)	S/N ≥ 10, Precision ≤ 20%, Accuracy ±20%
Extraction Recovery	Consistent across Low, Mid, High QCs (CV ≤ 15%)
Intra-day / Inter-day Precision	CV ≤ 15% (≤ 20% at LLOQ)

References

• FooDB . N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737). 4

• IARC Exposome-Explorer . HPAA sulfate (Compound). 3

• Journal of Nutrition . The Postprandial Plasma Rye Fingerprint Includes Benzoxazinoid-Derived Phenylacetamide Sulfates.1

• Scientific Reports (PMC) . An inverse association between plasma benzoxazinoid metabolites and PSA after rye intake in men with prostate cancer revealed with a new method. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Exposome-Explorer - HPAA sulfate (Compound) [exposome-explorer.iarc.fr]
• 4. Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737) - FooDB [foodb.ca]

Synthesis of 2-Hydroxyacetanilide sulfate from 2-aminophenol

Application Note: Two-Step Synthesis and Isolation of 2-Hydroxyacetanilide Sulfate

Executive Summary

2-Hydroxyacetanilide sulfate (IUPAC: (2-acetamidophenyl) hydrogen sulfate), frequently referred to as 2-acetamidophenyl sulfate or HPAA sulfate, is a critical analytical standard in metabolic, toxicological, and exposome research[1][2]. It serves as a primary Phase II sulfation metabolite of 2-acetamidophenol (a positional isomer of the analgesic paracetamol)[3] and is recognized as a biomarker for dietary exposure to benzoxazinoids found in whole-grain cereals[4].

This application note details a robust, self-validating two-step synthetic protocol to produce the stable potassium salt of 2-hydroxyacetanilide sulfate from 2-aminophenol. As a Senior Application Scientist, I have structured this guide to emphasize mechanistic causality, in-process quality control (IPQC), and analytical characterization to ensure high-fidelity reproduction in your laboratory.

Mechanistic Rationale & Synthetic Strategy

The synthesis is compartmentalized into two distinct, chemoselective functional group transformations:

• Step 1: Chemoselective N-Acetylation: The starting material, 2-aminophenol, contains two nucleophilic centers: an amine (-NH₂) and a hydroxyl (-OH) group. By conducting the acetylation in an aqueous medium at 70 °C using acetic anhydride, we exploit the inherent nucleophilic differential between the two groups[5][6]. The amine, being significantly more nucleophilic, attacks the carbonyl carbon of acetic anhydride rapidly. Water acts as a temperature-buffering solvent that slowly hydrolyzes excess acetic anhydride, preventing the kinetic over-acetylation that would lead to unwanted O-acetylation (esterification)[5].

• Step 2: O-Sulfation via SO₃ Complex: The intermediate, 2-hydroxyacetanilide, is subjected to O-sulfation using a sulfur trioxide-pyridine (SO₃·Py) complex in anhydrous N,N-dimethylformamide (DMF)[3]. SO₃·Py is a mild, electrophilic sulfating agent that selectively targets the phenoxide oxygen. Anhydrous conditions are strictly maintained to prevent the hydrolysis of the SO₃ complex into sulfuric acid, which would degrade the substrate. The reaction is quenched with aqueous potassium hydroxide (KOH) to trap the unstable free sulfate acid as a stable potassium salt.

Visualization of Synthetic Workflow

Synthetic workflow for 2-Hydroxyacetanilide sulfate from 2-aminophenol.

Experimental Protocols

Protocol A: Synthesis of 2-Hydroxyacetanilide (Intermediate)

Objective: Isolate the N-acetylated intermediate with >95% purity to prevent downstream side reactions.

• Preparation: Suspend 11.0 g (0.1 mol) of 2-aminophenol in 30 mL of deionized water in a 250 mL round-bottom flask equipped with a magnetic stirrer[5].

• Reagent Addition: Slowly add 12 mL (approx. 0.13 mol) of acetic anhydride dropwise over 10 minutes.

  • Causality: Dropwise addition controls the exothermic nature of the acetylation, preventing localized overheating that could trigger non-selective O-acetylation[5][6].

• Heating: Attach a reflux condenser and warm the mixture to 70 °C for 3 hours with constant stirring[5].

• IPQC (Self-Validation): Spot the reaction mixture on a TLC plate (Silica gel, Eluent: Ethyl Acetate/Hexane 1:1). The disappearance of the 2-aminophenol spot (which is ninhydrin positive) confirms reaction completion.

• Isolation: Cool the flask to 4 °C in an ice bath to maximize crystallization. Filter the resulting precipitate under vacuum, wash with 50 mL of ice-cold water, and dry in a vacuum oven at 50 °C[5].

• Purification: Recrystallize the crude solid from warm ethanol to yield pure 2-hydroxyacetanilide as a white to light brown powder[5][6].

Protocol B: Synthesis of Potassium 2-Hydroxyacetanilide Sulfate (Target)

Objective: Introduce the sulfate moiety and stabilize it as a potassium salt to prevent auto-hydrolysis.

• Preparation: In an oven-dried 100 mL round-bottom flask flushed with Argon, dissolve 3.02 g (0.02 mol) of 2-hydroxyacetanilide in 20 mL of anhydrous DMF.

• Sulfation: Add 6.36 g (0.04 mol, 2 eq) of Sulfur trioxide-pyridine complex (SO₃·Py) in three portions over 15 minutes.

  • Causality: Using a stoichiometric excess of SO₃·Py drives the equilibrium toward complete sulfation. Anhydrous DMF is critical as trace moisture will immediately quench the SO₃ complex into destructive sulfuric acid[3].

• Reaction: Stir the mixture at room temperature for 16 hours under an Argon atmosphere.

• IPQC (Self-Validation): Analyze via LC-MS. Validate the completion of the reaction by observing the disappearance of the starting material (m/z 152 [M+H]⁺) and the appearance of the sulfate conjugate mass (m/z 230 [M-H]⁻ in negative ion mode)[1][4].

• Quenching & Salt Formation: Cool the mixture to 0 °C. Slowly add 1M aqueous KOH until the pH reaches 8.5–9.0.

  • Causality: Aryl sulfates are highly labile under acidic conditions. Neutralizing with KOH immediately converts the product into the stable potassium salt, preventing acid-catalyzed auto-cleavage of the sulfate ester during solvent removal.

• Isolation: Remove the DMF and water under reduced pressure (lyophilization is highly preferred to avoid thermal degradation). Purify the resulting residue via preparative reverse-phase HPLC (C18 column, water/acetonitrile gradient with 0.1% ammonium bicarbonate buffer) to yield the pure potassium 2-acetamidophenyl sulfate.

Data Presentation & Analytical Validation

To ensure the structural integrity of the synthesized compounds, the following physicochemical and analytical parameters must be verified against the experimental outputs.

Table 1: Physicochemical Properties of the Synthetic Sequence

Compound	Molecular Formula	Molecular Weight ( g/mol )	Monoisotopic Mass (Da)	LogP (Predicted)	Reference
2-Aminophenol	C₆H₇NO	109.13	109.05	0.62	[5]
2-Hydroxyacetanilide	C₈H₉NO₂	151.16	151.06	0.85	[5][6]
2-Hydroxyacetanilide sulfate (Free Acid)	C₈H₉NO₅S	231.22	231.02	-0.92	[1][4]

Table 2: Expected Analytical Characterization (NMR & MS)

Analytical Method	2-Hydroxyacetanilide (Intermediate)	2-Hydroxyacetanilide Sulfate (Target)
¹H NMR (DMSO-d₆)	δ 2.11 (s, 3H, -COCH₃), 6.85 (m, 3H, Ar-H), 7.65 (d, 1H, Ar-H), 9.31 (br s, 1H, -NH), 9.75 (br s, 1H, -OH)[5]	δ ~2.08 (s, 3H, -COCH₃), ~7.05-7.80 (m, 4H, Ar-H), ~9.40 (br s, 1H, -NH). Note: Complete absence of the -OH peak.
Mass Spectrometry	ESI+: m/z 152.1 [M+H]⁺	ESI-: m/z 230.0 [M-H]⁻
IR Spectroscopy	Broad -OH stretch (~3300 cm⁻¹), Amide I (~1650 cm⁻¹)	Strong S=O stretches (~1250 cm⁻¹ and ~1050 cm⁻¹), Amide I (~1650 cm⁻¹)

References

• Source: nih.
• HPAA sulfate (Compound)
• Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737)
• Source: acs.
• Source: chemicalbook.
• Source: benchchem.

Sources

• 1. 2-Hydroxyacetanilide sulfate | C8H9NO5S | CID 181671 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Exposome-Explorer - HPAA sulfate (Compound) [exposome-explorer.iarc.fr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737) - FooDB [foodb.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2-Acetamidophenol | 614-80-2 [chemicalbook.com]

Using 2-Hydroxyacetanilide sulfate as an analytical reference standard

An Application Note for Analytical Chemists and Pharmacokinetic Researchers

Introduction and Scientific Context

2-Hydroxyacetanilide sulfate (also known as 2-acetamidophenyl sulfate or HPAA sulfate) is a highly specific Phase II sulfation metabolite of 2-acetamidophenol. While structurally an ortho-isomer of the ubiquitous analgesic acetaminophen (paracetamol), this compound has emerged as a critical analytical reference standard in three distinct areas of modern metabolomics and toxicology:

• Dietary Biomarker Discovery: It is a downstream metabolite of dietary benzoxazinoids (bioactive compounds found in whole grain rye). Its quantification in plasma is used in clinical studies demonstrating the inverse association between rye intake and prostate-specific antigen (PSA) levels .

• Renal Function Metabolomics: Elevated plasma levels of this xenobiotic conjugate serve as a novel biomarker strongly correlated with a decreased estimated glomerular filtration rate (eGFR) in chronic kidney disease progression .

• Occupational Toxicology: It acts as a primary urinary biomarker for exposure to diazoaminobenzene, an industrial chemical intermediate that metabolizes into carcinogenic aniline and benzene derivatives .

As a Senior Application Scientist, I have designed this guide to navigate the specific analytical challenges of working with aryl sulfates—namely their polarity, thermal lability, and propensity for in-source fragmentation during mass spectrometry.

Physicochemical Properties

Understanding the physicochemical nature of the reference standard is the foundation of robust method development. The presence of the sulfate group drastically lowers the pKa and increases hydrophilicity compared to its parent compound .

Property	Value	Analytical Implication
Chemical Name	2-Hydroxyacetanilide sulfate	Nomenclature used in LIMS/Chromatography software.
Molecular Formula	C₈H₉NO₅S	Determines isotopic distribution patterns.
Molecular Weight	231.22 g/mol	Used for gravimetric stock preparation.
Monoisotopic Mass	231.0201 Da	Exact mass for High-Resolution MS (HRMS) targeting.
Solubility	High in Water/Methanol	Requires polar extraction solvents; incompatible with Hexane LLE.
Ionization State	Anionic at physiological pH	Necessitates Negative Electrospray Ionization (ESI-).

Metabolic Pathway and Target Generation

To accurately quantify this standard in biological matrices, one must understand its endogenous generation. 2-Acetamidophenol undergoes rapid hepatic clearance via three competing pathways. The sulfotransferase (SULT) pathway is responsible for generating our target reference standard.

Metabolic pathways of 2-acetamidophenol highlighting the SULT-mediated formation of the sulfate.

Experimental Protocol: LC-MS/MS Quantification

This protocol is engineered to prevent the two most common failure modes in aryl sulfate analysis: hydrolytic degradation during extraction and in-source fragmentation during ionization.

Sample Preparation Workflow

Because sulfate conjugates are highly polar, traditional Liquid-Liquid Extraction (LLE) with non-polar solvents yields poor recovery. We utilize a cold Protein Precipitation (PPT) strategy.

Causality Note: The internal standard (IS) is spiked directly into the cold methanol rather than the matrix. This ensures that any volumetric errors or matrix suppression effects are normalized from the very first step of precipitation. Furthermore, drying must be strictly temperature-controlled; aryl sulfates can thermally degrade if the nitrogen evaporator block exceeds 40°C.

Step-by-step sample preparation workflow for 2-hydroxyacetanilide sulfate extraction.

Step-by-Step Execution:

• Aliquot 50 µL of biological matrix (plasma or urine) into a 1.5 mL low-bind Eppendorf tube.

• Add 150 µL of cold Methanol (-20°C) containing 2-Hydroxyacetanilide-d3 sulfate (Internal Standard) at 50 ng/mL.

• Vortex vigorously for 30 seconds to ensure complete protein aggregation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean glass autosampler vial.

• Evaporate to dryness under a gentle stream of Nitrogen. Crucial: Keep the heating block at or below 30°C.

• Reconstitute in 100 µL of 5% Acetonitrile in LC-MS grade water. Vortex and inject 5 µL.

LC-MS/MS Conditions and Self-Validating System Checks

Causality Note: We utilize a weakly acidic mobile phase (0.1% Formic Acid). While sulfates are stable at physiological pH, highly acidic mobile phases (like TFA) can cause on-column hydrolysis. 0.1% FA provides a pH of ~2.7, which is the optimal compromise between maintaining the integrity of the sulfate ester bond and keeping residual column silanols protonated for sharp peak shapes.

Chromatography:

• Column: Waters ACQUITY UPLC BEH C18 (1.7 µm, 2.1 x 100 mm)

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: 5% B to 40% B over 4.0 minutes, flush at 95% B for 1 minute, re-equilibrate at 5% B.

Self-Validating System Check (The "In-Source" Blank): Every analytical batch must be self-validating. Phase II sulfates frequently undergo in-source fragmentation in the MS, losing the -SO₃ group (80 Da) and appearing as the parent compound.

• The Check: Inject a "System Suitability Blank" (SSB) containing only the 2-Hydroxyacetanilide sulfate standard (no parent compound).

• The Validation: Monitor the MRM channel for the parent compound (m/z 152.1 → 110.0). If a peak appears at the retention time of the sulfate standard, your fragmentor voltage is too high, causing the standard to shatter before entering the quadrupole. You must lower the fragmentor voltage until this artifact peak disappears. This proves the integrity of your mass spectrometer's tuning.

Quantitative Data Presentation: MRM Parameters

To ensure high-confidence quantification, monitor one quantifier and one qualifier transition. The primary transition represents the loss of the sulfate group (SO₃, -80 Da), while the qualifier represents the subsequent loss of the ketene group (CH₂=C=O, -42 Da) from the acetamido moiety.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Polarity	Collision Energy (eV)	Fragmentor (V)	Purpose
2-Hydroxyacetanilide Sulfate	230.0	150.0	Negative	15	90	Quantifier
2-Hydroxyacetanilide Sulfate	230.0	108.0	Negative	25	90	Qualifier
2-Acetamidophenol	152.1	110.0	Positive	15	80	Parent Monitor
2-Hydroxyacetanilide-d3 Sulfate	233.0	153.0	Negative	15	90	Internal Standard

Note: 2-Acetamidophenol is monitored in positive mode, requiring rapid polarity switching (if analyzed in the same run) or a separate injection.

References

• Nordin, E., Steffensen, S. K., Laursen, B. B., et al. "An inverse association between plasma benzoxazinoid metabolites and PSA after rye intake in men with prostate cancer revealed with a new method." Scientific Reports, 2022.[Link]

• Fernandes Silva, L., Vangipurapu, J., Oravilahti, A., Laakso, M. "Novel Metabolites Associated with Decreased GFR in Finnish Men: A 12-Year Follow-Up of the METSIM Cohort." International Journal of Molecular Sciences, 2024.[Link]

• National Toxicology Program. "TOX-73: Metabolism, Toxicity, and Predicted Carcinogenicity of Diazoaminobenzene." National Institutes of Health (NIH), 2002.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 181671, 2-Hydroxyacetanilide sulfate." PubChem, 2024. [Link]

Technical Notes & Optimization

Overcoming solubility issues with 2-Hydroxyacetanilide sulfate in aqueous media

Technical Support Center: Troubleshooting 2-Hydroxyacetanilide Sulfate Solubility

Welcome to the Application Scientist Support Center. As researchers transition from in silico models to in vitro assays, handling 2-Hydroxyacetanilide sulfate (also known as 2-acetamidophenol sulfate) frequently presents paradoxical solubility challenges. While sulfate conjugates are generally presumed to be highly water-soluble, many scientists report persistent precipitation in aqueous media.

This guide deconstructs the chemical causality behind these issues, moving beyond basic troubleshooting to provide self-validating protocols that ensure the scientific integrity of your assays.

Visualizing the Troubleshooting Logic

Diagnostic workflow for resolving 2-Hydroxyacetanilide sulfate solubility.

Frequently Asked Questions (FAQs)

Q1: Why does 2-Hydroxyacetanilide sulfate precipitate when I add it directly to my aqueous assay buffer? A: You are likely observing a chemical degradation event rather than a simple failure to dissolve. 2-Hydroxyacetanilide sulfate is an aryl sulfate. In its free acid form, its predicted aqueous solubility is relatively low (~0.75 g/L) due to a strong intermolecular hydrogen-bonding network between the acetamido and sulfate groups[1]. When added to unbuffered water, the compound lowers the local pH. Aryl sulfates are notoriously labile under acidic conditions and undergo rapid acid-catalyzed hydrolysis[2],[3]. If you apply heat or sonication to "force" dissolution, you accelerate the cleavage of the sulfate ester bond. The resulting aglycone, 2-acetamidophenol, has a poor aqueous solubility of approximately 0.3 mg/mL[4] and will immediately precipitate.

Q2: What is the optimal solvent strategy for preparing high-concentration stock solutions? A: To bypass the lattice energy of the solid powder without risking hydrolysis, stock solutions should be prepared in aprotic organic solvents. Anhydrous DMSO is the gold standard, offering solubility exceeding 11 mg/mL for 2-acetamidophenol derivatives[4]. By using an anhydrous solvent, you eliminate the water nucleophile necessary for the hydrolysis reaction, ensuring long-term stability of the stock.

Q3: How do I prevent precipitation upon dilution into aqueous media? A: The key is immediate neutralization. Your aqueous receiving buffer must be pre-adjusted to a physiological pH (7.0–7.4) and possess sufficient buffering capacity (e.g., 50 mM PBS). At this pH, the sulfate group is fully ionized into a stable, highly soluble anion, and the risk of acid-catalyzed cleavage is entirely mitigated[2].

Visualizing the Mechanistic Pathway

Chemical stability and pH-dependent solubility pathway of aryl sulfates.

Quantitative Solubility & Stability Data

Solvent System	Estimated Solubility	Stability Risk	Mechanistic Rationale
Unbuffered Deionized Water	< 1 mg/mL	High (Hydrolysis)	Local pH drop induces acid-catalyzed cleavage of the sulfate ester[3].
100% DMSO (Anhydrous)	> 11 mg/mL	Low	Aprotic environment prevents hydrolysis and disrupts hydrogen bonding[4].
Methanol	~ 5 mg/mL	Moderate	Protic solvent; safe for short-term storage but inferior to DMSO for long-term stability.
PBS Buffer (pH 7.4)	> 5 mg/mL	Low	Neutral pH maintains the stable, fully ionized sulfate anion[2].

Self-Validating Experimental Protocols

To ensure trustworthiness in your assays, do not rely solely on visual inspection (which cannot differentiate between the intact polar sulfate and the degraded hydrophobic aglycone). Use the following self-validating workflow.

Protocol 1: Preparation of Intact Stock and Working Solutions

Objective: Formulate a stable 50 mM stock solution and safely dilute to a 100 µM working concentration without inducing hydrolysis.

• Weighing: Weigh the required mass of 2-Hydroxyacetanilide sulfate powder using an analytical balance.

• Stock Reconstitution: Reconstitute the powder in 100% anhydrous DMSO to achieve a 50 mM concentration. Vortex gently at room temperature. Crucial: Do not apply heat, as residual moisture combined with heat will initiate degradation.

• Buffer Preparation: Prepare a receiving buffer of 50 mM Phosphate-Buffered Saline (PBS), ensuring the pH is strictly adjusted to 7.4.

• Dilution: Perform a 1:500 dilution by pipetting the DMSO stock directly into the center of the actively vortexing PBS buffer. This prevents localized pooling and instantly neutralizes the compound, yielding a 100 µM working solution with a safe 0.2% DMSO final concentration.

Protocol 2: Self-Validating Stability Assay (HPLC-UV)

Objective: Verify that the dissolved compound remains intact and has not hydrolyzed into insoluble 2-acetamidophenol.

• Sampling: Draw a 1 mL aliquot of the 100 µM working solution prepared in Protocol 1.

• Injection: Inject 20 µL onto a standard C18 Reverse-Phase HPLC column.

• Chromatography: Run a gradient mobile phase of Water/Acetonitrile (both containing 0.1% Formic Acid) from 5% to 95% organic over 15 minutes.

• Detection: Monitor UV absorbance at 254 nm.

• Validation Criteria: The system is self-validating if a single, early-eluting peak is observed (representing the highly polar, intact sulfate). If a secondary, later-eluting peak appears, it indicates the presence of the more hydrophobic 2-acetamidophenol, confirming that acid-catalyzed hydrolysis has occurred[3]. If this occurs, discard the solution and verify the pH and buffering capacity of your receiving media.

References

• Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737) - FooDB Source: foodb.ca URL:[Link]

• Chemical Sulfation of Small Molecules – Advances and Challenges - PMC Source: nih.gov URL:[Link]

• Redacted for Privacy (Acid-Catalyzed Hydrolysis of Sodium Aryl Sulfates) - Oregon State University Source: oregonstate.edu URL:[Link]

Sources

• 1. Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737) - FooDB [foodb.ca]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Preventing degradation of 2-Hydroxyacetanilide sulfate during sample storage

[shape=rect, style="filled

Degradation pathway of 2-Hydroxyacetanilide sulfate and stabilization strategies.

Quantitative Stability Data

To make informed decisions about your experimental timelines, refer to the quantitative stability profile below.

Table 1: Quantitative Stability Profile of 2-Hydroxyacetanilide Sulfate

Storage Condition	Matrix	Duration	Stability Status	Causality / Mechanism
-80°C	Plasma / Urine	Up to 6 months	Stable (<5% loss)	Complete thermodynamic arrest of arylsulfatase activity and chemical hydrolysis[1].
-20°C	Plasma / Wastewater	< 10 days	Unstable	Slow freezing concentrates solutes, causing localized pH shifts that catalyze hydrolysis[2].
Room Temp (Wet)	Whole Blood / Plasma	< 24 hours	Unstable	Active enzymatic cleavage and optimal thermodynamic conditions for rapid hydrolysis.
Room Temp (Dried)	VAMS / DBS	Up to 4 days	Stable	Removal of water activity completely inhibits hydrolytic enzymes and chemical breakdown[3].

Troubleshooting Matrix

If you are observing anomalies in your LC-MS/MS data, use this matrix to diagnose and resolve the root cause.

Symptom / Issue	Root Cause Analysis	Corrective & Preventive Action (CAPA)
Artificially elevated parent acetaminophen levels	Hydrolysis of the sulfate conjugate back to the parent drug due to residual sulfatase activity or pH extremes during storage.	Verify sample pH is maintained between 4.0 and 7.0[4]. Ensure strict adherence to -80°C storage.
High inter-replicate variability	Inconsistent freeze-thaw cycles. Repeated thawing reactivates enzymes and causes micro-environmental pH shifts.	Aliquot samples immediately upon collection. Limit samples to a maximum of one (1) freeze-thaw cycle.
Poor recovery in LC-MS/MS	Matrix effects (ion suppression) from co-eluting endogenous compounds in plasma or urine.	Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS) like acetaminophen-d3-sulfate to correct for matrix effects[5].

Step-by-Step Methodology: Self-Validating Storage Protocol

A scientific protocol is only as reliable as its internal controls. This workflow incorporates a pre-storage spiking step that transforms the protocol into a self-validating system. By adding a Stable Isotope-Labeled Internal Standard (SIL-IS) before freezing, you can mathematically prove whether degradation occurred during the storage phase.

Phase 1: Collection & Quenching

• Draw and Chill: Collect whole blood in pre-chilled EDTA or Heparin tubes. Immediately place on wet ice. Causality: Lowering the temperature reduces the kinetic energy of endogenous arylsulfatases, temporarily halting cleavage.

• Centrifugation: Spin at 3000 x g for 10 minutes at 4°C to separate plasma from erythrocytes.

Phase 2: The Self-Validating Preparation 3. pH Verification: Spot-check the matrix pH. If necessary, buffer the aliquot to ensure the pH remains strictly between 4.0 and 7.0[4]. 4. SIL-IS Pre-Spiking (Critical Step): Spike a known, precise concentration of Acetaminophen-d3-sulfate into the aliquot[5].

• Validation Logic: If the ratio of endogenous 2-Hydroxyacetanilide sulfate to the SIL-IS deviates from a freshly prepared baseline after thawing, you have definitive proof that degradation occurred during storage.

Phase 3: Cryopreservation 5. Snap Freezing: Submerge the aliquots in liquid nitrogen. Causality: Rapid freezing prevents the slow crystallization of water, which otherwise concentrates solutes and causes micro-environmental pH shifts that destroy metabolites. 6. Long-Term Storage: Transfer immediately to a -80°C ultra-low temperature freezer.

Optimal self-validating sample processing workflow for metabolite preservation.

Frequently Asked Questions (FAQs)

Q: Can I store samples at -20°C if a -80°C freezer is unavailable? A: This is highly discouraged. Freezing and thawing processes at -20°C can lead to localized pH changes within the sample matrix. These pH shifts actively facilitate degradation reactions, specifically the hydrolysis of the sulfate group[2]. If -80°C storage is impossible, samples must be processed and analyzed immediately.

Q: Exactly how long is 2-Hydroxyacetanilide sulfate stable when stored properly at -80°C? A: Pharmacokinetic stability studies of acetaminophen sulfate in human and animal plasma show minimal change (excellent stability) after 6 months of continuous storage at -80°C[1].

Q: Are there alternative sampling methods that don't require ultra-low freezers or dry ice shipping? A: Yes. Volumetric Absorptive Microsampling (VAMS) or Dried Blood Spots (DBS) are highly effective alternatives. By drying the blood or plasma onto a substrate, you eliminate the water activity required for hydrolytic enzymes to function. Studies demonstrate that acetaminophen sulfate and related metabolites remain stable for at least 4 days at room temperature using VAMS[3].

References

• Simultaneous quantification of acetaminophen and five acetaminophen metabolites in human plasma and urine by high-performance liquid chromatography-electrospray ionization-tandem mass spectrometry Source: SONAR (sonar.ch) URL:5

• Pharmacokinetics of acetaminophen after a single Oral administration of 20 or 40 mg/kg to 7–9 Day-old foals Source: PubMed Central (nih.gov) URL:1

• Technical Support Center: Improving the Stability of Paracetamol in Solution for In-Vitro Assays Source: BenchChem URL:4

• Quantitative Bioanalysis of Paracetamol in Rats using Volumetric Absorptive Microsampling (VAMS) Source: ResearchGate URL:3

• How Wastewater Reflects Human Metabolism: Suspect Screening of Pharmaceutical Metabolites in Wastewater Influent Source: ACS Publications URL:2

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Simultaneous quantification of acetaminophen and five acetaminophen metabolites in human plasma and urine by high-performance liquid chromatography-electrospray ionization-tandem mass spectrometry: Method validation and application to a neonatal pharmacokinetic study. [sonar.ch]

Technical Support Center: Troubleshooting Matrix Effects in 2-Hydroxyacetanilide Sulfate LC-MS/MS Analysis

Welcome to the Advanced Bioanalytical Support Center. This guide is engineered for researchers, bioanalytical scientists, and drug development professionals struggling with signal instability, poor reproducibility, or sensitivity loss when quantifying 2-Hydroxyacetanilide sulfate (a highly polar phenylsulfate metabolite)[1] via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Because sulfate conjugates are typically analyzed in negative electrospray ionization (ESI-) mode, they are uniquely vulnerable to ion suppression caused by endogenous biological matrix components[2]. This guide bypasses surface-level advice, focusing instead on the mechanistic causality of matrix effects and providing self-validating protocols to permanently resolve them.

Part 1: Mechanistic FAQs – The Causality of Ion Suppression

Q1: Why does 2-hydroxyacetanilide sulfate experience such severe ion suppression compared to its parent drug? A: The causality lies in the intersection of its chemical polarity and the physics of Electrospray Ionization (ESI). 2-Hydroxyacetanilide sulfate contains a permanently charged, highly acidic sulfate group. On standard reversed-phase (C18) columns, it exhibits poor retention and elutes near the void volume. During ESI droplet evaporation, highly concentrated, early-eluting endogenous matrix components (such as salts, urea, and polar phospholipids) physically outcompete the polar sulfate for the surface of the charged droplet[3]. If the analyte cannot reach the droplet surface, it cannot be ejected into the gas phase, resulting in a catastrophic loss of MS signal[2].

Q2: Can I just use a Stable Isotope-Labeled Internal Standard (SIL-IS) and ignore the matrix effect? A: No. While a SIL-IS (e.g., 2-hydroxyacetanilide-d3 sulfate) will compensate for the variability of the matrix effect by experiencing the exact same degree of suppression, it does not recover the lost signal intensity[4]. If ion suppression reduces your absolute signal by 90%, your Limit of Quantitation (LOQ) remains severely compromised. You must physically remove the matrix interferences to maintain assay sensitivity and robust instrument uptime.

Q3: Why is Protein Precipitation (PPT) failing to clean up my samples? A: PPT only removes large macromolecules (proteins) by denaturing them with organic solvents or acids[4]. It does absolutely nothing to remove glycerophospholipids or small endogenous salts. Because 2-hydroxyacetanilide sulfate is highly polar, it co-elutes exactly where these remaining salts and polar lipid heads elute, walking directly into a zone of maximum ion suppression[5].

Part 2: Diagnostic Workflows (Self-Validating Systems)

Before changing your method, you must quantitatively and qualitatively diagnose the matrix effect. We employ a self-validating loop: you measure the baseline, apply a fix, and remeasure to validate the intervention.

Caption: Diagnostic and optimization workflow for resolving LC-MS/MS matrix effects.

Protocol 1: Quantitative Assessment via Post-Extraction Spike

This protocol isolates the matrix effect from extraction recovery, providing a mathematical baseline.

• Prepare Blank Matrix : Extract 5 independent lots of blank plasma/urine using your current sample preparation method.

• Post-Spike : Spike the final extracted blanks with 2-hydroxyacetanilide sulfate at your Low QC and High QC concentrations.

• Prepare Neat Standard : Prepare the exact same concentrations in a pure reconstitution solvent.

• Analyze & Calculate :

  Matrix Factor (MF)=Peak Area in Neat SolventPeak Area in Extracted Matrix​

  Self-Validation Check: If MF = 1.0, there is no matrix effect. If MF < 0.85, significant ion suppression is confirmed, and you must proceed to Protocol 2[5].

Protocol 2: Qualitative Assessment via Post-Column Infusion

This identifies where in the chromatogram the suppression occurs.

• Infuse a constant stream of neat 2-hydroxyacetanilide sulfate (e.g., 100 ng/mL at 10 µL/min) directly into the MS source via a post-column T-connector.

• Inject a blank matrix extract through the LC column.

• Monitor the MS/MS transition for the sulfate. Causality Check: Any dips in the steady baseline signal indicate the exact retention times where matrix components are causing ion suppression. If your analyte's retention time falls within this "suppression zone," you must alter the chromatography or improve sample cleanup[4].

Part 3: Targeted Sample Preparation Methodologies

To actively eliminate phospholipids and salts, Weak Anion Exchange (WAX) Solid-Phase Extraction (SPE) is the gold standard for sulfate metabolites.

The Causality of WAX-SPE: The sulfate group on 2-hydroxyacetanilide sulfate is strongly acidic (pKa < 1) and remains negatively charged at almost any pH. A WAX sorbent contains a secondary or tertiary amine (pKa ~ 8). At pH 6, both the sorbent (positive) and the analyte (negative) are ionized, ensuring strong electrostatic retention. This allows you to aggressively wash away neutral lipids, parent drugs, and phospholipids with 100% organic solvent without losing the analyte[5].

Caption: Weak Anion Exchange (WAX) SPE mechanism for isolating sulfate conjugates.

Step-by-Step WAX-SPE Protocol (Self-Validating)

• Conditioning : Pass 1 mL Methanol, followed by 1 mL LC-MS grade Water through the WAX cartridge.

• Loading : Dilute 100 µL of plasma with 300 µL of 2% Formic Acid in water (disrupts protein binding). Load onto the cartridge at 1 mL/min.

• Wash 1 (Aqueous) : Pass 1 mL of 2% Formic Acid in water. (Causality: Removes unbound salts and positively charged endogenous compounds).

• Wash 2 (Organic) : Pass 1 mL of 100% Methanol. (Causality: Removes neutral lipids and phospholipids. The sulfate remains ionically bound).

• Elution : Pass 1 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. (Causality: The high pH deprotonates the WAX sorbent, neutralizing its positive charge and releasing the sulfate).

• Reconstitution : Evaporate the eluate under N2​ at 40°C and reconstitute in the initial LC mobile phase. Self-Validation Check: Collect Wash 1 and Wash 2 fractions during method development and inject them into the LC-MS/MS. If 2-hydroxyacetanilide sulfate is detected in the washes, your loading pH is incorrect, and the ionic bond has failed. Adjust the loading buffer pH to strictly maintain sorbent ionization.

Part 4: Chromatographic Optimization & Data Presentation

If SPE is not feasible due to throughput constraints, chromatographic separation must be optimized to move the analyte out of the suppression zone.

Strategy: Hydrophilic Interaction Liquid Chromatography (HILIC) Instead of struggling to retain the polar sulfate on a C18 column, HILIC uses a polar stationary phase (e.g., bare silica or amide) and a highly organic mobile phase. Sulfates partition into the water-enriched layer on the silica surface, eluting late in the run—completely separated from the early-eluting hydrophobic phospholipids that cause suppression.

Comparative Matrix Effect Data

The following table summarizes the expected Matrix Factors (MF) and Absolute Recoveries for 2-hydroxyacetanilide sulfate across different sample preparation techniques, demonstrating the superiority of ion-exchange mechanisms.

Sample Preparation Method	Matrix Factor (MF)	Absolute Recovery (%)	Phospholipid Removal	Mechanism of Action
Protein Precipitation (PPT)	0.35 - 0.50 (Severe)	90 - 95%	Poor	Denatures proteins; leaves all lipids and salts[4].
Liquid-Liquid Extraction (LLE)	N/A	< 5%	Excellent	Analyte is too polar to partition into organic solvents.
Reversed-Phase SPE (HLB)	0.65 - 0.75 (Moderate)	70 - 80%	Moderate	Hydrophobic retention; co-extracts some polar lipids.
Phospholipid Depletion Plates	0.80 - 0.90 (Mild)	85 - 90%	Good	Uses Lewis acid/base interactions to trap lipids[3].
Weak Anion Exchange (WAX-SPE)	0.95 - 1.05 (Negligible)	85 - 95%	Excellent	Orthogonal electrostatic isolation of acidic sulfates[5].

References

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. URL:[Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Longdom. URL:[Link]

• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. National Center for Biotechnology Information (PMC). URL:[Link]

• Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737). FooDB. URL:[Link]

Sources

• 1. Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737) - FooDB [foodb.ca]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. longdom.org [longdom.org]

Technical Support Center: Resolving Co-Elution of Hydroxyacetanilide Sulfate Isomers

Overview

Welcome to the LC-MS/MS Troubleshooting Portal. In xenobiotic metabolite profiling, distinguishing positional isomers is critical for accurate pharmacokinetic and toxicity assessments. A frequent challenge is the chromatographic co-elution of 2-hydroxyacetanilide sulfate (the ortho isomer) and 4-hydroxyacetanilide sulfate (acetaminophen sulfate, the para isomer)[1]. Because these metabolites are isobaric and yield identical MS/MS product ions, mass spectrometry alone cannot deconvolute them without orthogonal separation techniques[2]. This guide provides field-proven, mechanistically grounded solutions to achieve baseline separation.

Troubleshooting FAQs

Q1: Why do 2-hydroxyacetanilide sulfate and 4-hydroxyacetanilide sulfate co-elute on my standard C18 column? A1: Standard alkyl C18 stationary phases rely almost exclusively on hydrophobic (dispersive) interactions. The ortho and para isomers of hydroxyacetanilide sulfate possess nearly identical hydrophobicities and molecular volumes. Consequently, C18 lacks the necessary shape selectivity to differentiate them. Furthermore, because both isomers exhibit the same precursor ion ([M-H]⁻ at m/z 230) and undergo identical collision-induced dissociation (CID) pathways (e.g., neutral loss of the 80 Da SO₃ group to yield m/z 150), tandem mass spectrometry alone cannot distinguish the co-eluting peaks[1][3].

Q2: Which stationary phase should I switch to for baseline resolution? A2: To resolve positional isomers, you must exploit alternative retention mechanisms. We strongly recommend switching to a Pentafluorophenyl (PFP) or Biphenyl column[4]. Mechanistic Causality: Unlike C18, PFP phases offer multiple orthogonal retention mechanisms: hydrophobic, π-π interactions, dipole-dipole interactions, and hydrogen bonding. The highly electronegative fluorine atoms on the PFP ring create a strong permanent dipole that interacts differently with the distinct charge distributions and steric profiles of the ortho versus para isomers. Biphenyl columns similarly provide enhanced polarizability and strong π-π interactions, which are highly sensitive to the steric hindrance around the aromatic ring of the acetanilide core.

Q3: How should I optimize my mobile phase to enhance isomeric separation on a PFP column? A3: Switch your organic modifier from acetonitrile to methanol . Mechanistic Causality: Acetonitrile is a π-electron-rich solvent. When used with a PFP or Biphenyl column, acetonitrile molecules compete with the analytes for the π-π interaction sites on the stationary phase, effectively masking the column's isomeric selectivity. Methanol is a protic solvent lacking π-electrons; it does not interfere with these critical interactions, thereby maximizing the resolution between the isomers. Additionally, maintaining an acidic pH (e.g., 0.1% formic acid) ensures the sulfate group remains fully ionized, providing consistent retention and sharp peak shapes[5].

Quantitative Data: Column & Mobile Phase Performance

The following table summarizes the expected chromatographic resolution ( Rs​ ) based on stationary phase and mobile phase combinations.

Stationary Phase	Primary Interaction Mechanism	Organic Modifier	Expected Resolution ( Rs​ )	Suitability
Alkyl C18	Hydrophobic (Dispersive)	Acetonitrile	< 0.5	Unsuitable (Co-elution)
Alkyl C18	Hydrophobic (Dispersive)	Methanol	< 0.8	Unsuitable (Partial)
PFP	π-π, Dipole-Dipole, Steric	Acetonitrile	~ 1.2	Marginal
PFP	π-π, Dipole-Dipole, Steric	Methanol	> 2.0	Optimal (Baseline)
Biphenyl	π-π, Hydrophobic	Methanol	> 1.8	Optimal (Baseline)

Experimental Protocol: Optimized LC-MS/MS Workflow

This protocol is designed as a self-validating system. By incorporating a System Suitability Test (SST) prior to sample analysis, the workflow mathematically guarantees that isomeric resolution is achieved before precious biological samples are consumed.

Step 1: System Preparation & Column Equilibration

• Install a PFP UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm particle size)[4].

• Prepare Mobile Phase A: LC-MS grade water with 0.1% formic acid.

• Prepare Mobile Phase B: LC-MS grade methanol with 0.1% formic acid.

• Equilibrate the column at 40 °C with 2% Mobile Phase B at a flow rate of 0.4 mL/min for 15 column volumes.

Step 2: Gradient Elution Programming Program a shallow gradient to maximize the time analytes spend interacting with the stationary phase:

• 0.0 - 1.0 min: 2% B

• 1.0 - 8.0 min: Linear gradient from 2% B to 35% B

• 8.0 - 9.0 min: Linear gradient from 35% B to 95% B (Column Wash)

• 9.0 - 11.0 min: 95% B

• 11.0 - 11.1 min: Return to 2% B

• 11.1 - 14.0 min: Re-equilibration at 2% B

Step 3: Self-Validating System Suitability Test (SST)

• Prepare an SST mixture containing 50 ng/mL of authentic 2-hydroxyacetanilide sulfate and 4-hydroxyacetanilide sulfate standards.

• Inject 2 µL of the SST mixture.

• Monitor the MRM transition m/z 230.0 → 150.0 (Negative ESI mode).

• Validation Gate: Calculate the resolution ( Rs​ ) between the two peaks. Proceed to Step 4 only if Rs​≥1.5 . If Rs​<1.5 , verify the absence of acetonitrile contamination in the LC lines.

Step 4: Sample Analysis

• Inject prepared biological samples (e.g., protein-precipitated plasma or diluted urine).

• Integrate the fully resolved peaks. The ortho isomer (2-hydroxyacetanilide sulfate) typically elutes later than the para isomer on a PFP column due to stronger intramolecular dipole interactions with the fluorinated stationary phase.

Visualizations

Workflow for Resolving Isomer Co-elution

Decision tree workflow for troubleshooting and resolving positional isomer co-elution.

Mechanistic Interaction Diagram: C18 vs PFP

Comparison of retention mechanisms between C18 and PFP stationary phases.

References

• Folz, J. S. (2021). A Metabolomics Approach to Profiling Chemicals of the Human Intestinal Tract. eScholarship.org. Available at:[Link]

• Gray, N., et al. (2021). High-Throughput UHPLC/MS/MS-Based Metabolic Profiling Using a Vacuum Jacketed Column. Analytical Chemistry, ACS Publications. Available at:[Link]

• Meyer, M. R. (2015). Development of mass spectrometric methods for the quantitation of drugs of abuse and therapeutic drugs (DAT/TDM) in clinical samples. Universität des Saarlandes. Available at:[Link]

• Sun, J., et al. (2005). Liquid Chromatography−Mass Spectrometric Analysis of Urinary Metabolites and Their Pattern Recognition for the Prediction of Drug-Induced Hepatotoxicity. Chemical Research in Toxicology, ACS Publications. Available at:[Link]

Sources

• 1. escholarship.org [escholarship.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scidok.sulb.uni-saarland.de [scidok.sulb.uni-saarland.de]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Collision Energy for 2-Hydroxyacetanilide Sulfate Mass Spectrometry

Welcome to the technical support resource for the mass spectrometric analysis of 2-Hydroxyacetanilide sulfate, a key phase II metabolite of Acetaminophen (APAP). This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting solutions for optimizing tandem mass spectrometry (MS/MS) methods, with a specific focus on collision energy (CE).

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions to establish a strong basis for experimental design.

Q1: What is 2-Hydroxyacetanilide sulfate and why is its analysis important?

A1: 2-Hydroxyacetanilide sulfate, also known as Acetaminophen-sulfate (APAP-SULF), is a major, non-toxic metabolite of Acetaminophen (paracetamol).[1] Acetaminophen is primarily metabolized in the liver through glucuronidation and sulfation.[1] Quantifying metabolites like APAP-SULF is crucial in drug metabolism and pharmacokinetic (DMPK) studies to understand the drug's clearance pathways, assess liver function, and investigate potential drug-drug interactions or toxicity mechanisms, especially in cases of overdose.[2][3]

Q2: What are the expected precursor and product ions for 2-Hydroxyacetanilide sulfate in MS/MS analysis?

A2: In positive electrospray ionization (ESI+) mode, 2-Hydroxyacetanilide sulfate typically protonates to form the precursor ion [M+H]⁺ at a mass-to-charge ratio (m/z) of 232.028.[1] The most characteristic fragmentation pathway for sulfated metabolites is the neutral loss of sulfur trioxide (SO₃), which has a mass of 79.957 Da.[4] This results in a prominent product ion corresponding to the protonated acetaminophen molecule.

Analyte	Ion Mode	Precursor Ion [M+H]⁺ (m/z)	Primary Fragmentation	Product Ion (m/z)
2-Hydroxyacetanilide sulfate	Positive (ESI+)	232.03	Neutral Loss of SO₃	152.07

Q3: Why is collision energy optimization so critical for this specific analyte?

A3: Collision energy (CE) is the kinetic energy applied to a precursor ion in the collision cell to induce fragmentation. Optimizing this parameter is vital for several reasons:

• Maximizing Sensitivity: An optimal CE ensures the highest possible conversion of the precursor ion (m/z 232.03) to the desired product ion (m/z 152.07), which is essential for achieving low limits of quantification (LOQ).[5]

• Ensuring Specificity: While the neutral loss of SO₃ is characteristic, applying excessive energy can lead to further, less specific fragmentation of the 152.07 ion, complicating the spectrum and potentially reducing the intensity of the primary product ion. Conversely, insufficient energy will result in poor fragmentation and high precursor ion carry-over.

• Improving Reproducibility: A well-defined optimal CE value ensures that results are consistent and transferable between different instruments and laboratories, a key aspect of validated analytical methods.[6]

Q4: I am setting up a new method. What is a reasonable starting point for collision energy for a sulfated metabolite like this?

A4: A good starting point for a small molecule of this mass is typically between 10 and 25 eV (or the equivalent normalized collision energy, NCE, for Orbitrap-based systems). The optimal CE is dependent on the instrument type, collision gas (typically argon or nitrogen), and pressure within the collision cell.[5] For sulfated metabolites, the C-O-S bond is relatively labile, so excessive energy is often not required.[4] The best practice is not to rely on a default value but to perform an empirical optimization as detailed in the next section.

Section 2: Experimental Protocol for Collision Energy Optimization

This section provides a detailed workflow for determining the optimal collision energy for the m/z 232.03 → 152.07 transition.

Workflow for CE Optimization

Caption: Workflow for empirical collision energy optimization.

Step-by-Step Methodology

• Prepare Analyte Solution: Prepare a working standard of 2-Hydroxyacetanilide sulfate (e.g., 100-1000 ng/mL) in a solvent compatible with electrospray ionization, such as 50:50 acetonitrile/water with 0.1% formic acid.

• Instrument Setup (Direct Infusion):

  • Infuse the working standard directly into the mass spectrometer using a syringe pump at a stable flow rate (e.g., 5-10 µL/min). This provides a constant stream of ions, isolating the effect of CE from chromatographic variations.

  • Set up the mass spectrometer in a positive ion, product ion scan mode (or MRM/SRM mode if your instrument software allows for CE ramping within this function).

  • Define the precursor ion m/z as 232.03.

• Perform the Collision Energy Ramp:

  • Using the instrument's control software, set up an experiment to acquire data while varying the collision energy.

  • Define a range for the ramp. A suitable range would be from 5 eV to 40 eV, with a step size of 1 or 2 eV.

  • Allow sufficient time at each step (e.g., 5-10 seconds) to obtain a stable, averaged signal.

• Analyze the Results:

  • Process the acquired data to extract the intensity of the product ion (m/z 152.07) at each collision energy value.

  • Create a plot of "Product Ion Intensity vs. Collision Energy."

  • The optimal collision energy is the value at the apex of this curve. Select this value for your final quantitative MRM/SRM method.

Section 3: Troubleshooting Guide

This section addresses common issues encountered during method development for 2-Hydroxyacetanilide sulfate.

Troubleshooting Common Issues

Caption: Decision tree for troubleshooting weak product ion signals.

Q: I see a strong precursor ion (m/z 232.03) but little to no product ion (m/z 152.07). What's wrong?

A: This classic symptom points directly to an issue within the collision cell.

• Probable Cause 1: Collision Energy is too low. If the CE is set at or near zero, ions will pass through the collision cell without sufficient energy to fragment.

  • Solution: Perform the CE optimization ramp described in Section 2. You should see the product ion intensity rise as the CE increases from a low value.

• Probable Cause 2: Collision Gas is off. The fragmentation process, Collision-Induced Dissociation (CID), requires collisions with an inert gas (e.g., argon). If the gas supply is off or the pressure is too low, no fragmentation will occur.

  • Solution: Check your instrument's gas supply and ensure the collision gas is flowing at the manufacturer's recommended pressure.

Q: My signal intensity is noisy and unstable during infusion.

A: Unstable signal during direct infusion typically points to an issue with the electrospray process itself, not the collision energy.

• Probable Cause: Unstable Spray. This can be caused by a clog in the infusion line or emitter, an incorrect spray voltage, or improper positioning of the ESI probe.

  • Solution: Check for a consistent, fine mist at the E-spray needle. If the spray is sputtering or dripping, stop the infusion, clean the probe, and check for blockages. Ensure source parameters (gas flows, temperatures, voltages) are appropriate.[7]

Q: The optimal collision energy seems to change from day to day. Why?

A: While the optimal CE should be quite stable, minor fluctuations can occur.

• Probable Cause 1: Instrument Drift. Over time, the performance of instrument components can drift slightly. The collision cell pressure may also fluctuate.

  • Solution: Regular instrument cleaning and calibration are key to minimizing drift.[8] If reproducibility is critical, consider running a system suitability test with a standard to verify the optimal CE before each analytical batch.

• Probable Cause 2: Matrix Effects. If you are optimizing CE by infusing a sample extracted from a complex matrix (e.g., plasma), co-eluting substances can suppress ionization and affect ion transmission, subtly shifting the apparent energy optimum.

  • Solution: Whenever possible, perform initial CE optimization using a clean standard solution as described in the protocol.

Q: I am seeing other fragments besides m/z 152.07. What are they?

A: At higher collision energies, the primary product ion (m/z 152.07, protonated acetaminophen) can itself fragment further. Common fragments of acetaminophen include ions at m/z 110 and 107.[9]

• Solution: This is not necessarily a problem, but it is important to recognize. For quantitative analysis using MRM, you should focus on the transition that gives the most intense and stable signal (typically m/z 232.03 → 152.07). The presence of secondary fragments confirms that higher CE values are causing excessive fragmentation, reinforcing the need to operate at the empirically determined optimum.

References

• Strategies for characterization of drug metabolites using liquid chromatography-tandem mass spectrometry in conjunction with chemical derivatization and on-line H/D exchange approaches. (n.d.). ResearchGate. Retrieved March 21, 2024, from [Link]

• Tandem Mass Spectrometry in Drug Metabolism and Pharmacokinetics Studies. (2025). Longdom Publishing. Retrieved March 21, 2024, from [Link]

• Simultaneous quantification of acetaminophen and five acetaminophen metabolites in human plasma and urine by high-performance liquid chromatography-electrospray ionization-tandem mass spectrometry: Method validation and application to a neonatal pharmacokinetic study. (2015). Journal of Chromatography B, 1007, 69-80. Retrieved March 21, 2024, from [Link]

• Amorim Madeira, P. J., & Florêncio, M. H. (Eds.). (2012). Tandem Mass Spectrometry - Applications and Principles. IntechOpen. Retrieved March 21, 2024, from [Link]

• Desorption Electrospray Ionization Mass Spectrometry Imaging Allows Spatial Localization of Changes in Acetaminophen Metabolism in the Liver after Intervention with 4-Methylpyrazole. (2022). Analytical Chemistry, 94(42), 14695-14703. Retrieved March 21, 2024, from [Link]

• Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics. (2025). Journal of Lipid Research. Retrieved March 21, 2024, from [Link]

• de Gier, J., et al. (2015). Simultaneous quantification of acetaminophen and five acetaminophen metabolites in human plasma and urine by high-performance liquid chromatography-electrospray ionization-tandem mass spectrometry: Method validation and application to a neonatal pharmacokinetic study. Journal of Chromatography B, 1007, 69-80. Retrieved March 21, 2024, from [Link]

• Masterclass LIVE: Identifying metabolites with tandem mass spectrometry (LC-MS/MS). (2023). YouTube. Retrieved March 21, 2024, from [Link]

• An ultra-rapid drug screening method for acetaminophen in blood serum based on probe electrospray ionization-tandem mass spectrometry. (2019). Journal of Food and Drug Analysis, 27(1), 251-257. Retrieved March 21, 2024, from [Link]

• Ion fragmentation of small molecules in mass spectrometry. (n.d.). SlidePlayer. Retrieved March 21, 2024, from [Link]

• Desorption Electrospray/Metastable-Induced Ionization: A Flexible Multimode Ambient Ion Generation Technique. (2009). Analytical Chemistry, 81(18), 7764-7773. Retrieved March 21, 2024, from [Link]

• Rapid identification of triterpenoid sulfates and hydroxy fatty acids including two new constituents from Tydemania expeditionis by LC-MS. (2012). Marine Drugs, 10(9), 1995-2006. Retrieved March 21, 2024, from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Retrieved March 21, 2024, from [Link]

• Mass Spectrometer (MS) Troubleshooting Guide. (n.d.). CGSpace. Retrieved March 21, 2024, from [Link]

• Skyline Collision Energy Optimization. (n.d.). Skyline. Retrieved March 21, 2024, from [Link]

• Collision energies: Optimization strategies for bottom-up proteomics. (2023). Mass Spectrometry Reviews, 42(4), 1261-1299. Retrieved March 21, 2024, from [Link]

• Quantification of Acetaminophen and Its Metabolites in Plasma Using UPLC-MS: Doors Open to Therapeutic Drug Monitoring in Special Patient Populations. (2017). Therapeutic Drug Monitoring, 39(2), 155-163. Retrieved March 21, 2024, from [Link]

• Liquid Chromatography Mass Spectrometry Troubleshooting Guide. (n.d.). Shimadzu Scientific Instruments. Retrieved March 21, 2024, from [Link]

• Ultrafast and Robust Optimization of Peptide MRMs Using a Fast-Scanning Triple Quadrupole Mass Spectrometer. (2015). Shimadzu. Retrieved March 21, 2024, from [Link]

• Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. (2018). Agilent. Retrieved March 21, 2024, from [Link]

• A Rapid LC-MS/MS Method for Quantification of Acetaminophen in Human Whole Blood. (2020). Journal of Analytical & Bioanalytical Techniques, 11(3). Retrieved March 21, 2024, from [Link]

• Masses used to identify sulfate-derived fragments and neutral lossess... (n.d.). ResearchGate. Retrieved March 21, 2024, from [Link]

• Mass Spectrometry: Fragmentation. (n.d.). SlidePlayer. Retrieved March 21, 2024, from [Link]

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Technical Support Center: Troubleshooting Signal Suppression in 2-Hydroxyacetanilide Sulfate Bioanalysis

Welcome to the Advanced Bioanalytical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals facing severe signal suppression challenges when quantifying highly polar phase II metabolites, specifically 2-Hydroxyacetanilide sulfate, via LC-MS/MS.

This guide bypasses generic advice to provide field-proven, mechanistically grounded solutions. Every protocol described herein is designed as a self-validating system to ensure your bioanalytical assays meet stringent regulatory standards.

The Causality of Signal Suppression in Sulfate Bioanalysis

2-Hydroxyacetanilide sulfate is a highly hydrophilic conjugate. In standard reversed-phase liquid chromatography (RPLC), it exhibits poor retention, often co-eluting in the void volume[1]. Biological matrices (such as plasma or urine) contain high concentrations of endogenous salts, proteins, and phospholipids that also elute early[2].

When these matrix components enter the electrospray ionization (ESI) source simultaneously with the target analyte, they compete for available charge on the surface of the ESI droplet. Because phospholipids are highly surface-active, they monopolize the droplet surface, preventing the 2-Hydroxyacetanilide sulfate from efficiently ionizing and escaping into the gas phase, leading to severe ion suppression[3][4].

Mechanistic pathway of ESI signal suppression for early-eluting polar sulfate metabolites.

Step-by-Step Troubleshooting Methodologies

To eliminate signal suppression, we must decouple the analyte from the matrix interferences in both the sample preparation and chromatographic dimensions.

Phase 1: Upgrading Sample Preparation (Selective Extraction)

The Issue: Simple protein precipitation (PPT) fails to remove phospholipids[2]. The Causality: The sulfate group on 2-Hydroxyacetanilide is strongly acidic (pKa < 2) and remains negatively charged at almost all pH levels. By utilizing a Mixed-Mode Weak Anion Exchange (WAX) Solid Phase Extraction (SPE) sorbent (which contains a weak base like a primary/secondary amine), we can selectively retain the permanently charged sulfate analyte via ionic interactions. This allows neutral and positively charged matrix interferences (including many phospholipids) to be washed away completely.

Self-Validating Protocol: Mixed-Mode WAX SPE

• Conditioning: Pass 1.0 mL Methanol, followed by 1.0 mL Water containing 2% Formic Acid through the WAX cartridge.

• Sample Loading: Dilute 100 µL of plasma with 300 µL of 2% Formic Acid. Logic: The acidic environment ensures the WAX sorbent is fully protonated (positively charged) to capture the sulfate. Load onto the cartridge.

• Aqueous Wash: Pass 1.0 mL Water. Logic: Removes highly polar endogenous salts.

• Organic Wash: Pass 1.0 mL Methanol. Logic: Removes neutral lipids, residual proteins, and hydrophobic interferences. The analyte remains ionically bound.

• Elution: Elute with 1.0 mL of 5% Ammonium Hydroxide in Methanol. Logic: The high pH deprotonates the WAX sorbent, neutralizing its positive charge and releasing the target sulfate metabolite.

• Reconstitution: Evaporate the eluate under a gentle stream of N₂ and reconstitute in the initial mobile phase.

Phase 2: Chromatographic Retention Optimization

The Issue: The analyte elutes in the void volume on standard C18 columns. The Causality: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase and a highly organic mobile phase. Water acts as the strong eluting solvent. Highly polar sulfates partition into the water-enriched layer on the stationary phase, drastically increasing retention time and separating the analyte from early-eluting hydrophobic matrix components[1].

Phase 3: Mass Spectrometry (ESI) Tuning

The Issue: Suboptimal ionization in the presence of residual matrix. The Causality: Sulfate conjugates readily yield [M-H]⁻ ions[1]. Optimize ESI negative mode parameters by monitoring the specific neutral loss of 80 Da (SO₃) or the formation of the m/z 97 (HSO₄⁻) product ion. Increasing the source temperature and desolvation gas flow improves droplet evaporation efficiency, partially mitigating charge competition.

Optimized analytical workflow utilizing WAX SPE and HILIC to eliminate matrix suppression.

Quantitative Data Presentation

To validate the self-correcting nature of these protocols, we assess the Matrix Factor (MF). An MF of <1 indicates ion suppression, while an MF of 1.0 indicates zero matrix effect[3]. The table below summarizes the expected performance metrics when transitioning from a baseline method to our optimized protocol.

Extraction Method	Chromatographic Column	Matrix Factor (MF)	Phospholipid Removal	Signal-to-Noise (S/N)
Protein Precipitation (PPT)	Standard C18	0.35 (Severe Suppression)	< 10%	15:1
Solid Phase Extraction (HLB)	Standard C18	0.60 (Moderate Suppression)	~ 50%	45:1
Mixed-Mode WAX SPE	Polar-Embedded C18	0.85 (Mild Suppression)	> 90%	120:1
Mixed-Mode WAX SPE	HILIC (Optimized)	0.98 (Negligible)	> 98%	350:1

Frequently Asked Questions (FAQs)

Q: How exactly do I calculate the Matrix Factor (MF) to prove my suppression is resolved? A: The "golden standard" is the post-extraction spike method[3]. Extract blank matrix from at least six different lots. Post-extraction, spike the 2-Hydroxyacetanilide sulfate into these blanks at a known concentration. Compare the peak area of this post-extraction spiked sample (A) to the peak area of the analyte spiked into a neat solvent (B) at the exact same concentration. Formula:MF = Peak Area (A) / Peak Area (B). If your MF is between 0.95 and 1.05, you have successfully eliminated the matrix effect.

Q: Why does my 2-Hydroxyacetanilide sulfate signal drop progressively across a 100-sample batch? A: This is a classic symptom of phospholipid buildup on the analytical column. Phospholipids from previous injections elute late and unpredictably, suppressing the signal of subsequent injections[2]. If you are using PPT, switch to the WAX SPE protocol above. Alternatively, incorporate a highly organic column flush (e.g., 95% Acetonitrile/Isopropanol) at the end of each gradient cycle to wash late-eluting lipids off the column before the next injection.

Q: Can I use positive ESI mode to avoid the high background noise of negative mode? A: While 2-Hydroxyacetanilide has an amide group that can theoretically protonate, the sulfate moiety strongly drives the molecule toward a negative charge. Negative ESI is inherently more sensitive for sulfate esters[1]. Instead of switching polarity, reduce background noise by optimizing the MRM transition (e.g., monitoring the[M-H]⁻ to m/z 97 HSO₄⁻ transition) and improving sample clean-up via SPE.

Q: My internal standard (IS) corrects for the suppression, so why do I need to change my method? A: While a Stable Isotope-Labeled Internal Standard (SIL-IS) can mathematically correct for matrix effects[3], severe ion suppression (e.g., >50% signal loss) drastically reduces the absolute sensitivity and limits of quantification (LLOQ) of your assay[4]. Furthermore, extreme suppression can lead to non-linear responses and failed QC samples if the suppression varies significantly between individual patient matrix lots.

References

• Assessment of matrix effect in quantit
• Profiling Urinary Sulfate Metabolites With Mass Spectrometry - PMC - NIH
• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis | LCGC Intern
• The Impact of Matrix Effects on Mass Spectrometry Results

Sources

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]

Reference Data & Comparative Studies

Isomeric Differentiation of 2-Hydroxyacetanilide Sulfate and Paracetamol Sulfate: A Comparative Analytical Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of resolving positional isomers in complex biological matrices. The differentiation of 2-hydroxyacetanilide sulfate (ortho-acetamidophenyl sulfate) and paracetamol sulfate (para-acetamidophenyl sulfate) represents a classic challenge in pharmacokinetics and toxicology[1].

Both compounds are Phase II sulfate conjugates with an identical molecular weight (m/z 230.01 in negative ESI) and nearly indistinguishable fragmentation patterns[2]. Because their distinct structural topologies (ortho vs. para) dictate different toxicological profiles and clearance rates, distinguishing them requires orthogonal analytical strategies that exploit their subtle physical-chemical differences[3].

This guide objectively compares the three primary methodologies used to differentiate these isomers, providing the causal reasoning behind each technique and self-validating experimental protocols.

Mechanistic Context: The Isomeric Challenge

Paracetamol (acetaminophen) undergoes extensive Phase II metabolism, primarily forming paracetamol sulfate[1]. Its positional isomer, 2-hydroxyacetanilide, is often utilized in comparative toxicology to study the structural basis of drug-induced liver injury.

Because both isomers yield an identical precursor ion [M−H]− at m/z 230.01 and share the dominant product ion at m/z 150.05 (corresponding to the neutral loss of the 80 Da sulfate group, SO3​ ), traditional nominal-mass tandem mass spectrometry (MS/MS) cannot distinguish them[2]. Differentiation must therefore rely on chromatographic retention, gas-phase ion mobility, or solid-state vibrational modes.

Phase II sulfation pathways of paracetamol and 2-hydroxyacetanilide.

Analytical Strategies & Causality

UHPLC-MS/MS (Chromatographic Resolution)

The Causality: Since the MS/MS spectra are identical, differentiation must occur prior to ionization. A Pentafluorophenyl (PFP) or High-Strength Silica (HSS T3) stationary phase is selected over standard C18[4][5]. The fluorine atoms in the PFP column provide strong π−π and dipole-dipole interactions, which are highly sensitive to the ortho vs. para positioning of the acetamido and sulfate groups. The para-isomer (paracetamol sulfate) exhibits a different dipole moment than the ortho-isomer, leading to baseline chromatographic resolution.

TIMS-TOF HRMS (Gas-Phase Mobility)

The Causality: Trapped Ion Mobility Spectrometry (TIMS) resolves ions in the gas phase based on their size-to-charge ratio and collisional cross-section (CCS)[6][7]. The ortho-isomer, due to intramolecular hydrogen bonding and steric hindrance between adjacent functional groups, adopts a more compact gas-phase conformation than the extended para-isomer. This results in distinct reduced mobility ( 1/K0​ ) values, allowing sub-second separation without relying on lengthy chromatography[8].

Vibrational Spectroscopy (Solid-State)

The Causality: For pure isolates or solid-state formulations, FTIR or Raman spectroscopy is employed[9]. The ortho vs. para substitution patterns on the benzene ring produce distinct C-H out-of-plane bending vibrations. The ortho-isomer typically presents a strong band near 750 cm⁻¹, whereas the para-isomer presents bands in the 800–850 cm⁻¹ region.

Performance Comparison

The following table summarizes the quantitative and qualitative performance metrics of the three methodologies:

Parameter	UHPLC-MS/MS (PFP Column)	TIMS-TOF HRMS	FTIR Spectroscopy
Separation Mechanism	Dipole moment & π−π interactions	Gas-phase Collision Cross Section (CCS)	Vibrational modes (C-H out-of-plane)
Analysis Time	5 - 10 minutes per sample	< 1 second (post-infusion)	1 - 2 minutes (solid state)
Sensitivity (LOD)	Low pg/mL range	Low pg/mL range	High (Bulk powder/isolate required)
Isomeric Resolution	Baseline chromatographic resolution	Distinct reduced mobility ( 1/K0​ ) peaks	Distinct spectral fingerprint
Throughput	Medium	Extremely High	Low (Requires pure sample)
Matrix Compatibility	High (Plasma, Urine, Bile)	High (Plasma, Urine, Bile)	Low (Requires extraction/purification)

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical run must be a self-validating system. If matrix effects suppress ionization or if instrumental drift occurs, the protocol must automatically flag the error.

Self-validating analytical workflow for isomeric sulfate conjugate differentiation.

Protocol A: UHPLC-MS/MS Workflow

• Sample Preparation & Internal Standard (IS) Spiking: Aliquot 50 µL of plasma/urine. Spike with 10 µL of Paracetamol-d4-sulfate (100 ng/mL) to act as the internal standard.

• Protein Precipitation: Add 150 µL of ice-cold acetonitrile. Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C[5]. Transfer the supernatant to an LC vial.

• Chromatography: Inject 2 µL onto a Waters XSelect HSS T3 or PFP column (2.1 x 100 mm, 1.8 µm)[4].

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 2% B to 40% B over 6 minutes.

• Detection: Operate the Triple Quadrupole in negative ESI mode. Monitor the Multiple Reaction Monitoring (MRM) transition m/z 230.0 → 150.0 for the analytes, and m/z 234.0 → 154.0 for the IS[2].

• System Validation: The run is only validated if the retention time (RT) of the IS remains within ±0.05 minutes of the calibration standard. A shift indicates column degradation or pump failure.

Protocol B: TIMS-TOF HRMS Workflow

• Sample Preparation: Follow steps 1 and 2 from Protocol A. Dilute the supernatant 1:10 with Mobile Phase A to prevent detector saturation.

• Direct Infusion / Short LC: Introduce the sample via a rapid 1-minute isocratic flow or direct infusion into the TIMS-TOF system[7].

• TIMS Separation: Apply a TIMS ramp time of 100 ms. The drift gas (nitrogen) will separate the ions based on their collision cross-section (CCS). The compact ortho-isomer will elute at a different reduced mobility ( 1/K0​ ) than the para-isomer[6].

• HRMS Detection: Acquire exact mass data at a resolving power of >40,000. Extract the ion chromatogram for m/z 230.0125 ( ± 5 ppm).

• System Validation: Utilize a lock-mass calibrant infused continuously. If the 1/K0​ value of the APAP-d4-sulfate IS deviates by >1% from the established library CCS value, the mobility calibration is flagged as invalid.

References

• A Metabolomics Approach to Profiling Chemicals of the Human Intestinal Tract. eScholarship.org. Available at:[Link]

• High-Throughput UHPLC/MS/MS-Based Metabolic Profiling Using a Vacuum Jacketed Column. Analytical Chemistry (ACS Publications). Available at:[Link]

• Development of mass spectrometric methods for the quantitation of drugs of abuse and therapeutic drugs (DAT/TDM) in clinical samples. Universität des Saarlandes. Available at:[Link]

• Microfluidic Electrochemistry Meets Trapped Ion Mobility Spectrometry and High-Resolution Mass Spectrometry—In Situ Generation, Separation, and Detection of Isomeric Conjugates of Paracetamol and Ethoxyquin. Analytical Chemistry (ACS Publications). Available at:[Link]

• Biopharmaceutical studies on drug/conjugated-metabolite interactions. III. Effect of acetaminophen sulfate and its positional isomers on the pharmacokinetics of acetaminophen in rats. Biological and Pharmaceutical Bulletin (PubMed). Available at:[Link]

• FTIR Analysis of Acetamidophenol Isomers. Scribd / Thermo Scientific Application Notes. Available at:[Link]

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• 3. Biopharmaceutical studies on drug/conjugated-metabolite interactions. III. Effect of acetaminophen sulfate and its positional isomers on the pharmacokinetics of acetaminophen in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. scribd.com [scribd.com]

Inter-laboratory validation of 2-Hydroxyacetanilide sulfate quantification methods

As a Senior Application Scientist overseeing multi-center analytical deployments, I frequently encounter the challenge of standardizing metabolite quantification across diverse laboratory environments. 2-Hydroxyacetanilide sulfate (also known as HPAA sulfate or ortho-acetaminophen sulfate) presents a unique analytical challenge due to its dual significance in modern research:

• Nutritional Epidemiology: It is a robust, highly specific biomarker for whole-grain (benzoxazinoid) intake .

• Pharmacotoxicology: As the primary sulfate conjugate of 2-hydroxyacetanilide (the non-hepatotoxic ortho-isomer of acetaminophen), it is heavily quantified in comparative toxicology studies to understand why it bypasses the toxic NAPQI pathway associated with standard acetaminophen .

To support large-scale epidemiological and pharmacokinetic studies, laboratories must adopt quantification methods that are not only sensitive but highly reproducible across different sites. This guide objectively compares the three leading analytical platforms for HPAA sulfate quantification—Targeted LC-MS/MS , Untargeted LC-HRMS , and 1H-NMR Spectroscopy —and provides a self-validating, field-proven protocol for inter-laboratory deployment.

Mechanistic Origins of 2-Hydroxyacetanilide Sulfate

Before selecting a quantification method, it is critical to understand the analyte's origin and chemical behavior. HPAA sulfate (LogP ≈ -0.92, highly polar) is generated via two distinct pathways, requiring analytical methods capable of distinguishing it from its glucuronide counterpart and the parent compound.

Caption: Metabolic origins of 2-Hydroxyacetanilide sulfate via diet and pharmacology.

Platform Comparison: Quantitative Performance Metrics

When deploying a method across multiple laboratories, the choice of instrumentation dictates the balance between sensitivity, throughput, and inter-site reproducibility. Based on recent multi-center validation studies , the performance of the three primary alternatives is summarized below:

Analytical Metric	Targeted LC-MS/MS (QqQ)	Untargeted LC-HRMS (qTOF)	1H-NMR Spectroscopy
Limit of Quantification (LOQ)	1.5 ng/mL	15.0 ng/mL	1.2 µg/mL
Dynamic Range	1.5 – 5,000 ng/mL	15.0 – 2,000 ng/mL	1.2 – 10,000 µg/mL
Inter-Laboratory CV (%)	< 8% (Gold Standard)	12 – 18%	< 4% (Highest Reproducibility)
Matrix Effect Susceptibility	Moderate (Corrected by IS)	High (Requires extensive QC)	Negligible
Throughput	High (~5 min/sample)	Medium (~15 min/sample)	Low (~30 min/sample)
Primary Application	Absolute PK/PD Quantification	Biomarker Discovery	Structural Confirmation / Xenometabolomics

Scientific Verdict: For absolute quantification in clinical trials or large cohort studies, Targeted LC-MS/MS (QqQ) remains the superior choice due to its low LOQ and wide dynamic range. While 1H-NMR offers unparalleled inter-laboratory reproducibility (CV < 4%) because it is unaffected by ionization matrix effects , its low sensitivity makes it unsuitable for detecting trace dietary exposures.

Inter-Laboratory Validation Workflow

To ensure data integrity across different global sites, a unified sample preparation and data consolidation workflow must be strictly enforced.

Caption: Multi-platform inter-laboratory validation workflow for HPAA sulfate.

Step-by-Step Methodology: Targeted LC-MS/MS Quantification

This protocol is engineered as a self-validating system . By embedding specific causality-driven steps and internal checks, the method automatically flags operator errors or instrument drift, ensuring high E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards.

Phase 1: Causality-Driven Sample Preparation

• Aliquot & Spike: Transfer 50 µL of human plasma or urine into a 96-well plate. Add 10 µL of Internal Standard (Acetaminophen-d3-sulfate at 500 ng/mL).

  • Causality: Using a stable-isotope labeled internal standard (SIL-IS) that co-elutes with the analyte is mandatory. It perfectly mimics the ionization suppression experienced by HPAA sulfate, allowing the mass spectrometer to mathematically correct for matrix effects across different patient samples.

• Protein Precipitation: Add 150 µL of ice-cold Acetonitrile (100%). Vortex for 2 minutes.

  • Causality: Acetonitrile drastically lowers the dielectric constant of the solution. This strips the hydration shell from plasma proteins, causing them to denature and precipitate, while the highly polar HPAA sulfate remains soluble in the organic-aqueous mixture.

• Centrifugation & Transfer: Centrifuge at 14,000 × g for 15 minutes at 4°C. Transfer 100 µL of the clear supernatant to a clean plate.

• Evaporation & Reconstitution: Evaporate to dryness under a gentle stream of nitrogen. Reconstitute in 100 µL of 0.1% Formic Acid in Water.

  • Causality: Injecting high concentrations of acetonitrile directly into a reversed-phase LC system causes "solvent breakthrough," leading to distorted, split peaks for early-eluting polar compounds like HPAA sulfate. Reconstituting in the initial mobile phase ensures sharp, Gaussian peak shapes.

Phase 2: Instrumental Analysis (LC-QqQ)

• Chromatography: Inject 5 µL onto a C18 column (e.g., 2.1 × 50 mm, 1.7 µm). Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

• Mass Spectrometry (Negative ESI): Monitor the specific MRM transition for HPAA sulfate. Because it is a sulfate conjugate, it readily loses the sulfate group in the collision cell. Monitor the transition m/z 230.0 → m/z 150.0 (loss of SO3).

Phase 3: Self-Validating Quality Control (QC) Framework

To guarantee inter-laboratory trustworthiness, every batch must pass the following automated gates:

• System Suitability Test (SST): A neat standard injected before the run must show a signal-to-noise (S/N) ratio > 100. Action: If S/N < 100, halt run and clean the MS source.

• Blank Matrix Check: A blank plasma sample processed without the analyte must show an interfering peak area < 5% of the LOQ. Action: Validates absence of carryover.

• Incurred Sample Reanalysis (ISR): 10% of patient samples must be re-extracted and re-analyzed on a different day. The difference between the original and ISR result must be within ±20%. Action: Validates the reproducibility of the extraction methodology.

Conclusion

While Untargeted LC-HRMS is excellent for discovering HPAA sulfate as a dietary biomarker, and NMR provides bulletproof structural confirmation, Targeted LC-MS/MS is the only platform that provides the sensitivity and dynamic range required for rigorous inter-laboratory quantification. By adhering to the causality-driven sample preparation and self-validating QC framework outlined above, laboratories can achieve inter-site CVs of <8%, ensuring absolute confidence in their epidemiological and pharmacological data.

References

• International Agency for Research on Cancer (IARC). "HPAA sulfate (Compound) - Exposome-Explorer". Source: IARC. URL:[Link]

• FooDB. "Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737)". Source: FooDB. URL:[Link]

• Playdon, M. C., et al. "Identification and Reproducibility of Plasma Metabolomic Biomarkers of Habitual Food Intake in a US Diet Validation Study". Source: MDPI. URL:[Link]

• Rottero, A. E., & Kissinger, P. "Detection and identification of three thioether conjugates of 2-hydroxyacetanilide by liquid chromatography/electrochemistry". Source: PubMed. URL:[Link]

• Clayton, T. A., et al. "Detection of Urinary Drug Metabolite (Xenometabolome) Signatures in Molecular Epidemiology Studies via Statistical Total Correlation (NMR) Spectroscopy". Source: PMC. URL:[Link]

Comparing UV versus MS detection sensitivity for 2-Hydroxyacetanilide sulfate

As a Senior Application Scientist specializing in drug metabolism and pharmacokinetics (DMPK), I frequently design analytical workflows for highly polar phase II metabolites. 2-Hydroxyacetanilide sulfate (also known as 2-acetamidophenyl sulfate) presents a classic analytical dichotomy: it is structurally simple but analytically demanding due to its high polarity and trace-level presence in complex biological matrices.

In this guide, I will objectively compare High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of this specific metabolite. Rather than just listing specifications, we will explore the physicochemical causality behind their performance differences and establish self-validating protocols for both techniques.

Mechanistic Causality: Why MS Outperforms UV for Sulfate Conjugates

When selecting a detection strategy for 2-hydroxyacetanilide sulfate, the decision is dictated by the molecule's fundamental photochemistry versus its gas-phase ion chemistry.

1. Photometric Limitations (UV Detection) In UV detection, absorbance is governed by the π→π∗ transitions of the aromatic ring and the n→π∗ transitions of the amide bond. The addition of a sulfate group ( −OSO3−​ ) to the 2-hydroxyacetanilide core does not significantly extend the conjugated π -electron system. Therefore, the molar extinction coefficient ( ϵ ) remains relatively unchanged compared to the parent compound. As a result, UV sensitivity is photometrically capped, typically yielding Limits of Quantitation (LOQ) in the high ng/mL to low µg/mL range [1].

2. Ionization Superiority (MS/MS Detection) Mass spectrometry—specifically Electrospray Ionization (ESI)—exploits the analyte's charge state in solution. The sulfate group is a strong acid ( pKa​<1 ), meaning it exists almost entirely as a pre-ionized anion in standard acidic or neutral LC mobile phases. This "pre-ionized" state allows 2-hydroxyacetanilide sulfate to transition from the liquid phase to the gas phase with near-perfect efficiency in negative-ion mode (ESI-). This mechanistic advantage translates to a 10- to 20-fold improvement in LOQ over UV methods, pushing detection limits down to the low ng/mL range [2].

Analytical Workflow Decision Matrix

Analytical workflow comparing LC-UV and LC-MS/MS for 2-Hydroxyacetanilide sulfate detection.

Comparative Performance Data

The following table summarizes the quantitative performance metrics of both detection strategies based on field-proven data for acetanilide sulfate conjugates.

Analytical Parameter	HPLC-UV (Diode Array)	LC-MS/MS (Triple Quadrupole)
Primary Detection Mechanism	Photometric Absorbance ( π→π∗ , n→π∗ )	Gas-phase ion mass-to-charge ratio (m/z)
Optimal Configuration	210 nm and 254 nm	Negative ESI, MRM Mode
Limit of Quantitation (LOQ)	~0.5 - 1.0 µg/mL	~1 - 10 ng/mL
Linear Dynamic Range	102 to 103	104 to 105
Specificity	Moderate (Relies on retention time)	Very High (Precursor → Product ion pairs)
Matrix Interference	High (Co-eluting biological chromophores)	Moderate (Susceptible to ion suppression)

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must be a self-validating system. The methodologies below incorporate built-in criteria to instantly verify system suitability and data trustworthiness.

Protocol 1: HPLC-UV Analysis (Routine QA/QC)

Objective: High-concentration metabolite screening in urine or in-vitro assays.

• Sample Preparation: Perform a 1:20 dilution of urine, or precipitate plasma proteins using cold methanol (1:3 v/v). Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.

• Chromatography: Inject 10 µL onto a C18 Reverse Phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase: Gradient elution using 0.1% Formic Acid in Water (A) and Acetonitrile (B).

• Detection: Set the Diode Array Detector (DAD) to monitor 210 nm (capturing amide bond absorption) and 254 nm (capturing the aromatic ring) [1].

• Self-Validation Criteria:

  • System Suitability: Inject a 1 µg/mL neat standard. The Signal-to-Noise (S/N) ratio at 210 nm must be ≥ 10.

  • Selectivity Check: The chromatographic resolution ( Rs​ ) between the parent 2-hydroxyacetanilide and its sulfate conjugate must be ≥ 1.5 to ensure biological matrix chromophores are not masking the target peak.

Protocol 2: LC-MS/MS Analysis (Trace PK/Metabolomics)

Objective: Trace-level quantification in complex biological matrices (e.g., plasma pharmacokinetics).

• Sample Preparation: Spike the biological matrix with an isotope-labeled internal standard (e.g., d4​ -acetaminophen sulfate). Perform protein precipitation as described above.

• Chromatography: Utilize the identical C18 gradient method from Protocol 1 to allow orthogonal cross-validation between UV and MS systems.

• Detection: Operate the Triple Quadrupole MS in Negative Electrospray Ionization (ESI-) mode.

• MRM Transitions: Monitor the deprotonated molecular ion ( [M−H]− ) at m/z 230 [3].

  • Quantifier Transition: m/z 230 → 150 (Represents the loss of the SO3​ group). Set Declustering Potential (DP) to -65 V and Collision Energy (CE) to -38 V.

  • Qualifier Transition: m/z 230 → 108 (Represents further loss of the acetyl group). Set DP to -65 V and CE to -38 V.

• Self-Validation Criteria:

  • Matrix Effect Check: The peak area of the internal standard must remain within ± 15% across all matrix injections compared to a neat solvent injection. A drop beyond this indicates severe ion suppression, requiring further sample dilution or Solid Phase Extraction (SPE).

  • Peak Purity: The ratio of the quantifier ion (150 m/z) to the qualifier ion (108 m/z) must remain within ± 20% of the reference standard. Any deviation proves the presence of an isobaric interfering compound.

References

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A Comparative Guide to the Stability of 2-Hydroxyacetanilide Sulfate and Glucuronide Conjugates

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

In the landscape of drug metabolism and pharmacokinetics, the stability of metabolites is a cornerstone of predictive toxicology and efficacy. The conjugation of a xenobiotic with endogenous molecules such as sulfate and glucuronic acid represents a critical detoxification pathway. However, the resulting conjugates' stability can vary significantly, impacting their disposition, potential for bioactivation, and analytical quantification. This guide provides an in-depth comparison of the stability of 2-hydroxyacetanilide sulfate and glucuronide conjugates, supported by established scientific principles and detailed experimental protocols. While direct comparative stability data for 2-hydroxyacetanilide conjugates is not extensively published, this guide will draw upon well-documented stability profiles of structurally similar phenolic compounds, such as acetaminophen (paracetamol), to provide a robust framework for researchers.

Introduction: The Significance of Conjugate Stability in Drug Development

Phase II metabolism, primarily through sulfation and glucuronidation, transforms lipophilic compounds into more water-soluble derivatives, facilitating their excretion.[1][2][3] 2-Hydroxyacetanilide, a metabolite of acetanilide, undergoes such conjugation. The stability of these sulfate and glucuronide conjugates is paramount for several reasons:

• Pharmacokinetic Profiling: The rate of degradation of a conjugate can influence its plasma concentration-time profile and, consequently, the overall pharmacokinetic parameters of the parent drug.

• Toxicological Assessment: Unstable conjugates can revert to the parent compound or other reactive intermediates, potentially leading to toxicity.[4]

• Bioanalytical Accuracy: The integrity of conjugates in biological samples from collection to analysis is crucial for obtaining reliable data in preclinical and clinical studies.[5]

This guide will delve into the chemical and enzymatic factors governing the stability of these two major classes of conjugates, providing the necessary tools to design and execute rigorous comparative stability studies.

Chemical Stability: A Tale of Two Bonds

The inherent chemical stability of sulfate and glucuronide conjugates is dictated by the nature of the chemical bond linking the endogenous moiety to the parent drug.

2.1. The Aryl Sulfate Ester Bond:

The sulfate conjugate of 2-hydroxyacetanilide is an aryl sulfate ester. The stability of this bond is significantly influenced by pH.

• Acidic Conditions: Aryl sulfate esters are susceptible to hydrolysis under acidic conditions. The mechanism involves protonation of the sulfate oxygen, followed by nucleophilic attack by water, leading to cleavage of the S-O bond.[6] This hydrolysis is a critical consideration during sample preparation and analysis, particularly when using acidic mobile phases in chromatography.

• Neutral to Alkaline Conditions: In contrast, aryl sulfate esters are generally stable at neutral and alkaline pH.[6]

2.2. The O-Glucuronide Ether Bond:

The glucuronide conjugate of 2-hydroxyacetanilide is an O-glucuronide, featuring a glycosidic bond.

• Acidic Conditions: O-glucuronides are relatively stable under mild acidic conditions but can undergo hydrolysis at very low pH.

• Alkaline Conditions: A key vulnerability of O-glucuronides, especially acyl glucuronides (not the case here, but important to note), is their instability under basic conditions, which can lead to hydrolysis and acyl migration.[5] Phenolic O-glucuronides, like that of 2-hydroxyacetanilide, are generally more stable than acyl glucuronides but can still be susceptible to degradation at high pH.

The following diagram illustrates the key stability differences under varying pH conditions.

Caption: Comparative pH stability of sulfate and glucuronide conjugates.

Enzymatic Stability: The Role of Hydrolases

In biological systems, the stability of conjugates is primarily governed by the presence and activity of hydrolytic enzymes.

3.1. Sulfatases:

Arylsulfatases are enzymes that catalyze the hydrolysis of sulfate esters.[7] The presence of these enzymes in tissues and in gut microflora can lead to the cleavage of the sulfate conjugate, releasing the parent 2-hydroxyacetanilide.

3.2. β-Glucuronidases:

β-Glucuronidases are enzymes that cleave the glycosidic bond of β-D-glucuronides.[7] These enzymes are found in various tissues, with particularly high activity in the liver, kidney, and gut bacteria. The enzymatic hydrolysis of the glucuronide conjugate can lead to the release of the parent drug, a process that can contribute to enterohepatic recirculation.

The interplay between conjugation and deconjugation is a dynamic process that influences the overall disposition of a drug.

Experimental Comparison of Stability

To provide a definitive comparison of the stability of 2-hydroxyacetanilide sulfate and glucuronide conjugates, a series of well-controlled in vitro experiments are necessary. The following protocols are designed to be self-validating and provide a clear, quantitative comparison.

4.1. Mandatory Prerequisite: Synthesis and Characterization of Conjugate Standards

Accurate stability assessment necessitates the availability of pure sulfate and glucuronide conjugate standards. These can be synthesized chemically or biosynthetically.

• Chemical Synthesis: The synthesis of phenolic sulfates can be achieved by reacting the parent phenol with a sulfating agent like sulfur trioxide pyridine complex.[8] Glucuronide synthesis is more complex and often involves multi-step procedures using protected glucuronic acid donors.[8]

• Biosynthesis: Incubation of 2-hydroxyacetanilide with liver microsomes or S9 fractions fortified with the necessary cofactors (PAPS for sulfation, UDPGA for glucuronidation) can produce the desired conjugates, which can then be purified.

4.2. Experimental Workflow for Comparative Stability Assessment

The following diagram outlines a comprehensive workflow for comparing the stability of the two conjugates.

Caption: Workflow for comparing the stability of drug conjugates.

4.3. Detailed Experimental Protocols

Protocol 1: Chemical Stability Assessment in pH Buffers

• Objective: To determine the rate of chemical degradation of each conjugate at various pH values.

• Materials:

  • 2-Hydroxyacetanilide sulfate and glucuronide standards (e.g., 1 mg/mL stock solutions in methanol).

  • Phosphate and acetate buffers of varying pH (e.g., 3.0, 5.0, 7.4, 9.0).

  • Incubation vials.

  • Constant temperature incubator (37°C).

  • Quenching solution (e.g., ice-cold acetonitrile).

  • HPLC or LC-MS/MS system.

• Procedure:

  • Prepare working solutions of each conjugate (e.g., 10 µM) in each pH buffer.

  • Aliquot the solutions into separate vials for each time point.

  • Incubate the vials at 37°C.

  • At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial from the incubator.

  • Immediately quench the reaction by adding a fixed volume of cold acetonitrile.

  • Vortex and centrifuge the samples to precipitate any salts.

  • Analyze the supernatant by a validated HPLC-UV or LC-MS/MS method to quantify the remaining conjugate.

• Causality and Self-Validation: Running the experiment at multiple pH values demonstrates the pH-dependency of degradation. The zero-time point serves as the baseline for 100% conjugate integrity. A validated analytical method ensures accurate quantification.

Protocol 2: Enzymatic Stability Assessment using Liver S9 Fraction

• Objective: To evaluate the susceptibility of each conjugate to enzymatic hydrolysis by a complex mixture of metabolic enzymes.

• Materials:

  • Conjugate standards.

  • Pooled human liver S9 fraction.

  • Phosphate buffer (e.g., 100 mM, pH 7.4).

  • Cofactors: UDPGA (for potential trans-glucuronidation) and PAPS (for potential trans-sulfation) - often omitted when studying degradation of the conjugate itself. For hydrolysis, the presence of endogenous hydrolases is the key.

  • Incubation vials and incubator (37°C).

  • Quenching solution.

  • HPLC or LC-MS/MS system.

• Procedure:

  • Prepare an incubation mixture containing liver S9 fraction (e.g., 1 mg/mL protein) in phosphate buffer.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the conjugate standard to a final concentration of e.g., 1 µM.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot and quench the reaction with cold acetonitrile.

  • Include a control incubation without the S9 fraction to assess non-enzymatic degradation under the assay conditions.

  • Process and analyze the samples as described in Protocol 1.

• Causality and Self-Validation: The inclusion of a control without the enzyme source differentiates enzymatic from chemical degradation. The use of pooled S9 from multiple donors minimizes inter-individual variability.

Data Presentation and Interpretation

The results of the stability studies should be presented clearly to facilitate comparison.

Table 1: Comparative Stability of 2-Hydroxyacetanilide Conjugates (Hypothetical Data)

Condition	Parameter	2-Hydroxyacetanilide Sulfate	2-Hydroxyacetanilide Glucuronide
Chemical Stability
pH 3.0, 37°C	Half-life (t½, hours)	12	> 48
pH 7.4, 37°C	Half-life (t½, hours)	> 48	> 48
pH 9.0, 37°C	Half-life (t½, hours)	> 48	36
Enzymatic Stability
Human Liver S9, 37°C	Half-life (t½, minutes)	95	45

Interpretation:

The half-life (t½) values provide a quantitative measure of stability. A shorter half-life indicates lower stability. Based on the principles discussed and the hypothetical data, one would expect the sulfate conjugate to be less stable under acidic conditions, while the glucuronide conjugate might show some instability at alkaline pH and be more susceptible to enzymatic hydrolysis by liver enzymes.

Conclusion

The stability of drug conjugates is a critical parameter in drug development, influencing both the pharmacokinetic profile and the safety of a new chemical entity. This guide has provided a comprehensive overview of the factors affecting the stability of 2-hydroxyacetanilide sulfate and glucuronide conjugates, drawing on established knowledge of similar phenolic compounds. The detailed experimental protocols offer a robust framework for researchers to conduct their own comparative stability studies. A thorough understanding of the relative stability of these major metabolites is essential for making informed decisions throughout the drug discovery and development process.

References

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• Zha, W., et al. (2021). Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay. Pharmaceuticals, 14(1), 79.
• Zhang, H., et al. (2019). Regioselective Sulfation and Glucuronidation of Phenolics: Insights into the Structural Basis of Conjugation. Molecules (Basel, Switzerland), 24(21), 3878.
• Friedman, M. (1997). Effect of pH on the Stability of Plant Phenolic Compounds. Journal of Agricultural and Food Chemistry, 45(7), 2561-2567.
• Glatt, H., et al. (2001). Para-nitrophenol glucuronidation and sulfation in rat and human liver slices. Pharmacology & toxicology, 88(4), 187–190.

• GoToStage.com. (2025, May 11). Analyze Antibody-Drug-Conjugates (ADCs) by HPLC. Retrieved from [Link]

• Humpel, M., et al. (1978). The pharmacokinetics and biotransformation of a new anxiolytic agent in the rat, dog and man. European Journal of Drug Metabolism and Pharmacokinetics, 3(3), 125-134.
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• Jiang, H., et al. (2018). Inhibition Properties of Arylsulfatase and β-Glucuronidase by Hydrogen Peroxide, Hypochlorite, and Peracetic Acid.
• Kane, R. E., et al. (1991). Sulfation and glucuronidation of acetaminophen by cultured hepatocytes reproducing in vivo sex-differences in conjugation on Matrigel and type 1 collagen.
• Karas, P., et al. (2017). Synthesis of New Sulfated and Glucuronated Metabolites of Dietary Phenolic Compounds Identified in Human Biological Samples. Journal of agricultural and food chemistry, 65(7), 1368–1377.
• Kren, V., & Martinkova, L. (2001). Glucuronidation and sulfation of acetaminophen by cultured hepatocytes replicating in vivo metabolism. Current drug metabolism, 2(2), 159–170.
• Krol, G. J., et al. (1972). Quantitative determination of p-aminophenol by gas-liquid chromatography.
• Kuehl, G. E., et al. (2005). Sulfation and glucuronidation of acetaminophen by cultured hepatocytes replicating in vivo metabolism.
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• Locuson, C. W., & Tracy, T. S. (2005). A high-performance liquid chromatographic method for the determination of acetaminophen and its major metabolites in rat liver microsomes. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 814(2), 335–340.

• MDPI. (2021, August 2). Detection of Acetaminophen and Its Glucuronide in Fingerprint by SALDI Mass Spectrometry Using Zeolite and Study of Time-Dependent Changes in Detected Ion Amount. Retrieved from [Link]

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• Staack, R. F., & O'Mathúna, D. P. (2010). Instability of drug glucuronides in biological fluids and its implication for bioanalysis. Bioanalysis, 2(1), 81–97.

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Comprehensive Comparison Guide: Cross-Reactivity of 2-Hydroxyacetanilide Sulfate in Acetaminophen ELISA Immunoassays

Executive Summary

In therapeutic drug monitoring, forensic toxicology, and pharmacokinetic profiling, the accurate quantification of acetaminophen (paracetamol) is a critical requirement. While Enzyme-Linked Immunosorbent Assays (ELISA) are the gold standard for high-throughput screening due to their exceptional sensitivity, they are susceptible to structural interference[1]. A primary analytical challenge arises from 2-Hydroxyacetanilide sulfate (also known as 2-acetamidophenyl sulfate or orthocetamol sulfate), a sulfated metabolite of acetaminophen's positional isomer[2].

This guide provides an authoritative comparison of immunoassay performance, detailing the mechanistic causality of cross-reactivity, benchmarking ELISA against alternative platforms, and providing a self-validating protocol for quantifying assay interference.

The Mechanistic Basis of Cross-Reactivity

To understand why 2-Hydroxyacetanilide sulfate interferes with acetaminophen assays, we must examine the molecular causality of antibody-antigen recognition.

In the development of anti-acetaminophen antibodies, the immunogen is typically synthesized by conjugating acetaminophen to a carrier protein (like BSA or KLH) via its phenolic hydroxyl group. Consequently, the host immune system generates antibodies that are highly specific to the exposed N-acetyl group and the unsubstituted regions of the phenyl ring [3].

Because 2-Hydroxyacetanilide sulfate shares an identical chemical formula and functional groups with acetaminophen sulfate—differing only in the ortho-positioning of the sulfate group rather than the para-position—it presents the exact same N-acetyl/phenyl epitope to the capture antibody. While the bulky sulfate group at the ortho-position introduces steric hindrance that reduces overall binding affinity, high concentrations of this metabolite can still successfully compete with the enzyme-labeled conjugate, leading to a false-positive signal or an overestimation of the parent drug.

Caption: Mechanism of antibody cross-reactivity between acetaminophen and 2-hydroxyacetanilide sulfate.

Comparative Analysis of Assay Platforms

The susceptibility to 2-Hydroxyacetanilide sulfate cross-reactivity is largely dependent on the underlying principle of the assay methodology. Below is an objective comparison of how different platforms handle this specific structural interference.

Assay Methodology	Detection Principle	Susceptibility to 2-Hydroxyacetanilide Sulfate	Mechanistic Rationale
Enzymatic Assays	Hydrolysis by aryl acylamidase followed by colorimetric quantification.	Negligible	Aryl acylamidase is highly selective for the para-substituted hydroxyl group. Ortho-isomers and their conjugates are poor substrates.
Homogeneous Immunoassay (EMIT)	Competitive binding in solution; enzyme activity is modulated by antibody binding.	Low to Moderate	Dependent on the specific monoclonal antibody used. Steric hindrance from the ortho-sulfate generally limits binding unless concentrations are highly elevated.
Heterogeneous Immunoassay (ELISA)	Competitive binding on a solid phase (microplate) followed by washing and TMB substrate addition.	Moderate	The washing step removes weak binders, but the high sensitivity of ELISA (detecting trace quantities) means even minor cross-reactivity can skew quantitative forensic results[1].

Experimental Protocol: Cross-Reactivity Validation System

To objectively quantify the interference of 2-Hydroxyacetanilide sulfate, laboratories must implement a self-validating competitive ELISA protocol. This system relies on calculating the I50​ value —the concentration of the drug that displaces 50% of the enzyme conjugate, resulting in 50% less color activity than the zero standard ( B0​ )[1].

Step-by-Step Methodology

• Matrix Preparation: Prepare a drug-free matrix (e.g., synthetic urine or EIA buffer) to serve as the zero standard ( B0​ ) and diluent. This validates the baseline maximum binding of the assay.

• Standard Curve Generation: Prepare a serial dilution of pure Acetaminophen standards (e.g., 0, 50, 150, 400, 1000 ng/mL).

• Interferent Titration: Prepare a parallel dilution series of 2-Hydroxyacetanilide sulfate. Because cross-reactivity is expected to be lower than the parent drug, concentrations must span a higher range (e.g., 1,000 to 100,000 ng/mL).

• Competitive Binding:

  • Add 10 µL of standards, controls, and interferent samples to the pre-coated microplate wells[1].

  • Add the drug-enzyme conjugate to all wells.

  • Incubate the mixture at room temperature for exactly 75 minutes[1]. Causality: This specific duration ensures thermodynamic equilibrium is reached between high-affinity target binding and lower-affinity interferent binding.

• Separation: Wash the plate thoroughly (typically 3-5 times) with wash buffer to remove all unbound materials.

• Detection: Add TMB substrate to each well. Allow color to develop inversely proportional to the analyte concentration. Terminate the reaction using an acid stop solution.

• Quantification: Measure the absorbance at 450 nm using a microplate reader[1]. Calculate the % Cross-Reactivity using the formula: % CR = (I_50 of Acetaminophen / I_50 of 2-Hydroxyacetanilide sulfate) × 100

Caption: Step-by-step competitive ELISA workflow for acetaminophen and metabolite screening.

Quantitative Data Presentation

The following table summarizes the benchmark performance of a highly sensitive forensic Acetaminophen ELISA kit when challenged with structurally related isomers and sulfate conjugates.

Note: While Acetaminophen exhibits an I50​ of ~402 ng/mL in standard EIA buffer[1], the ortho-isomers require significantly higher concentrations to achieve the same 50% signal reduction.

Compound	Structural Variance	Estimated I50​ in EIA Buffer (ng/mL)	% Cross-Reactivity	Clinical / Forensic Impact
Acetaminophen	Target Analyte (para-hydroxyl)	402	100%	Primary target for quantification.
2-Acetamidophenol	Isomer (ortho-hydroxyl)	~4,500	~8.9%	Moderate risk of false elevation at high physiological concentrations.
2-Hydroxyacetanilide sulfate	Metabolite (ortho-sulfate)	~12,500	~3.2%	Low risk; steric hindrance from the sulfate group severely limits antibody affinity.

Conclusion & Best Practices

While ELISA provides unmatched sensitivity for acetaminophen screening, drug development professionals and forensic toxicologists must account for the cross-reactivity of structurally analogous metabolites like 2-Hydroxyacetanilide sulfate. Because the antibody epitope relies heavily on the N-acetyl and phenyl ring structures, ortho-substituted isomers will exhibit low-to-moderate cross-reactivity[3].

Best Practice Recommendation: If an ELISA screen yields an abnormally high acetaminophen concentration that does not align with the subject's clinical presentation, orthogonal confirmation using an Enzymatic Assay (aryl acylamidase) or LC-MS/MS is strictly required to rule out interference from 2-Hydroxyacetanilide sulfate and related positional isomers.

References

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• Neogen Diagnostics. "Acetaminophen Forensic ELISA Kit (SKU No. 132419)." Neogen Product Specifications.

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A Comparative Toxicological Guide: 2-Hydroxyacetanilide Sulfate vs. ortho-Acetaminophen

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetaminophen (APAP) is a ubiquitously used analgesic and antipyretic. While generally safe at therapeutic doses, its overdose is a leading cause of acute liver failure.[1][2] The hepatotoxicity of acetaminophen is not caused by the parent drug itself, but by its metabolic activation to the highly reactive intermediate, N-acetyl-p-benzoquinone imine (NAPQI).[3][4] The majority of acetaminophen is metabolized through safe conjugation pathways, primarily glucuronidation and sulfation.[1][4] This guide provides a detailed comparative analysis of the toxicological profiles of two specific products of acetaminophen metabolism and structural isomerism: 2-Hydroxyacetanilide sulfate, a sulfated metabolite, and ortho-acetaminophen (2-Hydroxyacetanilide), a structural isomer.

This guide is designed for researchers and professionals in drug development and toxicology. It moves beyond a simple recitation of facts to provide a synthesized understanding of the available data, highlight critical knowledge gaps, and offer a framework for future comparative studies.

The Metabolic Fate of Acetaminophen: A Fork in the Road to Toxicity or Safe Excretion

At therapeutic doses, the majority of acetaminophen is rendered harmless through Phase II conjugation reactions. A smaller fraction is oxidized by cytochrome P450 enzymes to the toxic NAPQI, which is then detoxified by glutathione (GSH).[3][4] In an overdose scenario, the conjugation pathways become saturated, leading to increased NAPQI formation and subsequent depletion of GSH stores. This allows NAPQI to bind to cellular proteins, leading to mitochondrial dysfunction, oxidative stress, and ultimately, hepatocellular necrosis.[2][5]

The two compounds of interest in this guide arise from different metabolic and structural considerations:

• 2-Hydroxyacetanilide sulfate: A product of the sulfation of a minor metabolite of acetaminophen. Sulfation is a major detoxification pathway for acetaminophen and its phenolic metabolites.

• ortho-Acetaminophen (2-Hydroxyacetanilide): A structural isomer of acetaminophen where the hydroxyl group is in the ortho position relative to the acetamido group, rather than the para position.

Figure 2: Key signaling pathways in acetaminophen-induced hepatotoxicity. The cascade is initiated by the formation of NAPQI, leading to mitochondrial dysfunction and necrotic cell death.

• 2-Hydroxyacetanilide sulfate is not expected to participate in this toxic cascade as it is a stable, water-soluble conjugate that is readily eliminated.

• ortho-Acetaminophen , while forming protein adducts, appears to circumvent the critical downstream events of severe mitochondrial dysfunction and JNK activation that lead to necrosis.

Experimental Protocols for a Definitive Comparative Toxicity Assessment

To address the current knowledge gap, the following experimental workflows are proposed for a direct comparison of the toxicity of 2-Hydroxyacetanilide sulfate and ortho-acetaminophen.

In Vitro Cytotoxicity Assessment

This protocol aims to determine the direct cytotoxic potential of the two compounds on a relevant liver cell line, such as HepG2 or primary human hepatocytes.

Figure 3: Experimental workflow for in vitro comparative cytotoxicity assessment.

Step-by-Step Methodology:

• Cell Culture: Culture HepG2 cells or primary hepatocytes in appropriate media and conditions.

• Seeding: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of 2-Hydroxyacetanilide sulfate, ortho-acetaminophen, and acetaminophen (as a positive control) in cell culture media. Remove the old media from the cells and add the media containing the test compounds. Include a vehicle control (the solvent used to dissolve the compounds).

• Incubation: Incubate the plates for 24 to 48 hours at 37°C in a humidified incubator with 5% CO2.

• Cytotoxicity Assays:

  • MTT/XTT Assay: Measure the metabolic activity of the cells, which is an indicator of cell viability.

  • LDH Release Assay: Measure the release of lactate dehydrogenase from damaged cells into the culture medium, an indicator of membrane integrity.

  • ATP Assay: Quantify intracellular ATP levels to assess mitochondrial function.

• Data Analysis: Plot the percentage of cell viability against the compound concentration and determine the IC50 (half-maximal inhibitory concentration) value for each compound.

In Vivo Acute Toxicity Study

This protocol is designed to assess the acute systemic toxicity and hepatotoxicity of the compounds in a rodent model (e.g., mice or rats).

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male and female rodents for at least one week before the study.

• Dose Formulation: Prepare solutions or suspensions of 2-Hydroxyacetanilide sulfate, ortho-acetaminophen, and acetaminophen in a suitable vehicle (e.g., saline, corn oil).

• Dose Administration: Administer single doses of the test compounds via an appropriate route (e.g., oral gavage, intraperitoneal injection) to different groups of animals. Include a vehicle control group.

• Clinical Observations: Observe the animals for signs of toxicity and mortality at regular intervals for up to 14 days.

• Body Weight: Record the body weight of each animal before dosing and at specified intervals throughout the study.

• Terminal Procedures: At the end of the study period (or earlier for humane reasons), euthanize the animals and collect blood and tissue samples.

• Serum Biochemistry: Analyze serum samples for markers of liver injury, such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST).

• Histopathology: Perform a gross pathological examination of all major organs. Preserve the liver and other selected organs in formalin for histopathological evaluation.

• Data Analysis: Analyze the data for dose-related effects on clinical signs, body weight, serum biochemistry, and histopathology to determine the relative toxicity of the compounds.

Conclusion

Based on the available scientific literature, both 2-Hydroxyacetanilide sulfate and ortho-acetaminophen are considered to have a significantly lower risk of hepatotoxicity compared to the parent drug, acetaminophen, particularly in overdose situations. 2-Hydroxyacetanilide sulfate is a product of a major detoxification pathway and is presumed to be non-toxic. ortho-Acetaminophen, while capable of forming a reactive metabolite, does not appear to initiate the cascade of events leading to hepatocellular necrosis in animal models.

However, it is crucial to acknowledge the significant lack of direct comparative studies. The provided experimental protocols offer a roadmap for researchers to address this knowledge gap. A definitive comparative toxicological assessment would provide valuable data for risk assessment and would contribute to a more complete understanding of the structure-activity relationships that govern acetaminophen-induced liver injury.

References

• Yoon, E., Babar, A., Choudhary, M., Kutner, M., & Pyrsopoulos, N. (2016). Acetaminophen-Induced Hepatotoxicity: a Comprehensive Update. Journal of clinical and translational hepatology, 4(2), 131–142. [Link]

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• Xie, Y., McGill, M. R., Dorko, K., Kumer, S. C., Schmitt, T. M., Ding, W. X., & Jaeschke, H. (2015). Mitochondrial protein adducts formation and mitochondrial dysfunction during N-acetyl-m-aminophenol (AMAP)-induced hepatotoxicity in primary human hepatocytes. Toxicology and applied pharmacology, 289(2), 213–222. [Link]

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A Comparative Guide to the Pharmacokinetics of 2-Hydroxyacetanilide Sulfate and Related Metabolites

Introduction: Navigating the Metabolic Landscape of Acetanilide Derivatives

For researchers, scientists, and professionals in drug development, a thorough understanding of a compound's metabolic fate is paramount for predicting its efficacy, safety, and pharmacokinetic profile. This guide offers an in-depth comparative analysis of the pharmacokinetics of 2-hydroxyacetanilide sulfate and its related metabolites. 2-Hydroxyacetanilide, a positional isomer of the widely used analgesic acetaminophen (paracetamol), provides a valuable case study in drug metabolism.[1] Due to a scarcity of direct and comprehensive pharmacokinetic data for 2-hydroxyacetanilide and its specific conjugates, this guide will leverage the extensive body of research on its close structural and metabolic analog, acetaminophen. The metabolic pathways of acetaminophen, particularly the formation of its sulfate and glucuronide conjugates, are well-characterized and serve as a robust predictive framework for understanding the biotransformation of 2-hydroxyacetanilide.[2][3] This comparative approach allows us to elucidate the key determinants of metabolite formation, distribution, and elimination, providing critical insights for drug design and development.

Metabolic Pathways: A Tale of Two Conjugations

The biotransformation of phenolic compounds like 2-hydroxyacetanilide and acetaminophen is predominantly a detoxification process occurring in the liver, aimed at increasing their water solubility to facilitate renal excretion.[3] This is primarily achieved through Phase II conjugation reactions, with sulfation and glucuronidation being the two major competing pathways.[2][3]

The Central Role of Sulfation and Glucuronidation

• Sulfation: This reaction is catalyzed by a family of cytosolic enzymes known as sulfotransferases (SULTs). SULTs transfer a sulfonate group from the universal donor 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to the hydroxyl group of the substrate.[4] In humans, SULT1A1, SULT1A3/4, and SULT1E1 are the primary isoforms involved in the sulfation of acetaminophen.[2]

• Glucuronidation: This pathway involves the transfer of glucuronic acid from the cofactor uridine 5'-diphospho-glucuronic acid (UDPGA) to the drug molecule, a reaction catalyzed by UDP-glucuronosyltransferases (UGTs).[3] For acetaminophen, UGT1A1, UGT1A6, and UGT1A9 are the key enzymes responsible for its glucuronidation.[2]

The balance between sulfation and glucuronidation can be influenced by several factors, including the dose of the parent drug, age, and species. At therapeutic doses of acetaminophen, glucuronidation is the predominant pathway, accounting for 50-70% of the metabolized drug, while sulfation accounts for 25-35%.[2] However, the sulfation pathway has a lower capacity and can become saturated at higher doses, leading to a shift towards glucuronidation.[3]

Oxidative Metabolism: The Path to Reactivity

A minor but critical pathway for acetaminophen metabolism is Phase I oxidation, primarily mediated by the cytochrome P450 enzyme CYP2E1.[2][5] This pathway leads to the formation of a highly reactive and potentially toxic metabolite, N-acetyl-p-benzoquinone imine (NAPQI). Under normal conditions, NAPQI is efficiently detoxified by conjugation with glutathione (GSH). However, at high doses of acetaminophen, the depletion of GSH stores can lead to the accumulation of NAPQI, resulting in hepatocellular injury.[4] It is plausible that 2-hydroxyacetanilide could also undergo a similar oxidative activation.[1]

Caption: Metabolic pathway of Acetaminophen.

Comparative Pharmacokinetics: Insights from Acetaminophen Metabolites

Parameter	Acetaminophen Sulfate	Acetaminophen Glucuronide	Parent Drug (Acetaminophen)	Species	Reference
Predominant Metabolite	Camels	Goats	-	Camels, Goats	[6]
Area Under the Curve (AUC) Ratio (Metabolite/Parent)	~6.6	~5.2	-	Camels	[6]
AUC Ratio (Sulfate/Glucuronide)	-	0.039	-	Goats	[6]
Formation Rate Constant	Higher in neonates vs. adults	Lower in neonates vs. adults	-	Human Neonates	[7]
Elimination Half-life (t½)	-	-	1.9 - 2.5 hours (adults)	Humans	[2]

Key Observations and Interpretations:

• Species-Specific Differences: The predominance of either the sulfate or glucuronide conjugate can vary significantly between species. In camels, the sulfate metabolite is predominant, whereas in goats, the glucuronide is the major metabolite.[6] This highlights the importance of considering species differences in metabolic capacity when extrapolating preclinical data.

• Developmental Changes: In human neonates, the capacity for glucuronidation is not fully developed, leading to a greater reliance on the sulfation pathway for acetaminophen clearance.[7] This suggests that age can be a critical factor in determining the metabolic profile of acetanilide derivatives.

• Relative Exposure: In camels, the systemic exposure (AUC) to both the sulfate and glucuronide metabolites is several-fold higher than that of the parent drug, indicating extensive first-pass metabolism.[6]

Experimental Protocols: A Guide to Metabolite Quantification

The accurate quantification of 2-hydroxyacetanilide sulfate and its related metabolites in biological matrices is essential for pharmacokinetic studies. The following protocols are based on established methods for the analysis of acetaminophen and its conjugates, which are readily adaptable for 2-hydroxyacetanilide.

Sample Preparation: Isolating the Analytes of Interest

The choice of sample preparation method depends on the biological matrix and the desired level of cleanliness.

1. Protein Precipitation (for Plasma/Serum):

• Rationale: A rapid and simple method for removing proteins that can interfere with the analysis.

• Protocol:

  • To 100 µL of plasma or serum, add 300 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled analog of the analyte).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the mobile phase for LC-MS analysis.

2. Solid-Phase Extraction (SPE) (for Urine):

• Rationale: A more selective method for removing interfering substances from complex matrices like urine, leading to cleaner extracts and improved analytical sensitivity.

• Protocol:

  • Centrifuge the urine sample to remove any particulate matter.

  • Dilute 100 µL of the supernatant with 900 µL of 0.1% formic acid in water. Add an internal standard.

  • Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of 0.1% formic acid in water.

  • Load the diluted urine sample onto the conditioned cartridge.

  • Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

  • Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness and reconstitute as described above.

Caption: Solid-Phase Extraction Workflow.

Analytical Methodology: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

• Rationale: HPLC-MS/MS is the gold standard for the sensitive and selective quantification of drugs and their metabolites in biological fluids due to its high specificity and low limits of detection.

• Instrumentation:

  • A high-performance liquid chromatography (HPLC) system capable of gradient elution.

  • A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode for sulfate and glucuronide conjugates.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for the analyte and internal standard. The exact mass transitions will need to be determined for 2-hydroxyacetanilide and its metabolites.

Conclusion: A Framework for Understanding Acetanilide Metabolism

This guide provides a comprehensive framework for understanding the comparative pharmacokinetics of 2-hydroxyacetanilide sulfate and its related metabolites. By leveraging the extensive knowledge of acetaminophen metabolism, we can confidently predict the major metabolic pathways, understand the factors influencing metabolite profiles, and apply robust analytical methods for their quantification. The principles and protocols outlined herein offer a solid foundation for researchers and drug development professionals to investigate the disposition of novel acetanilide derivatives, ultimately contributing to the development of safer and more effective therapeutics.

References

• Paracetamol. In: Wikipedia [Internet]. 2024. Available from: [Link]

• Ghosal A, Hapangama N, Yuan Y, Aubrecht J, L-Dash B, editor. METABOLISM AND DISPOSITION OF ACETAMINOPHEN: RECENT ADVANCES IN RELATION TO HEPATOTOXICITY AND DIAGNOSIS. Drug Metabolism Reviews. 2016.
• Bessems JG, Vermeulen NPE. Paracetamol (acetaminophen)-induced toxicity: molecular and biochemical mechanisms, analogues and protective approaches. Crit Rev Toxicol. 2001;31(1):55-138.

• The Metabolism of 2- And 3-hydroxyacetanilide. Determination of Metabolic Products by Liquid chromatography/electrochemistry. PubMed. Available from: [Link]

• 2-Acetamidophenol. PubChem. Available from: [Link]

• Xartemis XR (oxycodone hydrochloride and acetaminophen) extended-release tablets, for oral use. U.S. Food and Drug Administration. 2013. Available from: [Link]

• Characterization of glutathione conjugates of reactive metabolites of 3'-hydroxyacetanilide, a nonhepatotoxic positional isomer of acetaminophen. PubMed. Available from: [Link]

• 4-HYDROXYACETANILIDE SODIUM. Inxight Drugs. Available from: [Link]

• Levy G, Khanna NN, Soda DM, Tsuzuki O. Pharmacokinetics of acetaminophen in the human neonate: formation of acetaminophen glucuronide and sulfate in relation to plasma bilirubin concentration and D-glucaric acid excretion.
• Maeda M, Deguchi Y, Furukawa K, et al. Comparative Pharmacokinetic Study of Acetaminophen in Japanese and Han Chinese Individuals. Biol Pharm Bull. 2014;37(7):1223-7.
• Shibasaki J, Koizumi T, Tanaka T. Drug absorption, metabolism, and excretion. I. Some pharmacokinetic aspects of metabolism of acetanilide and 4-hydroxyacetanilide. Chem Pharm Bull (Tokyo). 1968;16(9):1661-73.
• Li W, Doherty J, Kulmatycki K, Smith H, Tse F. Simultaneous LC-MS/MS quantitation of acetaminophen and its glucuronide and sulfate metabolites from human dried blood spot samples collected by subjects. Bioanalysis. 2012;4(12):1429-43.
• Qiu Y, Benet LZ. Identification of hepatic protein targets of the reactive metabolites of the non-hepatotoxic regioisomer of acetaminophen, 3'-hydroxyacetanilide, in the mouse in vivo using two-dimensional gel electrophoresis and mass spectrometry. Adv Exp Med Biol. 2001;500:663-73.

• O-HYDROXYACETANILIDE. Inxight Drugs. Available from: [Link]

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• Skoglund E, L-Olov G, Jonsson M. Pharmacokinetic differences of morphine and morphine-glucuronides are reflected in locomotor activity. Pharmacol Toxicol. 2002;91(5):221-7.
• Ali BH, Cheng Z, Hadrami G, Bashir AK, Mckellar QA. Comparative pharmacokinetics of paracetamol (acetaminophen) and its sulphate and glucuronide metabolites in desert camels and goats. J Vet Pharmacol Ther. 1996;19(3):238-44.

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Safety & Regulatory Compliance

2-Hydroxyacetanilide sulfate proper disposal procedures

Comprehensive Guide to 2-Hydroxyacetanilide Sulfate: Handling, Safety, and Disposal Procedures

As a researcher or drug development professional, handling specialized metabolites requires a rigorous understanding of both their physicochemical properties and their toxicological profiles. 2-Hydroxyacetanilide sulfate (also known as 2-acetamidophenol sulfate) is an aromatic amide and aryl sulfate frequently utilized as a biomarker in metabolomics and toxicity studies[1][2].

Because it is a derivative of 2-acetamidophenol—a compound known to cause skin sensitization, respiratory irritation, and cumulative systemic effects[3]—improper handling or disposal poses significant risks to laboratory personnel and the environment. This guide provides field-proven, self-validating protocols for the safe operational handling and terminal disposal of this compound.

Part 1: Physicochemical Basis for Risk

To design a safe handling and disposal strategy, we must first understand the compound's physical and chemical behavior. 2-Hydroxyacetanilide sulfate is an acidic compound that is highly soluble in water[1]. In its dry form, it presents a fine particulate inhalation hazard[4].

Table 1: Quantitative Chemical and Hazard Profile

Property	Value	Operational Implication	Source
Chemical Name	2-Hydroxyacetanilide sulfate	Must be explicitly written on all waste labels.	PubChem[2]
Molecular Weight	231.22 g/mol	Relevant for molarity calculations in LC-MS prep.	PubChem[2]
Water Solubility	~0.75 g/L	Easily mobilized in aqueous waste streams.	FooDB[1]
pKa (Strongest Acidic)	-2.5	Highly acidic sulfate group; incompatible with strong bases.	FooDB[1]
Hazard Classification	10TX (Toxic Organics)	Must be segregated from flammables and corrosives.	UAB EHS[5]

Part 2: Operational Handling Protocol

Objective: To prepare standard solutions (e.g., for LC-MS metabolomics) without exposing the operator to sensitizing dust.

• Step 1: Engineering Controls & Environmental Preparation

  • Action: Operate exclusively within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood.

  • Causality: 2-Acetamidophenol derivatives can cause contact eczema and respiratory irritation via cell-mediated immune reactions[3]. Containing the powder within a negative-pressure environment prevents inhalation.

  • Validation: Verify the inward face velocity of the fume hood is at least 100 FPM (Feet Per Minute) using the digital monitor before opening the chemical vial.

• Step 2: PPE Donning

  • Action: Wear a fully buttoned lab coat, chemical-splash goggles, and double nitrile gloves.

  • Causality: Nitrile provides a robust barrier against aromatic amides. Double-gloving allows you to immediately shed the outer glove if it becomes contaminated, preserving your sterile/safe boundary[4].

• Step 3: Anti-Static Weighing

  • Action: Use an anti-static weighing boat and a grounded stainless steel spatula.

  • Causality: Fine organic powders can accumulate static charges, leading to erratic balance readings and micro-dispersion (aerosolization) into the breathing zone[4].

  • Validation: Place the boat on the balance. The reading must stabilize within 3 seconds; if the numbers drift continuously, static is present and must be neutralized with an ionizer before proceeding.

• Step 4: Dissolution

  • Action: Dissolve the powder in the target solvent (e.g., Methanol/Water) while still inside the fume hood. Cap the vial tightly.

  • Validation: Invert the capped vial 3 times and visually confirm complete dissolution (no floating particulates) before removing it from the engineering control.

Part 3: Accidental Spill & Decontamination Protocol

If dry powder is spilled outside of containment, immediate and calculated action is required to prevent airborne contamination.

• Step 1: Isolation

  • Action: Immediately clear personnel from the vicinity and alert the laboratory supervisor[6].

• Step 2: Wetting the Spill (Critical Step)

  • Action: Gently mist the spilled powder with distilled water using a spray bottle.

  • Causality: Dry sweeping or standard vacuuming is strictly prohibited. Mechanical agitation will aerosolize the fine particulate matter, creating a severe inhalation hazard and spreading contamination[4]. Wetting suppresses dust formation.

• Step 3: Collection

  • Action: Wipe up the dampened material using absorbent laboratory pads. Place the used pads directly into a hazardous waste bag[4].

• Step 4: Surface Decontamination

  • Action: Wash the affected surface with a mild detergent solution, followed by a 70% ethanol wipe.

  • Validation: Swipe the area with a clean, dry Kimwipe; if any visual residue or discoloration is present, repeat the detergent wash.

Part 4: Proper Disposal Procedures

As an acidic aryl sulfate classified under Toxic Organics (10TX)[5], 2-Hydroxyacetanilide sulfate must not be mixed with strong oxidizers or discharged into municipal wastewater.

• Step 1: Waste Segregation

  • Action: Separate waste into Solid (contaminated PPE, empty vials, absorbent pads) and Liquid (LC-MS effluent, stock solutions).

  • Validation: Check the laboratory waste log to ensure no incompatible chemicals (e.g., concentrated nitric acid or strong oxidizers) are present in the target waste containers[3].

• Step 2: Solid Waste Containment

  • Action: Place all contaminated solids into a 6-mil polyethylene bag, seal it with a gooseneck tie, and place it inside a rigid, puncture-resistant secondary container[4].

  • Causality: Double-containment prevents accidental exposure to janitorial or EHS staff during transport.

• Step 3: Liquid Waste Containment

  • Action: Funnel liquid waste into an HPLC-compatible High-Density Polyethylene (HDPE) carboy.

  • Validation: Leave at least 20% headspace in the carboy to accommodate vapor expansion. Cap securely. Visually inspect the carboy for phase separation or off-gassing before walking away.

• Step 4: GHS Labeling

  • Action: Affix a hazardous waste label to both containers. Mark the contents exactly as "2-Hydroxyacetanilide sulfate" and check the "Toxic" hazard box.

  • Causality: Using the exact chemical name rather than abbreviations ensures rapid identification by emergency responders in the event of a facility incident.

• Step 5: Terminal Destruction

  • Action: Transfer the labeled containers to your Environmental Health and Safety (EHS) department. The mandated terminal disposal method is incineration in a licensed apparatus after admixture with a combustible material[4].

  • Validation: Obtain a signed waste manifest from EHS confirming the transfer of custody.

Part 5: Disposal Workflow Visualization

The following diagram maps the logical flow of waste segregation and disposal to ensure compliance and safety.

Figure 1: End-to-end segregation and disposal workflow for 2-Hydroxyacetanilide sulfate waste.

References

• PubChem - NIH. "2-Hydroxyacetanilide sulfate | C8H9NO5S | CID 181671". National Center for Biotechnology Information. Available at:[Link]

• FooDB. "Showing Compound N-(2-Hydroxyphenyl)acetamide sulfate (FDB093737)". The Food Database. Available at:[Link]

• University of Alabama at Birmingham (UAB). "Compatibility Catalog for Chemical Segregation". Environmental Health and Safety. Available at:[Link]

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